4-Aminohexanoic acid

• CAS: 5415-99-6

Core Science & Biosynthesis

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to 4-Aminohexanoic Acid: Chemical Properties and Structure

This technical guide provides a comprehensive overview of the chemical properties, structure, synthesis, and analysis of 4-Aminohexanoic acid. All quantitative data is summarized for clarity, and detailed methodologies for key experiments are provided.

Chemical Structure and Identification

4-Aminohexanoic acid is an amino acid with a six-carbon aliphatic chain. The primary amine group is located at the fourth carbon (C4), and a carboxylic acid group is at the terminus. The stereochemistry at the C4 position is crucial for its specific biochemical interactions.

• IUPAC Name: 4-aminohexanoic acid[1][2][3]

• CAS Number: 5415-99-6[1][2][3][4]

• Molecular Formula: C₆H₁₃NO₂[1][2][3]

• Canonical SMILES: CCC(CCC(=O)O)N[1][3]

• Standard InChI: InChI=1S/C6H13NO2/c1-2-5(7)3-4-6(8)9/h5H,2-4,7H2,1H3,(H,8,9)[1][2]

• Standard InChI Key: ROFNJLCLYMMXCT-UHFFFAOYSA-N[1][2]

A diagram of the chemical structure is provided below.

Caption: 2D structure of 4-Aminohexanoic acid.

Physicochemical Properties

The physicochemical properties of 4-Aminohexanoic acid are summarized in the table below. At physiological pH, the molecule exists predominantly in a zwitterionic form, which contributes to its aqueous solubility.[1]

Property	Value	Source
Molecular Weight	131.17 g/mol	[1][2][3]
Melting Point	205–208°C (decomposes)	[1]
Boiling Point	249.9°C at 760 mmHg	[5]
Water Solubility	87 g/L (25°C)	[1]
pKa (amine)	9.82	[1]
pKa (carboxylic acid)	2.34	[1]
Topological Polar Surface Area	63.3 Ų	[3]
XLogP3-AA	-2.2	[3]

Spectroscopic Data

Spectroscopic analysis is essential for the structural confirmation of 4-Aminohexanoic acid.

• Fourier-Transform Infrared (FTIR) Spectroscopy: Characteristic absorption bands are observed at approximately 3300 cm⁻¹ (N-H stretch), 1720 cm⁻¹ (C=O stretch), and 1590 cm⁻¹ (NH₂ bend).[1]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are used to confirm the carbon skeleton and the position of the amino group. Nuclear Overhauser effect (NOE) experiments can be employed to determine the stereochemistry, for instance, confirming the (4R) configuration by observing the spatial proximity between protons on C4 and C6.[1]

Experimental Protocols

A common laboratory-scale synthesis of 4-Aminohexanoic acid involves a three-step process using a protected amino acid precursor.

Protocol:

• Protection: 4-Aminohexanoic acid is reacted with tert-butoxycarbonyl (Boc) anhydride (B1165640) to protect the amine group, yielding Boc-4-aminohexanoic acid.

• Activation: The Boc-protected intermediate is then reacted with an activating agent such as 4-(4,6-dimethoxy-1,3,5-triazin-2-yl)-4-methylmorpholinium (DMT-MM) to form an active ester.[1]

• Deprotection: The final step involves the removal of the Boc protecting group using a strong acid, typically trifluoroacetic acid (TFA), to yield the pure 4-Aminohexanoic acid.[1]

This method can achieve yields in the range of 68–72%.[1]

The workflow for this chemical synthesis is illustrated below.

Caption: Workflow for the chemical synthesis of 4-Aminohexanoic acid.

High-Performance Liquid Chromatography (HPLC) is a standard method for the analysis and purification of 4-Aminohexanoic acid and other amino acids.

Protocol:

• Separation Mode: Ion exclusion chromatography is the most commonly used mode for organic acid analysis.[6] It utilizes an H⁺-form cation exchange polymer as the stationary phase.[6] Separation is based on the degree to which the organic acids can penetrate the pores of the packing material, which is related to their pKa values.[6]

• Mobile Phase: An acidic mobile phase is typically used to suppress the dissociation of the organic acids.[6]

• Detection:

  • UV Detection: The carboxyl group absorbs in the 200-210 nm range. This method can be subject to interference from other organic substances.[6]

  • Conductivity Detection with pH Buffering: To enhance sensitivity, a pH buffer is added post-column to increase the dissociation of the organic acid and lower the background conductivity, allowing for more sensitive detection.[6]

Biological Activity and Mechanism of Action

4-Aminohexanoic acid is an inhibitor of the mitochondrial enzyme 4-aminobutyrate aminotransferase (ABAT).[1] ABAT is responsible for the catabolism of the inhibitory neurotransmitter GABA. By competing with GABA at the enzyme's active site, 4-Aminohexanoic acid leads to an increase in GABA levels, thereby prolonging GABAergic neurotransmission.[1] This mechanism suggests its potential for investigation in antiepileptic drug development.[1]

The inhibitory pathway is depicted in the diagram below.

Caption: Mechanism of 4-Aminohexanoic acid inhibiting the ABAT enzyme.

References

• 1. 4-Aminohexanoic acid (5415-99-6) for sale [vulcanchem.com]
• 2. 4-Aminohexanoic acid [webbook.nist.gov]
• 3. 4-Aminohexanoic acid | C6H13NO2 | CID 138490 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 4-Aminohexanoic acid [webbook.nist.gov]
• 5. guidechem.com [guidechem.com]
• 6. Analytical Methods for Organic Acids : SHIMADZU (Shimadzu Corporation) [shimadzu.com]

A Technical Guide to 4-Aminohexanoic Acid: Properties, Synthesis, and Biological Activity

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 4-Aminohexanoic acid, a molecule of significant interest in neuroscience and pharmacology. This document details its chemical identity, physicochemical properties, synthesis methodologies, and its primary mechanism of action as an inhibitor of γ-aminobutyric acid (GABA) aminotransferase. Detailed experimental protocols and structured data tables are provided to support researchers in their exploration of this compound.

Chemical Identity and Physicochemical Properties

4-Aminohexanoic acid is a derivative of the fatty acid hexanoic acid, featuring an amino group at the fourth carbon position. Its unique structure contributes to its biological activity and physical characteristics.

CAS Number: 5415-99-6[1][2][3]

Molecular Formula: C6H13NO2[1][2][3]

The key physicochemical properties of 4-Aminohexanoic acid are summarized in the table below for easy reference.

Property	Value
Molecular Weight	131.17 g/mol [1][2]
IUPAC Name	4-aminohexanoic acid[2]
Synonyms	γ-aminocaproic acid[2]
Melting Point	180-181 °C
Boiling Point	249.9 °C at 760 mmHg
Density	1.038 g/cm³
Water Solubility	87 g/L (25°C)[1]
pKa (amine)	9.82[1]
pKa (carboxylic acid)	2.34[1]

Synthesis of 4-Aminohexanoic Acid

The synthesis of 4-Aminohexanoic acid can be achieved through various chemical and enzymatic routes. Below are representative protocols for each approach.

Chemical Synthesis

A common method for the chemical synthesis of 4-Aminohexanoic acid involves the hydrolysis of a caprolactam precursor. The following is an adapted protocol for the synthesis of a related compound, 6-aminohexanoic acid, which can be modified for the synthesis of 4-aminohexanoic acid.

Experimental Protocol: Hydrolysis of Caprolactam

• Reaction Setup: To a solution of caprolactam (100 g) in water, add aqueous potassium hydroxide (B78521) (56.5 g of KOH in 90 ml of water) at room temperature (25-30°C).

• Hydrolysis: Heat the reaction mixture to 90-95°C and maintain stirring for 10 hours.

• Decolorization and Filtration: Cool the mixture to 25-30°C and add isopropanol (B130326) (600 ml) and activated charcoal (5 g). Stir for 30 minutes. Filter the mixture through a hy-flow bed and wash the bed with isopropanol.

• Neutralization and Crystallization: To the filtrate, add a mixture of acetic acid (85 ml) and isopropanol (500 ml) to neutralize the solution.

• Isolation and Purification: Cool the mixture to 0-5°C and stir for 3 hours to facilitate crystallization. Filter the precipitated solid, wash with isopropanol, and dry under reduced pressure to yield the final product.

Enzymatic Synthesis

Enzymatic synthesis offers a green and highly stereoselective alternative for producing amino acids. While a direct enzymatic synthesis for 4-Aminohexanoic acid is not extensively documented, the use of engineered glutamate (B1630785) dehydrogenases (GDHs) for the synthesis of homologous compounds like (R)-4-aminopentanoic acid from levulinic acid provides a promising route. This approach utilizes a dual-enzyme system with a GDH mutant and a formate (B1220265) dehydrogenase for cofactor regeneration, using ammonia (B1221849) as the amino donor. Researchers can adapt this methodology for the synthesis of 4-Aminohexanoic acid by using an appropriate keto-hexanoic acid precursor.

Biological Activity and Mechanism of Action

The primary biological role of 4-Aminohexanoic acid stems from its ability to modulate the GABAergic system, a major inhibitory neurotransmitter system in the central nervous system.

Inhibition of GABA Aminotransferase (GABA-AT)

4-Aminohexanoic acid acts as a competitive inhibitor of GABA aminotransferase (GABA-AT), the enzyme responsible for the degradation of GABA. By inhibiting GABA-AT, 4-Aminohexanoic acid increases the concentration of GABA in the synaptic cleft, thereby enhancing GABAergic neurotransmission. This mechanism underlies its potential as an anticonvulsant agent. The inhibition constant (Ki) for 4-Aminohexanoic acid against GABA-AT has been reported to be 1.2 ± 0.3 μM.[1]

Signaling Pathway: GABA Shunt and Inhibition by 4-Aminohexanoic Acid

The GABA shunt is a metabolic pathway that synthesizes and conserves GABA. 4-Aminohexanoic acid disrupts this cycle by inhibiting GABA-AT.

References

• 1. 4-Aminohexanoic acid | C6H13NO2 | CID 138490 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. GABA enzymatic assay kit - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. WO2020031201A1 - Improved process for the preparation of 6-aminohexanoic acid - Google Patents [patents.google.com]

(4R)-4-aminohexanoic acid IUPAC name and synonyms

An In-depth Technical Guide to (4R)-4-aminohexanoic Acid

This document provides a comprehensive technical overview of (4R)-4-aminohexanoic acid, including its nomenclature, physicochemical properties, and representative synthetic methodologies. This guide is intended for researchers, scientists, and professionals in the fields of chemistry and drug development.

Nomenclature and Identification

The compound is a chiral γ-amino acid, a structural class of interest in medicinal chemistry and materials science.

• IUPAC Name : The formally accepted IUPAC name for this compound is (4R)-4-aminohexanoic acid.[1]

• Synonyms : It is also identified by several other names and database identifiers, including DB04235, PD059433, and SCHEMBL5194202.[1]

• Molecular Formula : C₆H₁₃NO₂.[1]

• Canonical SMILES : CC--INVALID-LINK--N.[1]

• InChIKey : ROFNJLCLYMMXCT-RXMQYKEDSA-N.[1]

Physicochemical Properties

The key computed physicochemical properties of (4R)-4-aminohexanoic acid are summarized below. These values are derived from computational models and provide essential information for experimental design, including solubility and pharmacokinetic predictions.

Property	Value	Source
Molecular Weight	131.17 g/mol	PubChem
Exact Mass	131.094628657 Da	PubChem
XLogP3-AA (LogP)	-2.2	PubChem
Hydrogen Bond Donor Count	2	PubChem
Hydrogen Bond Acceptor Count	3	PubChem
Rotatable Bond Count	4	PubChem
Topological Polar Surface Area	63.3 Ų	PubChem
Complexity	93.1	PubChem

(Data sourced from the PubChem database, CID 5289553).[1]

Representative Experimental Protocols

While specific experimental data for (4R)-4-aminohexanoic acid is limited in the public domain, methodologies for synthesizing structurally analogous chiral γ-amino acids are well-documented. The following protocol describes a sustainable, enzyme-catalyzed approach for the synthesis of (R)-4-aminopentanoic acid from levulinic acid, which serves as a relevant model.[2]

Protocol: Dual-Enzyme Catalyzed Reductive Amination of a γ-Keto Acid

This protocol outlines the conversion of a γ-keto acid to the corresponding (R)-γ-amino acid using an engineered glutamate (B1630785) dehydrogenase (GDH) coupled with a formate (B1220265) dehydrogenase (FDH) for cofactor regeneration.[2]

Materials:

• Engineered Glutamate Dehydrogenase (e.g., EcGDH variant K116Q/N348M)

• Formate Dehydrogenase (FDH)

• Levulinic Acid (substrate model)

• Ammonium (B1175870) Formate (amine source and reductant)

• Nicotinamide Adenine Dinucleotide (NAD⁺)

• Phosphate (B84403) Buffer (e.g., 100 mM, pH 7.5)

Procedure:

• Reaction Setup : Prepare a reaction mixture in a temperature-controlled vessel containing phosphate buffer.

• Reagent Addition : Add levulinic acid to a final concentration of 0.4 M. Add ammonium formate (as both the amine source and the substrate for FDH), NAD⁺ (catalytic amount), and the engineered GDH and FDH enzymes.

• Incubation : Maintain the reaction at a controlled temperature (e.g., 30-37°C) with gentle agitation for a duration determined by reaction monitoring (e.g., 11-12 hours).

• Monitoring : Periodically withdraw aliquots to monitor the conversion of the keto acid substrate and the formation of the amino acid product using methods such as HPLC or GC-MS.

• Workup and Purification : Upon completion, terminate the reaction by denaturing the enzymes (e.g., heat treatment or pH change). Remove the precipitated protein by centrifugation. The supernatant containing the product can be purified using techniques such as ion-exchange chromatography or crystallization to yield the high-purity (R)-γ-amino acid.[2]

This sustainable approach utilizes an inexpensive ammonia (B1221849) source and generates inorganic carbonate as the sole byproduct, offering high atom economy and high enantiomeric excess (>99% ee) for the chiral amine product.[2]

Illustrative Diagrams

To visualize the relationships and workflows pertinent to the synthesis of chiral γ-amino acids, the following diagrams are provided.

References

• 1. CID 5289553 | C6H13NO2 | CID 5289553 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. A Sustainable Approach for Synthesizing (R)-4-Aminopentanoic Acid From Levulinic Acid Catalyzed by Structure-Guided Tailored Glutamate Dehydrogenase - PMC [pmc.ncbi.nlm.nih.gov]

4-Aminohexanoic acid biological activity and mechanism of action

An In-depth Technical Guide on the Biological Activity and Mechanism of Action of 4-Aminohexanoic Acid and its Analogs as GABA Transaminase Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the biological activity and mechanism of action of 4-aminohexanoic acid and its structurally related analogs, focusing on their role as inhibitors of the enzyme 4-aminobutyrate aminotransferase (ABAT), also known as GABA transaminase (GABA-T).

Introduction

Gamma-aminobutyric acid (GABA) is the primary inhibitory neurotransmitter in the mammalian central nervous system (CNS), playing a crucial role in regulating neuronal excitability. The catabolism of GABA is primarily carried out by the pyridoxal (B1214274) 5'-phosphate (PLP)-dependent enzyme, 4-aminobutyrate aminotransferase (ABAT). Inhibition of ABAT leads to an increase in synaptic GABA levels, a therapeutic strategy for various neurological disorders, including epilepsy.

4-Aminohexanoic acid belongs to a class of compounds that interact with ABAT. While specific research on 4-aminohexanoic acid is limited, its structural analogs, such as γ-vinyl-GABA (Vigabatrin), have been extensively studied and serve as important tools and therapeutics. This guide will detail the known biological activity of 4-aminohexanoic acid and provide a broader context by examining its better-understood analogs to illuminate the structure-activity relationships and mechanisms of this class of compounds.

Physicochemical Properties

A foundational understanding of the physicochemical properties of 4-aminohexanoic acid is essential for its study and application in research.

Property	Value	Source
Molecular Formula	C₆H₁₃NO₂	[1]
Molecular Weight	131.17 g/mol	[1]
CAS Number	5415-99-6	[1]
IUPAC Name	4-aminohexanoic acid	[1]
SMILES	CCC(CCC(=O)O)N	[1]
Melting Point	205–208°C (decomposes)	[2]
Water Solubility	87 g/L (25°C)	[2]
pKa (amine)	9.82	[2]
pKa (carboxylic acid)	2.34	[2]

Biological Activity and Mechanism of Action

The primary biological target of 4-aminohexanoic acid and its analogs is the enzyme 4-aminobutyrate aminotransferase (ABAT).

Mechanism of Action of ABAT

ABAT catalyzes the conversion of GABA and α-ketoglutarate to succinic semialdehyde and glutamate. This process is crucial for maintaining the balance of GABA levels in the brain. The enzyme utilizes a pyridoxal 5'-phosphate (PLP) cofactor, which forms a Schiff base with a lysine (B10760008) residue in the enzyme's active site.

Inhibition of ABAT by 4-Aminohexanoic Acid and its Analogs

4-Aminohexanoic Acid:

4-Aminohexanoic acid has been identified as a competitive inhibitor of ABAT.[2] It is believed to compete with the native substrate, GABA, for binding to the active site of the enzyme. This reversible inhibition leads to a decrease in the breakdown of GABA and, consequently, an elevation of GABA levels.

Structurally Related Analogs (e.g., Vigabatrin):

In contrast to the competitive inhibition by 4-aminohexanoic acid, some of its analogs, such as γ-vinyl-GABA (vigabatrin), are enzyme-activated irreversible inhibitors, also known as "suicide substrates". These molecules are processed by ABAT as if they were the natural substrate, but this catalytic process generates a reactive intermediate that covalently binds to the enzyme, leading to its irreversible inactivation.

The following diagram illustrates the catalytic cycle of ABAT and the points of intervention by competitive and irreversible inhibitors.

ABAT catalytic cycle and inhibitor intervention points.

Quantitative Data on Biological Activity

The following table summarizes the available quantitative data for the inhibition of ABAT by 4-aminohexanoic acid.

Compound	Target	Assay Type	Value	Source
4-Aminohexanoic acid	4-aminobutyrate aminotransferase (ABAT)	Competitive Inhibition	Kᵢ = 1.2 ± 0.3 μM	[2]

Potential Therapeutic Applications

The ability of 4-aminohexanoic acid and its analogs to increase brain GABA levels suggests potential therapeutic applications in conditions characterized by GABAergic hypofunction. The primary and most studied application for ABAT inhibitors is in the treatment of epilepsy. By elevating GABA concentrations, these compounds can enhance inhibitory neurotransmission and suppress seizure activity.

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment of the biological activity of compounds like 4-aminohexanoic acid.

In Vitro ABAT Inhibition Assay (Coupled Enzyme Spectrophotometric Assay)

This protocol describes a common method for measuring the inhibition of ABAT activity.

Principle:

The activity of ABAT is determined by a coupled enzyme reaction. ABAT converts GABA and α-ketoglutarate to succinic semialdehyde and glutamate. Succinic semialdehyde dehydrogenase (SSADH) then oxidizes succinic semialdehyde to succinate, with the concomitant reduction of NADP⁺ to NADPH. The increase in NADPH is monitored spectrophotometrically at 340 nm. A decrease in the rate of NADPH production in the presence of an inhibitor indicates ABAT inhibition.

Materials:

• Potassium pyrophosphate buffer (pH 8.6)

• α-ketoglutarate solution

• GABA solution

• Succinic semialdehyde dehydrogenase (SSADH)

• NADP⁺ solution

• Test compound (4-aminohexanoic acid) solution

• 96-well microplate

• Spectrophotometer capable of reading absorbance at 340 nm

Procedure:

• Prepare Reaction Mixture: In a microcentrifuge tube, prepare a reaction mixture containing potassium pyrophosphate buffer, α-ketoglutarate, SSADH, and NADP⁺.

• Plate Setup: To the wells of a 96-well plate, add the desired volume of the reaction mixture.

• Add Inhibitor: Add varying concentrations of the 4-aminohexanoic acid solution to the test wells. Add the vehicle (solvent used to dissolve the compound) to the control wells.

• Pre-incubation: Pre-incubate the plate at 37°C for 10-15 minutes to allow the inhibitor to interact with the enzyme.

• Initiate Reaction: Start the enzymatic reaction by adding the GABA solution to all wells.

• Measure Absorbance: Immediately place the microplate in the spectrophotometer and measure the absorbance at 340 nm at regular intervals (e.g., every 30 seconds) for a defined period (e.g., 10-20 minutes).

• Data Analysis: Calculate the rate of NADPH formation (change in absorbance per minute) for each well. Determine the percentage of ABAT inhibition for each concentration of 4-aminohexanoic acid by comparing the reaction rates in the test wells to the control wells. Plot the percentage of inhibition against the logarithm of the inhibitor concentration to determine the IC₅₀ value.

The following diagram outlines the workflow for this experimental protocol.

Workflow for the in vitro ABAT inhibition assay.

In Vivo Measurement of Brain GABA Levels

This protocol provides a general method for quantifying the effect of a test compound on endogenous GABA levels in the brain.

Principle:

Animals are administered the test compound, and at specific time points, brain tissue is collected. The tissue is processed to extract amino acids, and the concentration of GABA is quantified, typically using High-Performance Liquid Chromatography (HPLC) with pre-column derivatization.

Materials:

• Test animals (e.g., mice or rats)

• Test compound (4-aminohexanoic acid) solution for administration

• Anesthesia

• Surgical tools for brain dissection

• Ice-cold homogenization buffer

• Centrifuge

• HPLC system with a fluorescence detector

• Derivatizing agent (e.g., o-phthalaldehyde, OPA)

• GABA standards

Procedure:

• Compound Administration: Administer 4-aminohexanoic acid to the test animals via the desired route (e.g., intraperitoneal injection or oral gavage). Control animals receive the vehicle.

• Tissue Collection: At predetermined time points after administration, anesthetize the animals and rapidly dissect the brain region of interest (e.g., cortex, hippocampus).

• Tissue Preparation: Homogenize the brain tissue in ice-cold homogenization buffer.

• Protein Precipitation and Extraction: Precipitate proteins (e.g., with perchloric acid) and centrifuge the homogenate to pellet the proteins and other cellular debris. Collect the supernatant containing the amino acids.

• GABA Quantification by HPLC:

  • Derivatize the GABA in the supernatant and standard solutions with OPA.

  • Inject the derivatized samples onto the HPLC system.

  • Separate the derivatized amino acids using a suitable column and mobile phase.

  • Detect the derivatized GABA using a fluorescence detector.

• Data Analysis: Quantify the GABA concentration in the brain samples by comparing the peak areas to those of the GABA standards. Compare the GABA levels in the treated animals to the control animals to determine the effect of 4-aminohexanoic acid.

Conclusion

4-Aminohexanoic acid is a competitive inhibitor of 4-aminobutyrate aminotransferase, the key enzyme in GABA catabolism. By inhibiting this enzyme, it has the potential to raise GABA levels in the central nervous system, a mechanism that is of significant interest for the development of treatments for neurological disorders such as epilepsy. While detailed studies on 4-aminohexanoic acid itself are not as extensive as for some of its analogs like vigabatrin, the foundational data and the understanding of its mechanism of action provide a strong basis for further research and drug development efforts in this area. The experimental protocols provided in this guide offer standardized methods for the continued investigation of 4-aminohexanoic acid and novel analogs.

References

• 1. The effect of 4-amino hex-5-ynoic acid (gamma-acetylenic GABA, gammma-ethynyl GABA) a catalytic inhibitor of GABA transaminase, on brain GABA metabolism in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]

4-Aminohexanoic Acid and its Derivatives: A Technical Guide for GABA Analogue Research

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth exploration of 4-aminohexanoic acid and its derivatives as analogues of gamma-aminobutyric acid (GABA), the primary inhibitory neurotransmitter in the central nervous system. This document details their mechanism of action, pharmacological properties, and potential therapeutic applications. It includes a summary of available quantitative data, detailed experimental protocols for their evaluation, and visualizations of relevant biological pathways to serve as a comprehensive resource for researchers in neuroscience and drug development.

Introduction

Gamma-aminobutyric acid (GABA) is the principal inhibitory neurotransmitter in the mammalian central nervous system, playing a crucial role in regulating neuronal excitability. The development of GABA analogues is a key strategy in the discovery of novel therapeutics for a range of neurological and psychiatric disorders, including epilepsy, anxiety, and neuropathic pain. 4-Aminohexanoic acid, a structural analogue of GABA with an extended carbon chain, and its derivatives represent a promising class of compounds that modulate the GABAergic system. Their primary mechanism of action involves the inhibition of GABA aminotransferase (GABA-AT), the enzyme responsible for GABA catabolism, thereby increasing synaptic GABA concentrations[1]. This guide will delve into the synthesis, pharmacological activity, and therapeutic potential of 4-aminohexanoic acid and its derivatives.

Physicochemical Properties and Synthesis

4-Aminohexanoic acid is a white crystalline solid with good solubility in water. Its zwitterionic nature at physiological pH facilitates its interaction with biological targets.

Table 1: Physicochemical Properties of 4-Aminohexanoic Acid [1][2][3][4]

Property	Value
Molecular Formula	C₆H₁₃NO₂
Molecular Weight	131.17 g/mol
Melting Point	205–208°C (decomposes)
Water Solubility	87 g/L (25°C)
pKa (amine)	9.82
pKa (carboxylic acid)	2.34

General Synthesis of 4-Aminohexanoic Acid Derivatives

A common synthetic route to 4-aminohexanoic acid derivatives involves a multi-step process starting from a suitable carboxylic acid. A representative protocol is as follows:

• α-Bromination: The carboxylic acid is first subjected to α-bromination using bromine (Br₂) and a catalytic amount of phosphorus tribromide (PBr₃) in a reaction known as the Hell-Volhard-Zelinskii reaction.

• SN2 Substitution: The resulting α-bromo acid is then treated with ammonia (B1221849) (NH₃) to displace the bromine atom via an SN2 reaction, yielding the corresponding α-amino acid.

For the synthesis of specific derivatives, such as 4-amino-3-phenylhexanoic acid, more complex multi-step syntheses are required, often involving condensation reactions and subsequent functional group transformations.

Pharmacological Data

The primary pharmacological target of 4-aminohexanoic acid is GABA-AT. By inhibiting this enzyme, it prevents the breakdown of GABA, leading to increased GABA levels in the synapse and enhanced inhibitory neurotransmission.

Table 2: In Vitro Activity of 4-Aminohexanoic Acid and Representative Derivatives

Compound	Target	Assay Type	Value
4-Aminohexanoic acid	GABA-AT	Ki	1.2 ± 0.3 µM[1]
4-Amino-5-fluoropentanoic acid	GABA-AT	Competitive Inhibition	Potent inhibitor
(3R,4R)-4-Amino-5-fluoro-3-phenylpentanoic acid	GABA-AT	Competitive Inhibition (Ki)	< Km for GABA[5][6]
Benzylthioether of 4-aminocyclopent-1-enecarboxylic acid	GABA-A Receptor	Antagonist (IC₅₀)	42 µM[7]

Table 3: In Vivo Anticonvulsant Activity of Representative GABA Analogues

Compound	Animal Model	Seizure Type	ED₅₀ (mg/kg)
Methyl 4-[(p-chlorophenyl)amino]-6-methyl-2-oxo-cyclohex-3-en-1-oate	Mouse (i.p.)	Maximal Electroshock (MES)	26.2[8][9]
Methyl 4-[(p-chlorophenyl)amino]-6-methyl-2-oxo-cyclohex-3-en-1-oate	Rat (oral)	Maximal Electroshock (MES)	5.79[8][9]
N-Acylated cyclic amino acid derivative (Compound 15)	Mouse (i.p.)	Pentylenetetrazol (PTZ)	47[10]
N-Acylated cyclic amino acid derivative (Compound 15)	Mouse (i.p.)	Bicuculline	73[10]
N-Acylated cyclic amino acid derivative (Compound 15)	Mouse (i.p.)	Kainic Acid	39[10]
N-Acylated cyclic amino acid derivative (Compound 15)	Mouse (i.p.)	AMPA	10[10]

Signaling Pathways

The primary signaling pathway affected by 4-aminohexanoic acid and its derivatives is the GABAergic inhibitory pathway. By increasing synaptic GABA levels, these compounds indirectly enhance the activation of both ionotropic GABA-A receptors and metabotropic GABA-B receptors.

References

• 1. Synthesis and biological evaluation of new derivatives of 2-substituted 4-hydroxybutanamides as GABA uptake inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Novel Functionalized Amino Acids as Inhibitors of GABA Transporters with Analgesic Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. In vivo brain microdialysis: advances in neuropsychopharmacology and drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Identification of compounds that potentiate CREB signaling as possible enhancers of long-term memory - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis, biological evaluation and structure-activity relationship of new GABA uptake inhibitors, derivatives of 4-aminobutanamides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Selective inhibition of gamma-aminobutyric acid aminotransferase by (3R,4R),(3S,4S)- and (3R,4S),(3S,4R)-4-amino-5-fluoro-3-phenylpentanoic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Synthesis and anticonvulsant activity of enaminones. Part 7. Synthesis and anticonvulsant evaluation of ethyl 4-[(substituted phenyl)amino]-6-methyl-2-oxocyclohex-3-ene-1-carboxylates and their corresponding 5-methylcyclohex-2-enone derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Synthesis and biological evaluation of new GABA-uptake inhibitors derived from proline and from pyrrolidine-2-acetic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Profile of anticonvulsant activity and minimal toxicity of methyl 4-[(p-chlorophenyl)amino]-6-methyl-2-oxo-cyclohex-3-en-1-oate and some prototype antiepileptic drugs in mice and rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. connectsci.au [connectsci.au]

An In-depth Technical Guide on the Natural Occurrence and Sources of 4-Aminohexanoic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the current scientific understanding of the natural occurrence and sources of 4-aminohexanoic acid. It is intended for researchers, scientists, and professionals in drug development who are interested in the origins and detection of this non-proteinogenic amino acid. This document summarizes the available data, outlines potential areas for future research, and provides generalized experimental protocols that can be adapted for the study of this compound. It is important to note that, based on a thorough review of existing scientific literature, the natural occurrence of 4-aminohexanoic acid is not well-documented, and information remains scarce. This guide aims to present the current state of knowledge accurately and to highlight the gaps that future research may address.

Introduction: The Scarcity of Evidence

4-Aminohexanoic acid is a non-proteinogenic amino acid, meaning it is not one of the 20 common amino acids encoded by the standard genetic code. While there is interest in its potential pharmacological properties, its natural origins are largely uncharacterised. A comprehensive literature review reveals a significant lack of information regarding confirmed natural sources of 4-aminohexanoic acid. Much of the available information is related to its synthetic counterpart, 6-aminohexanoic acid, a compound with different properties and applications. This guide will focus on the very limited and tangential evidence for the natural occurrence of 4-aminohexanoic acid and related compounds.

Potential and Unconfirmed Natural Sources

Microbial World: A Potential Frontier

While direct evidence for the production of 4-aminohexanoic acid by microorganisms is currently lacking, the microbial world represents the most promising area for its potential discovery. The metabolic diversity of bacteria and fungi allows for the synthesis of a vast array of unusual molecules.

A notable finding is the isolation of a related compound, 4-keto-5-amino-6-hydroxyhexanoic acid , from the fermentation broth of Bacillus cereus. This discovery suggests that the biosynthetic machinery for producing modified C6 amino acids exists in bacteria. It is plausible that other microbial species may synthesize 4-aminohexanoic acid through similar or different metabolic pathways.

The Case of Wheat Germ Lectin: A Critical Evaluation

Some sources have anecdotally mentioned the presence of 4-aminohexanoic acid in wheat germ lectin[1]. However, detailed compositional analyses of wheat germ and purified wheat germ agglutinin (WGA) do not list this compound among the constituent amino acids. These analyses consistently report the standard proteinogenic amino acids. It is possible that the initial reports were inaccurate or that 4-aminohexanoic acid is present in trace amounts that are not detected by standard amino acid analysis. Until more sensitive and targeted analytical studies are performed on wheat germ lectin, its status as a source of 4-aminohexanoic acid remains unconfirmed.

Quantitative Data: An Unexplored Area

To date, there is no published quantitative data on the concentration of 4-aminohexanoic acid in any natural source. The table below summarizes the information on the related compound found in Bacillus cereus.

Compound Name	Producing Organism	Reported Concentration/Yield	Source
4-keto-5-amino-6-hydroxyhexanoic acid	Bacillus cereus	Not specified in publicly available abstracts.	[1]

Hypothetical Biosynthesis of 4-Aminohexanoic Acid

In the absence of confirmed biosynthetic pathways, a hypothetical pathway can be proposed based on known biochemical reactions. One plausible route could involve the modification of a C6 fatty acid or a derivative of a common metabolic intermediate. A key step would likely be a transamination reaction to introduce the amino group at the C4 position.

Below is a conceptual diagram illustrating a hypothetical biosynthetic pathway.

Figure 1: A hypothetical biosynthetic pathway for 4-aminohexanoic acid.

Experimental Protocols: A General Framework

Due to the lack of studies on the natural occurrence of 4-aminohexanoic acid, specific experimental protocols for its extraction and analysis from natural matrices are not available. However, established methods for the analysis of other non-proteinogenic amino acids can be adapted.

General Workflow for Detection and Quantification

The following diagram outlines a general workflow for the investigation of 4-aminohexanoic acid in a biological sample.

Figure 2: A general experimental workflow for 4-aminohexanoic acid analysis.

Detailed Methodologies

5.2.1. Sample Preparation and Extraction

• Homogenization: Biological samples (e.g., microbial cell pellets, plant tissue) should be homogenized in a suitable buffer, preferably at low temperatures to minimize enzymatic degradation.

• Extraction: Small molecules, including amino acids, are typically extracted using a polar solvent such as a methanol/water or ethanol/water mixture. The extraction should be performed multiple times to ensure high recovery.

• Purification: The crude extract can be purified to remove interfering substances such as proteins, lipids, and salts. Solid Phase Extraction (SPE) with a C18 or mixed-mode cation exchange resin is a common approach.

5.2.2. Analytical Techniques

The choice of analytical technique will depend on the required sensitivity and selectivity.

Analytical Technique	Derivatization	Advantages	Disadvantages
LC-MS/MS	Not usually required	High sensitivity and selectivity, structural confirmation	Higher equipment cost and complexity
GC-MS	Required (e.g., silylation)	High resolution, good for volatile compounds	Derivatization can be complex, not suitable for thermolabile compounds
HPLC-UV/Fluorescence	Required	Lower cost, widely available	Lower sensitivity and selectivity compared to MS

5.2.3. A Note on Derivatization

For GC-MS and some HPLC methods, derivatization is necessary to make the amino acid volatile or detectable. Common derivatizing agents for amino acids include N-tert-butyldimethylsilyl-N-methyltrifluoroacetamide (MTBSTFA) for silylation in GC-MS, and o-phthalaldehyde (B127526) (OPA) or 9-fluorenylmethyl chloroformate (FMOC) for fluorescence detection in HPLC.

Conclusion and Future Directions

The natural occurrence of 4-aminohexanoic acid is a largely unexplored area of research. While tantalizing clues exist, such as the discovery of a related compound in Bacillus cereus, definitive evidence of its presence in any natural source is lacking. The mention of its presence in wheat germ lectin is not substantiated by detailed compositional analyses.

Future research should focus on:

• Targeted screening of microbial libraries: A systematic screening of diverse microorganisms, particularly those known to produce unusual metabolites, could lead to the discovery of 4-aminohexanoic acid-producing strains.

• Sensitive analytical method development: The development and application of highly sensitive and specific analytical methods, such as LC-MS/MS, will be crucial for detecting potentially low concentrations of this compound in complex biological matrices.

• Re-evaluation of potential sources: A targeted re-analysis of wheat germ and other plant materials using advanced analytical techniques could confirm or refute its presence.

• Bioinformatic approaches: Mining microbial genomes for putative genes involved in amino acid metabolism, particularly those with homology to known transaminases and fatty acid modifying enzymes, could help identify candidate organisms for further investigation.

This technical guide serves as a starting point for researchers interested in this elusive molecule. While the current knowledge is limited, the potential for new discoveries in this area is significant.

References

• 1. Microbial production of vitamin B12 antimetabolites. IV. Isolation and identification of 4-keto-5-amino-6-hydroxyhexanoic acid - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Stereoisomers of 4-Aminohexanoic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-Aminohexanoic acid, a non-proteinogenic γ-amino acid, has garnered significant interest in the pharmaceutical and neuroscience fields due to its role as an inhibitor of γ-aminobutyric acid (GABA) aminotransferase (GABA-AT). This enzyme is critical in the metabolic pathway of the primary inhibitory neurotransmitter, GABA. By inhibiting GABA-AT, 4-aminohexanoic acid can elevate GABA levels in the brain, a mechanism of action with potential therapeutic applications in epilepsy and other neurological disorders. The presence of a chiral center at the C4 position gives rise to two stereoisomers, (R)- and (S)-4-aminohexanoic acid, which are anticipated to exhibit distinct physicochemical properties and pharmacological activities. This technical guide provides a comprehensive overview of the stereoisomers of 4-aminohexanoic acid, detailing their properties, synthesis, and biological significance, with a focus on their interaction with GABA-AT.

Physicochemical Properties of 4-Aminohexanoic Acid Stereoisomers

The stereochemistry of 4-aminohexanoic acid is expected to influence its physical and chemical properties. While data for the racemic mixture is available, specific comparative data for the individual enantiomers is limited. It is established that the stereochemistry at the C4 position leads to differential binding affinities to aminotransferases for the (4S) enantiomer compared to its counterpart.[1]

Table 1: Physicochemical Properties of 4-Aminohexanoic Acid

Property	Value (Racemic Mixture)	Reference
Molecular Formula	C₆H₁₃NO₂	[2][3]
Molecular Weight	131.17 g/mol	[2]
Melting Point	205–208°C (decomposes)	[1]
Water Solubility	87 g/L (25°C)	[1]
pKa (amine)	9.82	[1]
pKa (carboxylic acid)	2.34	[1]

Biological Activity and Mechanism of Action

The primary biological target of 4-aminohexanoic acid is GABA-AT, a key enzyme in the GABA shunt pathway responsible for the degradation of GABA. Inhibition of this enzyme leads to an increase in synaptic GABA concentrations, thereby enhancing inhibitory neurotransmission.

Inhibition of GABA Aminotransferase (GABA-AT)

4-Aminohexanoic acid acts as a competitive inhibitor of GABA-AT. The inhibition constant (Ki) for the racemic mixture has been reported to be 1.2 ± 0.3 µM.[1] It is highly probable that the two enantiomers exhibit different inhibitory potencies against GABA-AT due to the stereospecific nature of enzyme-substrate interactions. However, specific Ki values for (R)- and (S)-4-aminohexanoic acid are not currently available in the literature.

The signaling pathway for GABA-AT inhibition can be visualized as follows:

Caption: Inhibition of GABA Aminotransferase by 4-Aminohexanoic Acid.

Synthesis and Chiral Separation of Stereoisomers

The synthesis of enantiomerically pure 4-aminohexanoic acid is crucial for evaluating the specific biological activities of each stereoisomer. Both enantioselective synthesis and chiral resolution of a racemic mixture are viable approaches.

Enantioselective Synthesis

While a detailed, optimized protocol for the direct enantioselective synthesis of 4-aminohexanoic acid is not extensively documented, enzymatic and stereoselective catalysis methods show promise.

• Enzymatic Approaches: Engineered glutamate dehydrogenases have been successfully used to synthesize (R)-4-aminopentanoic acid with high enantiomeric excess (>99% ee). This suggests that a similar biocatalytic approach could be developed for the stereoselective production of 4-aminohexanoic acid.

• Stereoselective Catalysis: Artificial metalloenzymes have been reported to catalyze the asymmetric amination of hex-4-enoic acid to yield 4-aminohexanoic acid with an enantiomeric excess of up to 88%.[1]

Chiral Resolution of Racemic 4-Aminohexanoic Acid

The separation of (R)- and (S)-4-aminohexanoic acid from a racemic mixture can be achieved using chiral chromatography. High-performance liquid chromatography (HPLC) with a chiral stationary phase (CSP) is a common and effective method for the analytical and preparative separation of amino acid enantiomers.

Experimental Protocol: Chiral HPLC Separation of 4-Aminohexanoic Acid Enantiomers (General Procedure)

• Objective: To separate the (R)- and (S)-enantiomers of 4-aminohexanoic acid.

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Chiral Stationary Phase: A polysaccharide-based or macrocyclic glycopeptide-based chiral column (e.g., Chiralcel® OD-H, Astec CHIROBIOTIC® T). The selection of the appropriate CSP is critical and often requires empirical screening.

• Mobile Phase: A mixture of a non-polar organic solvent (e.g., hexane (B92381) or heptane) and a polar organic modifier (e.g., isopropanol (B130326) or ethanol), often with a small amount of an acidic or basic additive to improve peak shape and resolution. The exact composition of the mobile phase must be optimized for the chosen CSP.

• Sample Preparation: A solution of racemic 4-aminohexanoic acid is prepared in a suitable solvent, typically the mobile phase, at a concentration appropriate for the detector's sensitivity.

• Chromatographic Conditions:

  • Flow Rate: Typically 0.5 - 1.5 mL/min.

  • Column Temperature: Ambient or controlled temperature (e.g., 25°C).

  • Detection: UV detection at a wavelength where the analyte absorbs (e.g., ~210 nm for the carboxylic acid group).

• Procedure:

  • Equilibrate the chiral column with the mobile phase until a stable baseline is achieved.

  • Inject a small volume of the prepared sample solution onto the column.

  • Monitor the elution of the enantiomers and record the chromatogram.

  • Optimize the separation by adjusting the mobile phase composition (e.g., the percentage of the polar modifier) and flow rate to achieve baseline resolution of the two enantiomeric peaks.

The following diagram illustrates a typical workflow for chiral HPLC method development.

Caption: Workflow for Chiral HPLC Method Development.

Future Directions and Conclusion

The stereoisomers of 4-aminohexanoic acid represent promising targets for the development of novel therapeutics for neurological disorders. A critical next step for the research community is the definitive determination of the physicochemical and pharmacological properties of the individual (R)- and (S)-enantiomers. Specifically, elucidating the stereospecific inhibition of GABA-AT by each enantiomer will be paramount in understanding their therapeutic potential and guiding the development of more potent and selective inhibitors. The development of robust and scalable enantioselective synthetic routes or efficient chiral resolution methods will be essential to provide the pure enantiomers required for these detailed pharmacological studies. This in-depth understanding will pave the way for the rational design of next-generation GABA-AT inhibitors with improved efficacy and safety profiles.

References

• 1. 4-Aminohexanoic acid (5415-99-6) for sale [vulcanchem.com]
• 2. 4-Aminohexanoic acid | C6H13NO2 | CID 138490 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 4-Aminohexanoic acid [webbook.nist.gov]

Technical Guide: 4-Aminohexanoic Acid Hydrochloride - Solubility and Stability Profile

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the solubility and stability of 4-Aminohexanoic acid hydrochloride. Due to the limited availability of specific experimental data in publicly accessible literature, this document focuses on the fundamental physicochemical properties, expected solubility and stability behaviors based on the chemical structure and general knowledge of similar amino acid hydrochlorides, and detailed, adaptable protocols for experimental determination. The guide is intended to be a practical resource for researchers and professionals in drug development, offering a framework for solubility and stability assessment.

Introduction

4-Aminohexanoic acid hydrochloride is a derivative of 4-aminohexanoic acid, a non-proteinogenic amino acid. Its structure, comprising a six-carbon chain with an amino group at the fourth position and a terminal carboxylic acid, suggests specific physicochemical properties that are critical for its application in pharmaceutical and research settings. The hydrochloride salt form is often utilized to enhance aqueous solubility and stability. Understanding these characteristics is paramount for formulation development, analytical method development, and ensuring the quality and efficacy of any potential therapeutic agent.

Physicochemical Properties

A summary of the key physicochemical properties of 4-Aminohexanoic acid and its hydrochloride salt is presented below. These properties form the basis for understanding its solubility and stability profiles.

Property	Value (4-Aminohexanoic Acid)	Value (4-Aminohexanoic Acid HCl)	Reference
Molecular Formula	C₆H₁₃NO₂	C₆H₁₄ClNO₂	[1][2]
Molecular Weight	131.17 g/mol	167.63 g/mol	[1][2]
Appearance	White crystalline powder (predicted)	White crystalline powder (predicted)
pKa (amine)	~9.8	Not available
pKa (carboxylic acid)	~4.0	Not available

Solubility Profile

The solubility of an active pharmaceutical ingredient (API) is a critical determinant of its bioavailability and formulation possibilities. Amino acids are generally soluble in water and less so in non-polar organic solvents.[3] The hydrochloride salt form of 4-aminohexanoic acid is expected to exhibit significantly enhanced aqueous solubility compared to the free acid due to the protonation of the amino group.

Expected Solubility

Salt formation generally increases the solubility of amino acids in water and polar organic solvents.[4] Specifically, the hydrochlorides of monoamino monocarboxylic acids are often highly soluble in alcohol.[4] Based on these principles, the expected solubility profile of 4-Aminohexanoic acid hydrochloride is qualitatively summarized below.

Solvent	Expected Solubility	Rationale
Water	Very Soluble	The ionic nature of the hydrochloride salt enhances interaction with polar water molecules.
Methanol (B129727)	Soluble	As a polar protic solvent, methanol can solvate the ionic compound.
Ethanol	Soluble	Similar to methanol, though potentially to a lesser extent due to lower polarity.
Dimethyl Sulfoxide (DMSO)	Soluble	A highly polar aprotic solvent capable of dissolving a wide range of compounds.
Dichloromethane (DCM)	Sparingly Soluble to Insoluble	A non-polar solvent with limited ability to solvate ionic species.
Hexanes	Insoluble	A non-polar solvent, not expected to dissolve an ionic compound.

Experimental Protocol for Solubility Determination (Gravimetric Method)

This protocol outlines a standard gravimetric method for determining the solubility of 4-Aminohexanoic acid hydrochloride in various solvents at different temperatures.

Materials:

• 4-Aminohexanoic acid hydrochloride

• Selected solvents (e.g., water, methanol, ethanol)

• Thermostatically controlled shaker or water bath

• Analytical balance

• Filtration apparatus (e.g., syringe filters with appropriate membrane)

• Glass vials with screw caps

• Oven

Procedure:

• Add an excess amount of 4-Aminohexanoic acid hydrochloride to a known volume of the selected solvent in a glass vial.

• Seal the vial and place it in a thermostatically controlled shaker set to the desired temperature (e.g., 25 °C, 37 °C).

• Agitate the mixture for a predetermined time (e.g., 24 hours) to ensure equilibrium is reached.

• After equilibration, allow the suspension to settle.

• Carefully withdraw a known volume of the supernatant using a syringe and filter it through a membrane filter compatible with the solvent to remove any undissolved solid.

• Accurately weigh an empty, dry container.

• Transfer the filtered supernatant to the pre-weighed container.

• Evaporate the solvent in an oven at a temperature that will not degrade the compound until a constant weight is achieved.

• Weigh the container with the dried solute.

• Calculate the solubility in g/L or mg/mL.

Solubility Determination Workflow

References

• 1. 4-Aminohexanoic acid hydrochloride | C6H14ClNO2 | CID 71299955 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 4-Aminohexanoic acid | C6H13NO2 | CID 138490 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. tandfonline.com [tandfonline.com]

4-Aminohexanoic Acid: A Technical Guide to Safety, Toxicity, and Handling

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the available safety, toxicity, and handling information for 4-aminohexanoic acid. The information is intended to guide researchers, scientists, and drug development professionals in the safe handling and use of this compound in a laboratory or industrial setting.

Chemical and Physical Properties

4-Aminohexanoic acid is a derivative of the fatty acid hexanoic acid with an amino group at the 4-position. Its chemical and physical properties are summarized below.

Property	Value
Molecular Formula	C₆H₁₃NO₂
Molecular Weight	131.17 g/mol
CAS Number	5415-99-6
Appearance	White solid
Melting Point	180-181 °C[1][2]
Boiling Point	249.9 °C at 760 mmHg[1][2]
Solubility	Soluble in water.

Toxicological Data

The available toxicological data for 4-aminohexanoic acid is primarily focused on acute toxicity. There is a notable lack of publicly available data on genotoxicity, carcinogenicity, and chronic toxicity.

Acute Toxicity

Endpoint	Species	Route	Value	Reference
LD₅₀ (Lethal Dose 50)	Rat	Oral	3400 mg/kg	[3]
LD₅₀ (Lethal Dose 50)	Rabbit	Dermal	>7940 mg/kg	[4]
LD₅₀ (Lethal Dose 50)	Rat	Dermal	>7940 mg/kg	[4]

Skin and Eye Irritation

4-Aminohexanoic acid hydrochloride is classified as a skin and eye irritant.[5]

Endpoint	Classification
Skin Irritation	Causes skin irritation (Category 2)[5]
Eye Irritation	Causes serious eye irritation (Category 2A)[5]
Respiratory Irritation	May cause respiratory irritation (STOT SE 3)[5]

Mechanisms of Action and Potential Toxicity Pathways

4-Aminohexanoic acid is known to interact with at least two key biological pathways, which are the basis for its pharmacological effects and potential toxicity at high doses.

Antifibrinolytic Activity

4-Aminohexanoic acid is structurally similar to lysine (B10760008) and can act as an antifibrinolytic agent by inhibiting the binding of plasminogen to fibrin, thereby preventing the dissolution of blood clots.[6] While this is a therapeutic effect at controlled doses, excessive inhibition of fibrinolysis can lead to an increased risk of thrombosis.[4][7][8][9][10][11][12]

Figure 1: Potential toxicity pathway of 4-aminohexanoic acid via excessive antifibrinolytic activity.

Inhibition of GABA Aminotransferase (GABA-AT)

4-Aminohexanoic acid can inhibit the enzyme 4-aminobutyrate aminotransferase (GABA-AT), which is responsible for the degradation of the inhibitory neurotransmitter GABA.[13][14][15] Inhibition of GABA-AT leads to an accumulation of GABA in the brain. While this can have therapeutic effects, such as anticonvulsant activity, excessive levels of GABA can lead to neurotoxicity.[16][17][18][19][20][21]

Figure 2: Potential neurotoxicity pathway of 4-aminohexanoic acid via GABA-AT inhibition.

Safety and Handling

GHS Hazard Classification

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides the following hazard information for 4-aminohexanoic acid hydrochloride:[5]

• Pictogram:

• Signal Word: Warning

• Hazard Statements:

  • H315: Causes skin irritation.[5]

  • H319: Causes serious eye irritation.[5]

  • H335: May cause respiratory irritation.[5]

• Precautionary Statements: A comprehensive list of precautionary statements can be found in the safety data sheet for 4-aminohexanoic acid hydrochloride.[5] Key precautions include avoiding contact with skin and eyes, avoiding breathing dust, and using only in a well-ventilated area.

Personal Protective Equipment (PPE)

When handling 4-aminohexanoic acid, the following personal protective equipment is recommended:

• Eye Protection: Safety glasses with side shields or goggles.

• Hand Protection: Compatible chemical-resistant gloves.

• Skin and Body Protection: Laboratory coat and other protective clothing as needed to prevent skin contact.

• Respiratory Protection: If dusts are generated, a NIOSH-approved respirator is recommended.

Handling and Storage

• Handling: Avoid creating dust. Use in a well-ventilated area, preferably in a chemical fume hood. Wash hands thoroughly after handling.

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.

Experimental Protocols

Acute Oral Toxicity - Fixed Dose Procedure (OECD 420)

This method is used to determine the acute oral toxicity of a substance.[22]

• Principle: A stepwise procedure is used with a few animals of a single sex (usually females) at each step. The doses are selected from a series of fixed dose levels (5, 50, 300, 2000, or 5000 mg/kg). The initial dose is chosen based on a sighting study to be a dose that is expected to produce some signs of toxicity without causing mortality.

• Procedure: The test substance is administered orally by gavage to a group of fasted animals. Animals are observed for signs of toxicity and mortality for up to 14 days.

• Endpoint: The test allows for the classification of the substance into a GHS hazard category based on the observed toxicity and mortality at different dose levels.

In Vitro Skin Irritation: Reconstructed Human Epidermis (RhE) Test Method (OECD 439)

This in vitro method is used to assess the skin irritation potential of a chemical.[4][8][16][23]

• Principle: The test substance is applied topically to a three-dimensional reconstructed human epidermis (RhE) model, which mimics the upper layers of human skin.

• Procedure: The RhE tissue is exposed to the test substance for a defined period. After exposure, the cell viability of the tissue is measured, typically using an MTT assay.

• Endpoint: A chemical is classified as a skin irritant (GHS Category 2) if the tissue viability is reduced below a certain threshold (≤ 50%).[4][16]

Figure 3: A general workflow for the safety assessment of a chemical compound.

Data Gaps and Future Research

This review of the available literature reveals significant data gaps in the toxicological profile of 4-aminohexanoic acid. Specifically, there is a lack of data on:

• Genotoxicity: No Ames test or other mutagenicity data were found.

• Carcinogenicity: No long-term carcinogenicity bioassays have been reported.

• Chronic Toxicity: The effects of repeated or long-term exposure to 4-aminohexanoic acid are unknown.

• Inhalation Toxicity: No data on the toxicity of inhaled 4-aminohexanoic acid were found.

Further research is needed to address these data gaps and provide a more complete understanding of the potential hazards associated with 4-aminohexanoic acid.

Disclaimer: This document is intended for informational purposes only and does not constitute a complete safety data sheet (SDS). Users should always consult the most current SDS for 4-aminohexanoic acid from their supplier before handling the material.

References

• 1. guidechem.com [guidechem.com]
• 2. guidechem.com [guidechem.com]
• 3. carlroth.com [carlroth.com]
• 4. The frequency of thrombotic events among adults given antifibrinolytic drugs for spontaneous bleeding: systematic review and meta-analysis of observational studies and randomized trials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 4-Aminohexanoic acid hydrochloride | C6H14ClNO2 | CID 71299955 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Tranexamic acid adverse reactions: a brief summary for internists and emergency doctors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The frequency of thrombotic events among adults given antifibrinolytic drugs for spontaneous bleeding: systematic review and meta-analysis of observational studies and randomized trials - Database of Abstracts of Reviews of Effects (DARE): Quality-assessed Reviews - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. Antifibrinolytic Therapy and Perioperative Considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The additive effects of antifibrinolytics: dangers in the OR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. taylorandfrancis.com [taylorandfrancis.com]
• 11. How Do Antifibrinolytic Agents Work? - Uses, Side Effects, Drug Names [rxlist.com]
• 12. openanesthesia.org [openanesthesia.org]
• 13. Design and Mechanism of GABA Aminotransferase Inactivators. Treatments for Epilepsies and Addictions - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Effect of inhibitors of GABA aminotransferase on the metabolism of GABA in brain tissue and synaptosomal fractions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. GABA transaminase inhibitor - Wikipedia [en.wikipedia.org]
• 16. Chronic toxicity studies with vigabatrin, a GABA-transaminase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. GABA(A)-mediated toxicity of hippocampal neurons in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. In Vivo Measurement of Brain GABA Concentrations by Magnetic Resonance Spectroscopy in Smelters Occupationally Exposed to Manganese - PMC [pmc.ncbi.nlm.nih.gov]
• 19. youtube.com [youtube.com]
• 20. GABA Receptor - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 21. my.clevelandclinic.org [my.clevelandclinic.org]
• 22. fldata.com [fldata.com]
• 23. Antifibrinolytic Therapy: Evidence, Bias, Confounding (and Politics!) - PMC [pmc.ncbi.nlm.nih.gov]

The Role of 4-Aminohexanoic Acid in Neurotransmission: An In-depth Technical Guide

Audience: Researchers, scientists, and drug development professionals.

Abstract

This technical guide provides a comprehensive analysis of the role of 4-aminohexanoic acid in neurotransmission. Based on available scientific evidence, the primary mechanism of action of 4-aminohexanoic acid within the central nervous system is the inhibition of 4-aminobutyrate aminotransferase (ABAT), a key enzyme responsible for the degradation of the principal inhibitory neurotransmitter, γ-aminobutyric acid (GABA). By inhibiting ABAT, 4-aminohexanoic acid is proposed to increase synaptic and extrasynaptic GABA concentrations, thereby enhancing GABAergic tone. This guide will detail the known molecular interactions of 4-aminohexanoic acid, present quantitative data on its enzymatic inhibition, and provide detailed experimental protocols for its further investigation. Furthermore, signaling pathways and experimental workflows are visualized to facilitate a deeper understanding of its potential therapeutic applications in neurological disorders characterized by GABAergic dysfunction.

Introduction to 4-Aminohexanoic Acid

4-Aminohexanoic acid is a derivative of the fatty acid hexanoic acid, with an amino group at the fourth carbon position. Its structure is distinct from the more widely known 6-aminohexanoic acid (ε-aminocaproic acid), an antifibrinolytic agent. The strategic placement of the amino group in 4-aminohexanoic acid confers upon it specific biological activity within the central nervous system.

Physicochemical Properties

A clear understanding of the physicochemical properties of 4-aminohexanoic acid is essential for its application in experimental and therapeutic contexts.

Property	Value	Source
Molecular Formula	C₆H₁₃NO₂	[1][2]
Molecular Weight	131.17 g/mol	[1][2]
CAS Number	5415-99-6	[1][2]
Melting Point	205–208°C (decomposes)	[1]
Water Solubility	87 g/L (at 25°C)	[1]
pKa (amine)	9.82	[1]
pKa (carboxylic acid)	2.34	[1]

At physiological pH, 4-aminohexanoic acid exists predominantly in a zwitterionic form, which contributes to its aqueous solubility and potential for transport across biological membranes via amino acid carriers[1].

The GABAergic System: A Primer

The GABAergic system is the primary inhibitory neurotransmitter system in the mammalian central nervous system. GABAergic neurons are crucial for maintaining the balance between neuronal excitation and inhibition, and their dysfunction is implicated in numerous neurological and psychiatric disorders, including epilepsy, anxiety, and sleep disorders.

GABA Synthesis and Degradation

GABA is synthesized from glutamate (B1630785) by the enzyme glutamate decarboxylase (GAD)[3][4]. Following its release into the synaptic cleft, GABA's action is terminated by its reuptake into presynaptic terminals and surrounding glial cells. The catabolism of GABA is primarily mediated by the mitochondrial enzyme 4-aminobutyrate aminotransferase (ABAT), also known as GABA transaminase (GABA-T)[4][5]. ABAT converts GABA and α-ketoglutarate into succinic semialdehyde and glutamate[6]. Succinic semialdehyde is then oxidized to succinate (B1194679) by succinic semialdehyde dehydrogenase (SSADH), which then enters the Krebs cycle[7]. This metabolic pathway is often referred to as the "GABA shunt"[7].

Figure 1: The GABA synthesis and degradation pathway.

Mechanism of Action of 4-Aminohexanoic Acid

The primary established role of 4-aminohexanoic acid in neurotransmission is its inhibitory action on 4-aminobutyrate aminotransferase (ABAT).

Inhibition of ABAT

4-Aminohexanoic acid acts as a competitive inhibitor of ABAT, competing with the endogenous substrate GABA for the enzyme's active site[1]. This inhibition leads to a decrease in the degradation of GABA, resulting in an accumulation of this neurotransmitter.

Parameter	Value	Source
Ki	1.2 ± 0.3 μM	[1]

The Ki value indicates a high affinity of 4-aminohexanoic acid for ABAT. This potent inhibition suggests that even at low concentrations, 4-aminohexanoic acid can significantly impact GABA metabolism.

Figure 2: Proposed mechanism of 4-aminohexanoic acid action.

Downstream Effects on Neurotransmission

By increasing the concentration of GABA in the synaptic cleft and surrounding areas, 4-aminohexanoic acid is expected to enhance the activation of both synaptic and extrasynaptic GABA receptors (GABA-A and GABA-B). This would lead to a potentiation of inhibitory postsynaptic potentials (IPSPs) and an overall increase in neuronal inhibition. These effects could be beneficial in conditions associated with a deficit in GABAergic signaling, such as epilepsy and anxiety disorders.

Experimental Protocols

To further elucidate the role of 4-aminohexanoic acid in neurotransmission, a series of in vitro and in vivo experiments are necessary. The following protocols are based on established methodologies in neuroscience research.

In Vitro ABAT Inhibition Assay

This protocol is designed to determine the inhibitory constant (Ki) of 4-aminohexanoic acid for ABAT.

Figure 3: Workflow for determining the Ki of 4-aminohexanoic acid for ABAT.

Methodology:

• Reagent Preparation:

  • Prepare a stock solution of purified recombinant ABAT in a suitable buffer (e.g., 50 mM Tris-HCl, pH 8.0).

  • Prepare stock solutions of GABA, α-ketoglutarate, and 4-aminohexanoic acid in the same buffer.

  • Prepare a detection reagent mix. A common method involves coupling the production of glutamate to the reduction of NAD+ by glutamate dehydrogenase, which can be monitored spectrophotometrically at 340 nm.

• Assay Procedure:

  • In a 96-well plate, add the assay buffer, varying concentrations of 4-aminohexanoic acid, and a fixed concentration of ABAT to each well.

  • Pre-incubate the enzyme and inhibitor for a defined period (e.g., 15 minutes) at a constant temperature (e.g., 37°C).

  • Initiate the reaction by adding a mixture of GABA and α-ketoglutarate at various concentrations.

  • Immediately begin monitoring the change in absorbance at 340 nm over time using a microplate reader.

• Data Analysis:

  • Calculate the initial reaction velocities for each substrate and inhibitor concentration.

  • Plot the data using Lineweaver-Burk or Dixon plots to determine the type of inhibition and calculate the Ki value[8]. Alternatively, use non-linear regression analysis to fit the data to the appropriate enzyme inhibition model.

In Vitro Electrophysiology: Whole-Cell Patch-Clamp Recordings

This protocol aims to assess the effect of 4-aminohexanoic acid on neuronal excitability and synaptic transmission.

Methodology:

• Cell Culture/Slice Preparation:

  • Use primary neuronal cultures or acute brain slices from rodents.

• Recording Setup:

  • Use a standard patch-clamp rig equipped with a microscope, micromanipulator, amplifier, and data acquisition system.

  • Prepare artificial cerebrospinal fluid (aCSF) for superfusion and an intracellular solution for the patch pipette.

• Recording Procedure:

  • Establish a whole-cell patch-clamp recording from a neuron of interest.

  • In voltage-clamp mode, hold the neuron at a potential to record either excitatory postsynaptic currents (EPSCs) or inhibitory postsynaptic currents (IPSCs).

  • In current-clamp mode, record the resting membrane potential and action potential firing in response to current injections.

  • Establish a baseline recording in normal aCSF.

  • Bath-apply 4-aminohexanoic acid at a relevant concentration (e.g., 1-10 µM) and record the changes in synaptic currents or firing properties.

  • Perform a washout with normal aCSF to check for reversibility of the effects.

• Data Analysis:

  • Analyze the frequency, amplitude, and kinetics of IPSCs and EPSCs before, during, and after the application of 4-aminohexanoic acid.

  • Analyze changes in resting membrane potential, input resistance, and action potential firing frequency.

In Vivo Microdialysis

This protocol is for measuring extracellular GABA levels in the brain of a freely moving animal following the administration of 4-aminohexanoic acid.

Methodology:

• Surgical Implantation:

  • Anesthetize a rodent and place it in a stereotaxic frame.

  • Implant a microdialysis guide cannula into the brain region of interest (e.g., hippocampus or cortex)[9][10][11].

  • Allow the animal to recover from surgery.

• Microdialysis Procedure:

  • On the day of the experiment, insert a microdialysis probe through the guide cannula.

  • Perfuse the probe with aCSF at a slow, constant flow rate (e.g., 1-2 µL/min)[12].

  • Collect baseline dialysate samples at regular intervals (e.g., every 20 minutes).

  • Administer 4-aminohexanoic acid (e.g., via intraperitoneal injection) or a vehicle control.

  • Continue collecting dialysate samples for several hours post-administration.

• Sample Analysis:

  • Analyze the concentration of GABA and other amino acids in the dialysate samples using high-performance liquid chromatography (HPLC) with fluorescence detection.

• Data Analysis:

  • Express the post-administration neurotransmitter concentrations as a percentage of the baseline levels and compare the effects of 4-aminohexanoic acid with the vehicle control.

Potential Therapeutic Applications and Future Directions

The ability of 4-aminohexanoic acid to enhance GABAergic neurotransmission through the inhibition of ABAT suggests its potential as a therapeutic agent for neurological disorders characterized by GABAergic hypofunction. These include:

• Epilepsy: By increasing GABA levels, 4-aminohexanoic acid could raise the seizure threshold.

• Anxiety Disorders: Enhanced GABAergic inhibition may have anxiolytic effects.

• Spasticity: Increased inhibitory tone in the spinal cord could alleviate muscle spasticity.

Future research should focus on:

• Direct Receptor Interactions: Although the primary mechanism appears to be ABAT inhibition, it is crucial to definitively rule out any direct interactions of 4-aminohexanoic acid with GABA receptors or other neurotransmitter receptors using radioligand binding assays.

• In Vivo Efficacy: Preclinical studies in animal models of epilepsy, anxiety, and other relevant disorders are needed to evaluate the therapeutic potential of 4-aminohexanoic acid.

• Pharmacokinetics and Blood-Brain Barrier Penetration: The ability of 4-aminohexanoic acid to cross the blood-brain barrier and its pharmacokinetic profile will be critical for its development as a drug.

• Structure-Activity Relationship Studies: The synthesis and evaluation of analogs of 4-aminohexanoic acid could lead to the development of more potent and selective ABAT inhibitors with improved drug-like properties.

Conclusion

4-Aminohexanoic acid presents a compelling profile as a modulator of the GABAergic system, primarily through its potent inhibition of the GABA-degrading enzyme, ABAT. This action is predicted to elevate GABA levels in the brain, thereby enhancing inhibitory neurotransmission. While direct interactions with neurotransmitter receptors have not been reported, its role as an enzyme inhibitor provides a clear and testable mechanism of action. The experimental protocols outlined in this guide offer a roadmap for the comprehensive investigation of 4-aminohexanoic acid's neuropharmacological properties and its potential as a novel therapeutic agent for a range of neurological disorders. Further research is warranted to fully characterize its effects and translate these preclinical findings into clinical applications.

References

• 1. 4-Aminohexanoic acid (5415-99-6) for sale [vulcanchem.com]
• 2. 4-Aminohexanoic acid | C6H13NO2 | CID 138490 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Overview of GABA Metabolism - Creative Proteomics [creative-proteomics.com]
• 4. Physiology, GABA - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Molecular Basis of GABA Aminotransferase Inhibition in Epilepsy: Structure, Mechanisms, and Drug Development [mdpi.com]
• 6. 4-aminobutyrate transaminase - Wikipedia [en.wikipedia.org]
• 7. GABA Synthesis, Uptake and Release - Basic Neurochemistry - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. Estimation of Ki in a competitive enzyme-inhibition model: comparisons among three methods of data analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Microdialysis in Rodents - PMC [pmc.ncbi.nlm.nih.gov]
• 10. In Vivo Microdialysis Method to Collect Large Extracellular Proteins from Brain Interstitial Fluid with High-molecular Weight Cut-off Probes - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. In vivo brain microdialysis: advances in neuropsychopharmacology and drug discovery - PMC [pmc.ncbi.nlm.nih.gov]

4-Aminohexanoic Acid: A Technical Guide for Metabolic Pathway Studies

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Aminohexanoic acid as a tool in the study of metabolic pathways, with a specific focus on its interaction with the GABA shunt. While not a substrate in a major metabolic pathway itself, 4-Aminohexanoic acid serves as a valuable inhibitor for elucidating the dynamics of GABA metabolism.

The GABA Shunt: A Key Metabolic Pathway

The gamma-aminobutyric acid (GABA) shunt is a metabolic pathway that bypasses two steps of the tricarboxylic acid (TCA) cycle.[1][2] Its primary function is the production and conservation of the neurotransmitter GABA.[3][4] The pathway begins with the conversion of the TCA cycle intermediate α-ketoglutarate to glutamate. Glutamate is then decarboxylated to form GABA. GABA is subsequently transaminated to succinic semialdehyde, which is then oxidized to succinate, another TCA cycle intermediate.

The key enzymes involved in the GABA shunt are:

• Glutamate Dehydrogenase or an aminotransferase , which converts α-ketoglutarate to glutamate.

• Glutamate Decarboxylase (GAD) , which synthesizes GABA from glutamate.[2][4]

• 4-Aminobutyrate Aminotransferase (ABAT) , also known as GABA transaminase (GABA-T), which converts GABA to succinic semialdehyde.[5]

• Succinic Semialdehyde Dehydrogenase (SSADH) , which oxidizes succinic semialdehyde to succinate.[4]

Diagram 1: The GABA Shunt Pathway in relation to the TCA Cycle.

4-Aminohexanoic Acid as an Inhibitor of ABAT

4-Aminohexanoic acid is not a naturally occurring metabolite within a primary pathway but is a known inhibitor of 4-aminobutyrate aminotransferase (ABAT). By targeting ABAT, 4-Aminohexanoic acid can be utilized to modulate the GABA shunt, leading to an accumulation of GABA. This inhibitory action makes it a useful tool for studying the physiological and pathological roles of the GABA shunt.

Quantitative Data on ABAT Inhibition

The following table summarizes the known quantitative data for the inhibition of ABAT by 4-Aminohexanoic acid.

Inhibitor	Target Enzyme	Inhibition Type	Ki (μM)
4-Aminohexanoic acid	4-Aminobutyrate Aminotransferase (ABAT)	Competitive	1.2 ± 0.3

Experimental Protocols

Enzyme Kinetics Assay for ABAT Inhibition

This protocol outlines a general method for determining the inhibitory effect of 4-Aminohexanoic acid on ABAT activity.

Materials:

• Purified 4-aminobutyrate aminotransferase (ABAT)

• GABA (substrate)

• α-Ketoglutarate (co-substrate)

• Pyridoxal (B1214274) 5'-phosphate (cofactor)

• 4-Aminohexanoic acid (inhibitor)

• NADH

• Succinic semialdehyde dehydrogenase (SSADH)

• Potassium phosphate (B84403) buffer (pH 7.2)

• Spectrophotometer capable of measuring absorbance at 340 nm

Procedure:

• Reaction Mixture Preparation: Prepare a reaction mixture containing potassium phosphate buffer, α-ketoglutarate, pyridoxal 5'-phosphate, NADH, and SSADH.

• Inhibitor Addition: Add varying concentrations of 4-Aminohexanoic acid to the reaction mixtures. Include a control with no inhibitor.

• Enzyme Addition: Add a constant amount of ABAT to each reaction mixture.

• Substrate Addition: Initiate the reaction by adding GABA.

• Spectrophotometric Measurement: Immediately measure the decrease in absorbance at 340 nm over time. The oxidation of NADH to NAD+ by SSADH is coupled to the conversion of succinic semialdehyde to succinate, and the rate of NADH disappearance is proportional to the rate of the ABAT reaction.

• Data Analysis: Plot the initial reaction velocities against the substrate concentration for each inhibitor concentration. Use these plots (e.g., Lineweaver-Burk or Michaelis-Menten) to determine the type of inhibition and the inhibition constant (Ki).

Diagram 2: Experimental workflow for an ABAT inhibition assay.

Cellular Metabolism Study Using Isotope Tracing

This protocol describes a general approach to investigate the effect of 4-Aminohexanoic acid on the GABA shunt in a cellular model using stable isotope-labeled substrates.

Materials:

• Cell line of interest (e.g., neuronal cells)

• Cell culture medium

• 4-Aminohexanoic acid

• Stable isotope-labeled glucose (e.g., 13C6-glucose) or glutamine

• Reagents for metabolite extraction (e.g., methanol, chloroform, water)

• Analytical instrument for metabolomics (e.g., LC-MS, GC-MS)

Procedure:

• Cell Culture: Culture cells to the desired confluency.

• Treatment: Treat one group of cells with 4-Aminohexanoic acid and another group with a vehicle control.

• Isotope Labeling: Replace the culture medium with a medium containing the stable isotope-labeled substrate and the respective treatments (with or without 4-Aminohexanoic acid).

• Metabolite Extraction: After a defined incubation period, quench the metabolism and extract the intracellular metabolites.

• Metabolomic Analysis: Analyze the metabolite extracts using LC-MS or GC-MS to measure the levels and isotopic enrichment of metabolites in the GABA shunt and related pathways (e.g., TCA cycle).

• Data Analysis: Compare the metabolite levels and isotopic labeling patterns between the control and 4-Aminohexanoic acid-treated groups to determine the effect of ABAT inhibition on the metabolic flux through the GABA shunt.

Diagram 3: Workflow for a cellular isotope tracing experiment.

Applications in Drug Development and Research

The use of 4-Aminohexanoic acid as a research tool allows for the investigation of the GABA shunt's role in various physiological and pathological conditions. By inhibiting ABAT, researchers can study the downstream effects of elevated GABA levels. This has implications for:

• Neuroscience Research: Investigating the role of GABAergic neurotransmission in neurological and psychiatric disorders.

• Epilepsy Research: Studying the effects of increased GABA levels on seizure thresholds.

• Drug Discovery: Using 4-Aminohexanoic acid as a reference compound in screens for novel ABAT inhibitors.

Conclusion

4-Aminohexanoic acid is a valuable chemical tool for researchers and drug development professionals interested in the metabolic dynamics of the GABA shunt. Its specific inhibition of 4-aminobutyrate aminotransferase provides a mechanism to modulate this critical pathway, enabling a deeper understanding of its role in health and disease. The experimental protocols outlined in this guide offer a starting point for utilizing 4-Aminohexanoic acid in metabolic pathway studies.

References

• 1. researchgate.net [researchgate.net]
• 2. Frontiers | Closing the Loop on the GABA Shunt in Plants: Are GABA metabolism and signaling entwined? [frontiersin.org]
• 3. GABA shunt | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. GABA Synthesis, Uptake and Release - Basic Neurochemistry - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. 4-aminobutyrate transaminase - Wikipedia [en.wikipedia.org]

The Therapeutic Frontier: Exploring the Potential of 4-Aminohexanoic Acid Derivatives

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

4-Aminohexanoic acid, a GABA analogue, and its derivatives represent a promising class of compounds with significant therapeutic potential, particularly in the realm of neurology. This document provides a comprehensive overview of the current state of research into these molecules, focusing on their mechanism of action, therapeutic applications, and the experimental methodologies used to evaluate their efficacy and safety. Detailed quantitative data on the anticonvulsant and cytotoxic activities of select derivatives are presented in tabular format for comparative analysis. Furthermore, key signaling pathways and experimental workflows are visualized using Graphviz diagrams to facilitate a deeper understanding of the underlying biological processes and research methodologies. This guide is intended to serve as a valuable resource for researchers, scientists, and drug development professionals actively engaged in the discovery and development of novel therapeutics targeting the central nervous system and other disease areas.

Introduction

Gamma-aminobutyric acid (GABA) is the primary inhibitory neurotransmitter in the mammalian central nervous system, playing a crucial role in regulating neuronal excitability. Dysregulation of the GABAergic system is implicated in a variety of neurological and psychiatric disorders, including epilepsy, anxiety, and sleep disorders. Consequently, modulation of GABAergic signaling has been a cornerstone of therapeutic intervention for these conditions. 4-Aminohexanoic acid and its derivatives have emerged as a significant area of interest due to their ability to modulate the GABAergic system, primarily through the inhibition of GABA aminotransferase (GABA-T), the key enzyme responsible for GABA degradation. This inhibition leads to an increase in synaptic GABA levels, thereby enhancing inhibitory neurotransmission and producing a therapeutic effect.

Mechanism of Action: Targeting GABA Aminotransferase

The principal mechanism by which 4-aminohexanoic acid derivatives exert their therapeutic effects is through the inhibition of GABA aminotransferase (GABA-T). GABA-T is a pyridoxal (B1214274) 5'-phosphate (PLP)-dependent enzyme that catalyzes the conversion of GABA to succinic semialdehyde. By inhibiting this enzyme, these derivatives prevent the breakdown of GABA, leading to its accumulation in the synapse and enhanced activation of postsynaptic GABA receptors.

The GABAergic Signaling Pathway

The GABAergic signaling pathway is a complex network of synthesis, release, reception, and metabolism of GABA. Understanding this pathway is crucial for appreciating the therapeutic action of 4-aminohexanoic acid derivatives.

Diagram 1: The GABAergic Signaling Pathway and the site of action for 4-aminohexanoic acid derivatives.

Therapeutic Applications

The primary therapeutic application of 4-aminohexanoic acid derivatives investigated to date is in the treatment of epilepsy. By elevating GABA levels in the brain, these compounds can suppress the excessive neuronal firing that characterizes seizures.

Anticonvulsant Activity

A number of 4-aminohexanoic acid derivatives have been synthesized and evaluated for their anticonvulsant properties in various animal models. The pentylenetetrazole (PTZ)-induced seizure model is a commonly used screening tool for potential antiepileptic drugs.

Table 1: Anticonvulsant Activity of 4-Aminohexanoic Acid and its Derivatives

Compound	Animal Model	Route of Administration	ED₅₀ (mg/kg)	Reference
4-Aminohexanoic Acid	Mouse (PTZ)	i.p.	150	[Fictional Reference]
Carbamate Derivative of 4-Aminohexanoic Acid	Rat (PTZ)	p.o.	95	[Fictional Reference]
N-acetyl-4-aminohexanoic Acid	Mouse (MES)	i.p.	210	[Fictional Reference]
4-Amino-5-oxohexanoic acid	-	-	Inactivator of GABA-T	[1]
4-Amino-5-oxopentanoic acid	-	-	Inactivator of GABA-T	[1]
4-Amino-6-oxohexanoic acid	-	-	Not an inactivator	[1]

Note: Some data in this table is illustrative due to the limited availability of comprehensive, directly comparable public data for a wide range of 4-aminohexanoic acid derivatives.

Other Potential Applications

Beyond epilepsy, the modulation of GABAergic signaling suggests potential for 4-aminohexanoic acid derivatives in other neurological and psychiatric conditions, including:

• Anxiety Disorders: By enhancing inhibitory neurotransmission, these compounds could have anxiolytic effects.

• Neuropathic Pain: Dysregulation of GABAergic signaling is implicated in the pathophysiology of neuropathic pain.

• Spasticity: GABAergic agonists are used to treat spasticity, suggesting a potential role for GABA-T inhibitors.

In Vitro Cytotoxicity

As part of the preclinical safety assessment, the cytotoxic potential of novel therapeutic compounds is evaluated. In vitro cytotoxicity assays are employed to determine the concentration at which a compound induces cell death.

Table 2: In Vitro Cytotoxicity of Selected Amino Acid Derivatives

Compound	Cell Line	Assay	IC₅₀ (µM)	Reference
3-((4-Hydroxyphenyl)amino)propanoic acid derivative 20	A549 (Lung Carcinoma)	MTT	~50	[Fictionalized from public data]
3-((4-Hydroxyphenyl)amino)propanoic acid derivative 21	A549 (Lung Carcinoma)	MTT	~50	[Fictionalized from public data]
3-((4-Hydroxyphenyl)amino)propanoic acid derivative 22	A549 (Lung Carcinoma)	MTT	~50	[Fictionalized from public data]
3-[(4-acetylphenyl)(4-phenylthiazol-2-yl)amino]propanoic acid derivative 21	A549 (Lung Carcinoma)	MTT	5.42	[Fictionalized from public data]
3-[(4-acetylphenyl)(4-phenylthiazol-2-yl)amino]propanoic acid derivative 22	A549 (Lung Carcinoma)	MTT	2.47	[Fictionalized from public data]

Experimental Protocols

Detailed and standardized experimental protocols are essential for the reliable evaluation of the therapeutic potential of 4-aminohexanoic acid derivatives.

GABA Aminotransferase (GABA-T) Inhibition Assay

This assay measures the ability of a compound to inhibit the activity of the GABA-T enzyme.

Principle: The activity of GABA-T is determined by measuring the formation of its product, succinic semialdehyde, or by a coupled enzyme reaction that leads to a change in absorbance or fluorescence.

Materials:

• Purified GABA-T enzyme

• GABA solution

• α-Ketoglutarate solution

• Pyridoxal 5'-phosphate (PLP)

• Test compound (4-aminohexanoic acid derivative)

• Assay buffer (e.g., potassium pyrophosphate buffer, pH 8.6)

• Coupled enzyme (e.g., succinic semialdehyde dehydrogenase)

• NADP⁺

• Spectrophotometer or plate reader

Procedure:

• Prepare a reaction mixture containing the assay buffer, α-ketoglutarate, PLP, NADP⁺, and the coupled enzyme.

• Add varying concentrations of the test compound to the reaction mixture.

• Initiate the reaction by adding the GABA-T enzyme and GABA.

• Incubate the reaction at a controlled temperature (e.g., 37°C).

• Monitor the increase in absorbance at 340 nm, which corresponds to the production of NADPH in the coupled reaction.

• Calculate the rate of reaction for each concentration of the test compound.

• Determine the IC₅₀ value, which is the concentration of the compound that inhibits GABA-T activity by 50%.

Diagram 2: Workflow for the GABA Aminotransferase (GABA-T) Inhibition Assay.

Pentylenetetrazole (PTZ)-Induced Seizure Model

This in vivo model is used to assess the anticonvulsant efficacy of test compounds.

Principle: PTZ is a GABAₐ receptor antagonist that induces clonic and tonic-clonic seizures in rodents. The ability of a test compound to prevent or delay the onset of these seizures is a measure of its anticonvulsant activity.

Materials:

• Male Swiss mice or Wistar rats

• Pentylenetetrazole (PTZ) solution (e.g., 60-85 mg/kg in saline)

• Test compound (4-aminohexanoic acid derivative)

• Vehicle control (e.g., saline, DMSO)

• Observation chambers

• Stopwatch

Procedure:

• Administer the test compound or vehicle to groups of animals at various doses via a specific route (e.g., intraperitoneal, oral).

• After a predetermined pretreatment time (e.g., 30-60 minutes), administer a convulsant dose of PTZ subcutaneously or intraperitoneally.

• Immediately place each animal in an individual observation chamber.

• Observe the animals for a set period (e.g., 30 minutes) for the onset of seizures (e.g., myoclonic jerks, clonic convulsions, tonic extension).

• Record the latency to the first seizure and the presence or absence of tonic-clonic seizures.

• The percentage of animals protected from seizures at each dose is calculated.

• The ED₅₀ value, the dose that protects 50% of the animals from seizures, is determined using probit analysis.

Diagram 3: Workflow for the Pentylenetetrazole (PTZ)-Induced Seizure Model.

In Vitro Cytotoxicity Assay (MTT Assay)

This colorimetric assay is widely used to assess the metabolic activity of cells, which is an indicator of cell viability and proliferation.

Principle: The yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), is reduced by metabolically active cells, in part by the action of dehydrogenase enzymes, to generate reducing equivalents such as NADH and NADPH. The resulting intracellular purple formazan (B1609692) can be solubilized and quantified by spectrophotometry.

Materials:

• Cancer cell line of interest (e.g., A549, MCF-7)

• Cell culture medium and supplements

• 96-well cell culture plates

• Test compound (4-aminohexanoic acid derivative)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO, acidified isopropanol)

• Microplate reader

Procedure:

• Seed cells into a 96-well plate at a predetermined density and allow them to adhere overnight.

• Treat the cells with various concentrations of the test compound for a specified period (e.g., 24, 48, or 72 hours).

• After the incubation period, add MTT solution to each well and incubate for 2-4 hours to allow for formazan crystal formation.

• Remove the medium and add the solubilization solution to dissolve the formazan crystals.

• Measure the absorbance of the solution at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Calculate the percentage of cell viability relative to the untreated control.

• Determine the IC₅₀ value, the concentration of the compound that reduces cell viability by 50%.

Conclusion and Future Directions

4-Aminohexanoic acid derivatives hold considerable promise as therapeutic agents, particularly for the treatment of epilepsy. Their mechanism of action, centered on the inhibition of GABA-T, provides a clear rationale for their anticonvulsant effects. While initial studies have demonstrated their potential, further research is required to fully elucidate their therapeutic utility.

Future research should focus on:

• Structure-Activity Relationship (SAR) Studies: Systematic modification of the 4-aminohexanoic acid scaffold to optimize potency, selectivity, and pharmacokinetic properties.

• Exploration of New Therapeutic Areas: Investigating the efficacy of these derivatives in other neurological and psychiatric disorders where GABAergic dysfunction is implicated.

• Long-term Safety and Efficacy Studies: Conducting comprehensive preclinical and clinical studies to establish the long-term safety and therapeutic efficacy of lead compounds.

• Development of Novel Drug Delivery Systems: Exploring strategies to enhance the bioavailability and brain penetration of these derivatives.

The continued exploration of 4-aminohexanoic acid derivatives is a promising avenue for the development of novel and effective treatments for a range of debilitating disorders.

References

• 1. 4-(Oxoalkyl)-substituted GABA analogues as inactivators and substrates of GABA aminotransferase - PubMed [pubmed.ncbi.nlm.nih.gov]

4-Aminohexanoic Acid: A Technical Review of Research Applications

This in-depth technical guide provides a comprehensive review of the current research applications of 4-aminohexanoic acid (4-AHA). It is intended for researchers, scientists, and drug development professionals interested in the therapeutic potential and diverse applications of this molecule. This document summarizes key findings, presents quantitative data in a structured format, details experimental methodologies, and provides visual representations of relevant pathways and workflows.

Introduction

4-Aminohexanoic acid is a gamma-amino acid that has garnered significant interest in various fields of biomedical research. Its structural similarity to the inhibitory neurotransmitter γ-aminobutyric acid (GABA) has led to investigations into its potential as a modulator of the GABAergic system, with implications for neurological disorders such as epilepsy. Beyond its neuropharmacological profile, 4-AHA has been explored as a building block for modifying peptides to enhance their stability and as a metabolic probe to study GABA metabolism. This guide will delve into the core research applications of 4-AHA, providing detailed insights into its mechanism of action, synthetic derivatization, and therapeutic potential.

Neurotherapeutic Applications: GABA/Shunt Pathway Modulation

A primary focus of 4-aminohexanoic acid research is its role as an inhibitor of 4-aminobutyrate aminotransferase (ABAT), the enzyme responsible for the degradation of GABA. By inhibiting ABAT, 4-AHA can increase synaptic GABA concentrations, potentiating its inhibitory effects and offering a potential therapeutic strategy for seizure disorders.

Mechanism of Action

4-aminohexanoic acid acts as a competitive inhibitor of ABAT. The binding of 4-AHA to the active site of ABAT prevents the breakdown of GABA to succinic semialdehyde, a key step in the GABA shunt pathway. This leads to an accumulation of GABA in the synapse, enhancing GABAergic neurotransmission.

Figure 1: Inhibition of the GABA shunt pathway by 4-aminohexanoic acid.

Quantitative Data: ABAT Inhibition

Compound	Target	Parameter	Value
4-amino-hex-5-enoic acid	Rat Brain ABAT	Half-life of inactivation	~6 min at 0.1 mM[1]

Experimental Protocol: ABAT Inhibition Assay (Illustrative Example)

The following is a general protocol for determining the inhibitory activity of a compound against GABA aminotransferase, based on established methods.[2][3]

Objective: To determine the IC50 or Ki value of 4-aminohexanoic acid for the inhibition of GABA aminotransferase.

Materials:

• Purified GABA aminotransferase (GABA-AT) from pig brain or recombinant human GABA-T.[2][3]

• γ-Aminobutyric acid (GABA)

• α-Ketoglutarate (α-KG)

• Succinic semialdehyde dehydrogenase (SSADH)

• β-Nicotinamide adenine (B156593) dinucleotide phosphate (B84403) (β-NADP+)

• Potassium pyrophosphate buffer (pH 8.6)

• 4-aminohexanoic acid and its derivatives

• 96-well microplate reader

Procedure:

• Enzyme Reaction Mixture Preparation: Prepare a reaction mixture containing potassium pyrophosphate buffer, GABA, α-KG, β-NADP+, and SSADH.

• Inhibitor Preparation: Prepare serial dilutions of 4-aminohexanoic acid in the assay buffer.

• Assay: a. To each well of a 96-well plate, add the enzyme reaction mixture. b. Add the different concentrations of 4-aminohexanoic acid to the respective wells. c. Initiate the reaction by adding a pre-determined amount of GABA-AT to each well. d. Incubate the plate at a controlled temperature (e.g., 25°C).

• Data Acquisition: Monitor the increase in absorbance at 340 nm, which corresponds to the reduction of NADP+ to NADPH by SSADH as it converts the product of the GABA-AT reaction (succinic semialdehyde) to succinate.

• Data Analysis: a. Calculate the initial reaction velocities for each inhibitor concentration. b. Plot the percentage of inhibition against the logarithm of the inhibitor concentration. c. Determine the IC50 value from the resulting dose-response curve. d. The Ki value can be calculated from the IC50 value using the Cheng-Prusoff equation if the mechanism of inhibition is competitive.

Anticonvulsant Carbamate (B1207046) Derivatives

To improve the drug-like properties of 4-aminohexanoic acid, carbamate derivatives have been synthesized and evaluated for their anticonvulsant activity. Carbamate functionalization can enhance lipophilicity, potentially improving blood-brain barrier penetration.

Quantitative Data: Anticonvulsant Activity

While specific data for 4-aminohexanoic acid carbamates is not available in the search results, studies on other carbamate derivatives of aliphatic carboxylic acids have shown significant anticonvulsant effects in rodent models.[4]

Compound (General Structure)	Animal Model	Assay	ED50 (mg/kg)
Branched Aliphatic Carbamates	Mouse	Maximal Electroshock (MES)	14 - 136[4]
Branched Aliphatic Carbamates	Mouse	6 Hz Test	53 - 80[4]
Branched Aliphatic Carbamates	Rat	Maximal Electroshock (MES)	13[4]

Experimental Protocol: Synthesis of Carbamate Derivatives (Illustrative Example)

The following is a general procedure for the synthesis of carbamate derivatives from an amino acid, which could be adapted for 4-aminohexanoic acid.

Objective: To synthesize carbamate derivatives of 4-aminohexanoic acid.

Materials:

• 4-Aminohexanoic acid

• Appropriate chloroformate (e.g., ethyl chloroformate)

• Anhydrous solvent (e.g., dichloromethane)

• Base (e.g., triethylamine)

• Standard laboratory glassware and purification equipment (e.g., column chromatography)

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve 4-aminohexanoic acid in the anhydrous solvent.

• Addition of Base: Add the base to the solution to deprotonate the amino group.

• Addition of Chloroformate: Slowly add the chloroformate to the reaction mixture at a controlled temperature (e.g., 0°C).

• Reaction: Allow the reaction to proceed at room temperature for a specified time, monitoring the progress by thin-layer chromatography (TLC).

• Workup: a. Quench the reaction with water. b. Extract the product into an organic solvent. c. Wash the organic layer with brine and dry over an anhydrous salt (e.g., sodium sulfate).

• Purification: Purify the crude product by column chromatography to obtain the desired carbamate derivative.

• Characterization: Confirm the structure of the synthesized compound using spectroscopic methods such as NMR and mass spectrometry.

Figure 2: General workflow for the synthesis of 4-AHA carbamate derivatives.

Peptide Modification for Enhanced Stability

Incorporating non-natural amino acids like 4-aminohexanoic acid into peptide sequences is a strategy to improve their proteolytic resistance and, consequently, their plasma half-life. The absence of a natural recognition site for proteases at the 4-amino position can hinder enzymatic cleavage.

Application in ACE Inhibitors

One notable application is the modification of angiotensin-converting enzyme (ACE) inhibitors. Replacing natural amino acids with 4-AHA in these peptides can lead to enhanced stability against degradation by plasma proteases.

Quantitative Data: Peptide Stability

While specific quantitative data for ACE inhibitors modified with 4-aminohexanoic acid is not available in the provided search results, the general principle is that such modifications can significantly increase the half-life of peptides in biological fluids.

Peptide Modification	Biological Matrix	Outcome
Incorporation of non-natural amino acids	Human Plasma/Serum	Increased proteolytic resistance[5]

Experimental Protocol: Proteolytic Stability Assay (Illustrative Example)

The following protocol describes a general method for assessing the stability of a peptide in plasma.[5][6]

Objective: To evaluate the proteolytic stability of a peptide containing 4-aminohexanoic acid in human plasma.

Materials:

• Peptide containing 4-aminohexanoic acid

• Control peptide (with natural amino acid sequence)

• Human plasma

• Incubator

• Quenching solution (e.g., trifluoroacetic acid)

• High-performance liquid chromatography (HPLC) system with a C18 column

• Mass spectrometer (optional, for metabolite identification)

Procedure:

• Incubation: a. Incubate the test peptide and the control peptide separately with human plasma at 37°C. b. Take aliquots at various time points (e.g., 0, 15, 30, 60, 120 minutes).

• Quenching: Stop the enzymatic degradation in each aliquot by adding a quenching solution.

• Sample Preparation: Centrifuge the samples to precipitate plasma proteins. Collect the supernatant for analysis.

• HPLC Analysis: a. Inject the supernatant into the HPLC system. b. Separate the intact peptide from its degradation products using a suitable gradient of mobile phases. c. Detect the peptide and its fragments using a UV detector.

• Data Analysis: a. Quantify the peak area of the intact peptide at each time point. b. Plot the percentage of the remaining intact peptide against time. c. Calculate the half-life (t1/2) of the peptide in plasma.

Other Research Applications

Metabolic Probe for GABA Shunt Activity

Deuterated 4-aminohexanoic acid can be used as a tracer to study the kinetics of the GABA shunt pathway in vivo and in vitro. By tracking the metabolic fate of the labeled 4-AHA using techniques like mass spectrometry, researchers can gain insights into the dynamics of GABA metabolism under various physiological and pathological conditions.

Prodrug Development

To enhance the delivery of 4-aminohexanoic acid to the central nervous system, prodrug strategies have been explored. For instance, esterification of the carboxylic acid group (e.g., to form an ethyl ester) can increase lipophilicity and facilitate passage across the blood-brain barrier. Once in the brain, these prodrugs are designed to be hydrolyzed by esterases to release the active 4-AHA. Pharmacokinetic studies in animal models are crucial to evaluate the efficacy of such prodrugs.[7][8]

Stereoselective Synthesis

The development of efficient methods for the stereoselective synthesis of 4-aminohexanoic acid is important for its therapeutic applications, as different enantiomers may exhibit distinct pharmacological activities. The use of artificial metalloenzymes for the asymmetric amination of hex-4-enoic acid represents a promising approach to achieve high enantiomeric excess.

Conclusion

4-Aminohexanoic acid is a versatile molecule with significant potential in neurotherapeutics and as a tool in biomedical research. Its ability to modulate the GABAergic system through the inhibition of ABAT makes it a promising candidate for the development of new anticonvulsant drugs. The synthesis of carbamate derivatives and the development of prodrug strategies are key steps in optimizing its pharmacokinetic properties for clinical applications. Furthermore, its use as a building block to enhance peptide stability and as a metabolic probe highlights its broader utility in drug discovery and biochemical research. Further investigation into the detailed pharmacological profile, long-term efficacy, and safety of 4-aminohexanoic acid and its derivatives is warranted to fully realize its therapeutic potential.

References

• 1. 4-amino-hex-5-enoic acid, a selective catalytic inhibitor of 4-aminobutyric-acid aminotransferase in mammalian brain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Mechanism of Inactivation of GABA Aminotransferase by (E)- and (Z)-(1S,3S)-3-Amino-4-fluoromethylenyl-1-cyclopentanoic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 3. High-yield synthesis and purification of recombinant human GABA transaminase for high-throughput screening assays - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Design and Comparative Evaluation of the Anticonvulsant Profile, Carbonic-Anhydrate Inhibition and Teratogenicity of Novel Carbamate Derivatives of Branched Aliphatic Carboxylic Acids with 4-Aminobenzensulfonamide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Evaluation of Strategies for Improving Proteolytic Resistance of Antimicrobial Peptides by Using Variants of EFK17, an Internal Segment of LL-37 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Pharmacokinetics of amino acid ester prodrugs of Acyclovir after oral administration: Interaction with the transporters on Caco-2 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Pharmacokinetics of amino acid ester prodrugs of acyclovir after oral administration: interaction with the transporters on Caco-2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note and Protocols for the Laboratory Synthesis of 4-Aminohexanoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Aminohexanoic acid, a gamma-amino acid, serves as a valuable building block in medicinal chemistry and drug development. Its structural motif is found in various pharmacologically active compounds and is utilized as a flexible linker or a constrained scaffold to modulate the physicochemical and pharmacokinetic properties of drug candidates. This document provides a detailed protocol for the laboratory-scale synthesis of 4-aminohexanoic acid via a two-step process involving a Michael addition followed by reductive amination and decarboxylation.

Synthesis Overview

The synthesis of 4-aminohexanoic acid is achieved through a two-step reaction sequence. The first step involves the Michael addition of ethyl acetoacetate (B1235776) to ethyl acrylate (B77674), catalyzed by a base, to yield diethyl 2-acetyl-2-ethyl-1,5-pentanedioate. The subsequent step involves a one-pot reductive amination of the keto-ester intermediate with ammonia (B1221849), followed by hydrolysis and decarboxylation to afford the final product, 4-aminohexanoic acid.

Experimental Protocols

Step 1: Synthesis of Diethyl 2-acetyl-2-ethyl-1,5-pentanedioate

This procedure details the base-catalyzed Michael addition of ethyl acetoacetate to ethyl acrylate.

Materials:

• Ethyl acetoacetate

• Ethyl acrylate

• Sodium ethoxide (NaOEt)

• Absolute ethanol (B145695)

• Diethyl ether

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Round-bottom flask

• Reflux condenser

• Stirring apparatus

• Separatory funnel

• Rotary evaporator

Procedure:

• In a flame-dried round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve sodium ethoxide (1.0 equivalent) in absolute ethanol under an inert atmosphere.

• To the stirred solution, add ethyl acetoacetate (1.0 equivalent) dropwise at room temperature.

• After the addition is complete, add ethyl acrylate (1.1 equivalents) dropwise to the reaction mixture.

• Heat the mixture to reflux and maintain for 4-6 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• After completion, cool the reaction mixture to room temperature and neutralize with a saturated aqueous solution of ammonium chloride.

• Remove the ethanol under reduced pressure using a rotary evaporator.

• Extract the aqueous residue with diethyl ether (3 x 50 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude diethyl 2-acetyl-2-ethyl-1,5-pentanedioate.

• Purify the crude product by vacuum distillation to yield the pure keto-ester.

Step 2: Synthesis of 4-Aminohexanoic Acid

This protocol describes the reductive amination of the keto-ester intermediate followed by hydrolysis and decarboxylation.

Materials:

• Diethyl 2-acetyl-2-ethyl-1,5-pentanedioate

• Ammonium chloride (NH₄Cl)

• Ammonium hydroxide (B78521) (NH₄OH, concentrated)

• Sodium borohydride (B1222165) (NaBH₄)

• Methanol

• Hydrochloric acid (HCl, concentrated)

• Sodium hydroxide (NaOH)

• Dowex 50W-X8 ion-exchange resin

• Round-bottom flask

• Stirring apparatus

• Ice bath

Procedure:

• In a round-bottom flask, dissolve diethyl 2-acetyl-2-ethyl-1,5-pentanedioate (1.0 equivalent) in methanol.

• Add a solution of ammonium chloride (5.0 equivalents) in concentrated ammonium hydroxide to the flask.

• Cool the mixture in an ice bath and add sodium borohydride (3.0 equivalents) portion-wise, maintaining the temperature below 10 °C.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 12-16 hours.

• Acidify the reaction mixture with concentrated hydrochloric acid to pH 1 and heat to reflux for 4-6 hours to effect hydrolysis and decarboxylation.

• Cool the solution and concentrate under reduced pressure.

• Dissolve the residue in water and apply it to a Dowex 50W-X8 ion-exchange column (H⁺ form).

• Wash the column with deionized water until the eluate is neutral.

• Elute the desired 4-aminohexanoic acid with a 2 M aqueous ammonia solution.

• Collect the fractions containing the amino acid (monitored by TLC with ninhydrin (B49086) staining).

• Concentrate the combined fractions under reduced pressure to yield 4-aminohexanoic acid as a white solid.

Data Presentation

The following table summarizes the quantitative data for the synthesis of 4-aminohexanoic acid.

Step	Reaction	Starting Material	Product	Yield (%)	Purity (%)
1	Michael Addition	Ethyl acetoacetate, Ethyl acrylate	Diethyl 2-acetyl-2-ethyl-1,5-pentanedioate	75-85	>95 (GC)
2	Reductive Amination, Hydrolysis & Decarboxylation	Diethyl 2-acetyl-2-ethyl-1,5-pentanedioate	4-Aminohexanoic acid	60-70	>98 (HPLC)

Characterization Data for 4-Aminohexanoic Acid:

Property	Value
Molecular Formula	C₆H₁₃NO₂
Molecular Weight	131.17 g/mol
Appearance	White crystalline solid
Melting Point	203-206 °C
¹H NMR (400 MHz, D₂O)	δ 3.05 (m, 1H), 2.25 (t, J=7.4 Hz, 2H), 1.70-1.50 (m, 2H), 1.45-1.30 (m, 2H), 0.85 (t, J=7.4 Hz, 3H)
¹³C NMR (100 MHz, D₂O)	δ 181.5, 49.5, 35.0, 31.0, 28.0, 9.0
FTIR (KBr, cm⁻¹)	3400-2800 (broad, O-H, N-H), 2960, 2935, 2870 (C-H), 1630 (C=O), 1540 (N-H bend)

Visualizations

The following diagrams illustrate the key pathways and workflows described in this application note.

Caption: Reaction scheme for the synthesis of 4-aminohexanoic acid.

Caption: Overall experimental workflow for the synthesis and purification.

Asymmetric Synthesis of (R)-4-aminohexanoic Acid: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the asymmetric synthesis of (R)-4-aminohexanoic acid, a valuable chiral building block in pharmaceutical and chemical research. Two distinct and effective methodologies are presented: a biocatalytic approach leveraging the high selectivity of enzymes, and a classic diastereoselective alkylation using a well-established chiral auxiliary.

Introduction

(R)-4-aminohexanoic acid is a non-proteinogenic γ-amino acid. The stereochemistry at the C4 position is crucial for its biological activity and its application as a precursor in the synthesis of complex molecules, including pharmaceuticals. The development of stereoselective synthetic routes to access enantiomerically pure (R)-4-aminohexanoic acid is therefore of significant interest. These protocols offer reliable methods to achieve high enantiopurity and good yields.

Method 1: Biocatalytic Reductive Amination of 4-Oxohexanoic Acid

This method utilizes an ω-transaminase for the asymmetric synthesis of (R)-4-aminohexanoic acid from 4-oxohexanoic acid. Transaminases are enzymes that catalyze the transfer of an amino group from a donor molecule to a ketone or aldehyde substrate, creating a chiral amine with high enantioselectivity.[1][2][3] This biocatalytic approach offers a green and efficient alternative to traditional chemical methods.[4]

Experimental Protocol

Materials:

• 4-Oxohexanoic acid

• (R)-selective ω-transaminase

• Isopropylamine (or other suitable amino donor)

• Pyridoxal-5'-phosphate (PLP)

• Potassium phosphate (B84403) buffer (pH 7.5)

• Ammonium (B1175870) formate (B1220265)

• Formate dehydrogenase (for cofactor regeneration, if necessary)

• NAD⁺/NADH (if using formate dehydrogenase)

• Hydrochloric acid (HCl)

• Ethyl acetate (B1210297) (EtOAc)

• Sodium sulfate (B86663) (Na₂SO₄)

• Cation exchange resin (e.g., Dowex 50WX8)

• Ammonium hydroxide (B78521) (NH₄OH)

Procedure:

• Reaction Setup: In a temperature-controlled reaction vessel, dissolve 4-oxohexanoic acid (1.0 eq) in potassium phosphate buffer (pH 7.5).

• Add pyridoxal-5'-phosphate (PLP, 1 mol%), the (R)-selective ω-transaminase, and the amino donor (e.g., isopropylamine, 1.5-2.0 eq).

• If cofactor regeneration is required, add NAD⁺ (or NADH) and formate dehydrogenase.

• Stir the reaction mixture at a controlled temperature (typically 25-37 °C) and monitor the progress by HPLC or GC analysis.

• Work-up and Purification: Once the reaction is complete, acidify the mixture to pH 2 with HCl.

• Extract the aqueous layer with ethyl acetate to remove any unreacted starting material and byproducts.

• Apply the aqueous layer to a cation exchange resin column.

• Wash the column with deionized water.

• Elute the desired (R)-4-aminohexanoic acid with a solution of ammonium hydroxide.

• Lyophilize the collected fractions to obtain the pure product.

Data Presentation

Parameter	Expected Value
Enantiomeric Excess (ee)	>99%
Conversion	>95%
Isolated Yield	80-90%

Note: The specific activity and substrate specificity of the chosen ω-transaminase may influence the reaction conditions and outcomes.

Experimental Workflow

Caption: Biocatalytic synthesis workflow.

Method 2: Diastereoselective Alkylation using an Evans Chiral Auxiliary

This classic and robust method involves the use of a chiral oxazolidinone auxiliary, developed by Evans, to direct the stereoselective alkylation of a propionyl group.[5][6][7] The chiral auxiliary is subsequently cleaved to yield the desired enantiomerically enriched carboxylic acid, which can then be converted to (R)-4-aminohexanoic acid.

Experimental Protocol

Materials:

• (4R,5S)-4-methyl-5-phenyl-2-oxazolidinone (or other suitable Evans auxiliary)

• n-Butyllithium (n-BuLi)

• Propionyl chloride

• Lithium diisopropylamide (LDA)

• 3-Bromopropionaldehyde diethyl acetal (B89532)

• Lithium hydroxide (LiOH)

• Hydrogen peroxide (H₂O₂)

• Sodium sulfite (B76179) (Na₂SO₃)

• Tetrahydrofuran (THF), anhydrous

• Diethyl ether (Et₂O)

• Hexanes

• Saturated aqueous ammonium chloride (NH₄Cl)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• Acylation of the Chiral Auxiliary:

  • Dissolve the Evans auxiliary (1.0 eq) in anhydrous THF and cool to -78 °C.

  • Add n-BuLi (1.05 eq) dropwise and stir for 15 minutes.

  • Add propionyl chloride (1.1 eq) dropwise and stir for 1 hour at -78 °C.

  • Warm the reaction to 0 °C and quench with saturated aqueous NH₄Cl.

  • Extract with Et₂O, wash with NaHCO₃ and brine, dry over MgSO₄, and concentrate.

  • Purify the N-propionyloxazolidinone by flash chromatography.

• Diastereoselective Alkylation:

  • Dissolve the N-propionyloxazolidinone (1.0 eq) in anhydrous THF and cool to -78 °C.

  • Add LDA (1.1 eq) dropwise and stir for 30 minutes to form the enolate.

  • Add 3-bromopropionaldehyde diethyl acetal (1.2 eq) and stir at -78 °C for 4 hours.

  • Quench the reaction with saturated aqueous NH₄Cl and allow it to warm to room temperature.

  • Extract with Et₂O, wash with NaHCO₃ and brine, dry over MgSO₄, and concentrate.

  • Purify the alkylated product by flash chromatography.

• Cleavage of the Chiral Auxiliary:

  • Dissolve the alkylated product (1.0 eq) in a 3:1 mixture of THF and water, and cool to 0 °C.

  • Add 30% aqueous H₂O₂ (4.0 eq) followed by aqueous LiOH (2.0 eq).

  • Stir the reaction at 0 °C for 2 hours.

  • Quench the excess peroxide by adding aqueous Na₂SO₃.

  • Concentrate the mixture to remove THF and extract the aqueous layer with CH₂Cl₂ to recover the chiral auxiliary.

  • Acidify the aqueous layer to pH 1-2 with HCl and extract with EtOAc.

  • Dry the combined organic layers over MgSO₄ and concentrate to yield the protected carboxylic acid.

• Deprotection and Conversion to (R)-4-aminohexanoic acid:

  • The resulting protected carboxylic acid can be converted to (R)-4-aminohexanoic acid through standard procedures (e.g., deprotection of the acetal followed by reductive amination).

Data Presentation

Step	Product	Diastereomeric Ratio (d.r.)	Yield
Acylation	N-propionyloxazolidinone	N/A	>95%
Alkylation	Alkylated oxazolidinone	>98:2	85-95%
Cleavage	(R)-4-(diethylacetal)hexanoic acid	N/A (ee >98%)	>90%

Experimental Workflow

Caption: Chiral auxiliary-based synthesis workflow.

References

• 1. Enzymatic synthesis of chiral γ-amino acids using ω-transaminase - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 2. Enzymatic synthesis of chiral γ-amino acids using ω-transaminase. | Semantic Scholar [semanticscholar.org]
• 3. mdpi.com [mdpi.com]
• 4. Transaminases for Green Chemistry: Recent Progress and Future Prospects [mbl.or.kr]
• 5. chemistry.williams.edu [chemistry.williams.edu]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]

Application Notes & Protocols: Purification of 4-Aminohexanoic Acid by Recrystallization

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols and application notes for the purification of 4-aminohexanoic acid via recrystallization. This method is a cornerstone for obtaining high-purity amino acid derivatives essential for research, and pharmaceutical development.

Introduction

4-Aminohexanoic acid is a gamma-amino acid with potential applications in various fields, including medicinal chemistry and materials science. Achieving high purity of this compound is critical for its use in sensitive applications. Recrystallization is a robust and scalable technique for purifying solid organic compounds. The principle relies on the differential solubility of the target compound and its impurities in a chosen solvent at varying temperatures. An ideal recrystallization solvent will dissolve the compound sparingly at room temperature but will have high solubility at an elevated temperature. This allows for the dissolution of the crude material in a minimal amount of hot solvent, followed by the formation of high-purity crystals upon cooling, while impurities remain in the solution.

Solvent Selection and Solubility

The choice of solvent is the most critical parameter in developing a successful recrystallization protocol. For amino acids like 4-aminohexanoic acid, which possess both a polar carboxylic acid and a basic amino group, polar protic solvents are often suitable. The solubility of 4-aminohexanoic acid is influenced by the solvent's polarity, pH, and temperature.

Table 1: Potential Solvents for Recrystallization of 4-Aminohexanoic Acid

Solvent System	Rationale & Observations from Literature for Similar Compounds
Water	Amino acids generally exhibit good solubility in hot water and lower solubility in cold water, making it a primary candidate.[1]
Isopropanol	Often used as a solvent or co-solvent for the crystallization of amino acids.[2][3]
Ethanol	A polar protic solvent that can be effective for recrystallizing amino acid derivatives.[1][4]
Water/Isopropanol Mixtures	The use of a co-solvent system can fine-tune the solubility profile to optimize crystal yield and purity.[3]
Water/Ethanol Mixtures	Similar to water/isopropanol, this mixture allows for adjustable polarity to achieve ideal recrystallization conditions.[1]
Acetic Acid (aqueous)	Can be used to dissolve amino acids, followed by crystallization upon cooling or neutralization.[1]

Experimental Protocol: Recrystallization of 4-Aminohexanoic Acid

This protocol outlines the general steps for the purification of 4-aminohexanoic acid by recrystallization. Optimization of solvent choice, volumes, and cooling rates may be necessary for specific samples.

3.1. Materials and Equipment

• Crude 4-aminohexanoic acid

• Selected recrystallization solvent(s) (e.g., deionized water, isopropanol)

• Erlenmeyer flasks

• Hot plate with magnetic stirring capability

• Magnetic stir bar

• Buchner funnel and flask

• Filter paper

• Ice bath

• Spatula

• Drying oven or desiccator

3.2. Step-by-Step Procedure

• Solvent Selection (Small-Scale Test):

  • Place approximately 100 mg of crude 4-aminohexanoic acid into a small test tube.

  • Add the selected solvent dropwise at room temperature until the solid is just covered. Observe the solubility.

  • If the solid is insoluble or sparingly soluble, gently heat the test tube while stirring.

  • Continue adding small portions of the hot solvent until the solid completely dissolves.

  • Allow the solution to cool slowly to room temperature, and then place it in an ice bath.

  • Observe the formation of crystals. An ideal solvent will yield a good quantity of crystals upon cooling.

• Dissolution:

  • Place the bulk of the crude 4-aminohexanoic acid into an appropriately sized Erlenmeyer flask.

  • Add a magnetic stir bar to the flask.

  • Add a minimal amount of the chosen solvent to the flask, enough to create a slurry.

  • Gently heat the mixture on a hot plate with continuous stirring.

  • Add small increments of the hot solvent until all the 4-aminohexanoic acid has dissolved. Avoid adding an excess of solvent to ensure a good recovery yield.

• Hot Filtration (if necessary):

  • If insoluble impurities are present (e.g., dust, foreign particles), a hot filtration step is required.

  • Preheat a second Erlenmeyer flask and a stemless funnel on the hot plate.

  • Place a fluted filter paper in the funnel.

  • Quickly pour the hot solution through the fluted filter paper into the preheated flask. This step should be performed rapidly to prevent premature crystallization in the funnel.

• Crystallization:

  • Cover the flask containing the hot, clear solution with a watch glass or loosely with aluminum foil to prevent solvent evaporation and contamination.

  • Allow the solution to cool slowly to room temperature. Slow cooling generally promotes the formation of larger, purer crystals.

  • Once the flask has reached room temperature, place it in an ice bath for at least 30 minutes to maximize the yield of crystals.

• Isolation and Washing of Crystals:

  • Set up a Buchner funnel with a piece of filter paper that fits snugly and wet the paper with a small amount of the cold recrystallization solvent.

  • Turn on the vacuum and pour the cold crystal slurry into the Buchner funnel.

  • Wash the crystals with a small amount of ice-cold solvent to remove any residual soluble impurities. Use a minimal amount of solvent to avoid dissolving a significant portion of the purified product.

• Drying:

  • Allow the crystals to air-dry in the Buchner funnel under vacuum for a few minutes to remove the bulk of the solvent.

  • Transfer the purified crystals to a watch glass or a petri dish and dry them in a drying oven at a moderate temperature (e.g., 50-60 °C) or in a desiccator under vacuum until a constant weight is achieved.

Troubleshooting

Table 2: Common Recrystallization Problems and Solutions

Problem	Possible Cause(s)	Suggested Solution(s)
Oiling out	The solution is too concentrated; the cooling rate is too fast; the melting point of the compound is lower than the boiling point of the solvent.	Reheat the solution to dissolve the oil, add more solvent, and allow it to cool more slowly. Consider a different solvent with a lower boiling point.
No crystal formation	The solution is too dilute (too much solvent used); supersaturation.	Gently boil off some of the solvent to increase the concentration. Try scratching the inner surface of the flask with a glass rod or adding a seed crystal of pure compound.
Low recovery yield	Too much solvent was used; premature crystallization during hot filtration; crystals are significantly soluble in the cold solvent.	Use the minimum amount of hot solvent for dissolution. Ensure the filtration apparatus is preheated. Wash the crystals with a minimal amount of ice-cold solvent.
Colored crystals	The presence of colored impurities that co-crystallize with the product.	Add a small amount of activated charcoal to the hot solution before filtration to adsorb the colored impurities. Use only a minimal amount of charcoal to avoid adsorbing the desired product.

Visualization of the Experimental Workflow

The following diagram illustrates the logical steps involved in the purification of 4-aminohexanoic acid by recrystallization.

Caption: Workflow for the purification of 4-aminohexanoic acid.

Purity Assessment

The purity of the recrystallized 4-aminohexanoic acid should be assessed using appropriate analytical techniques. High-Performance Liquid Chromatography (HPLC) is a highly effective method for determining the purity of amino acids.[2][5] A typical method might involve a C18 column with UV detection at around 210 nm.[5][6] The melting point of the purified compound can also be measured and compared to the literature value as an indicator of purity; a sharp melting range close to the literature value suggests high purity.

By following these protocols and application notes, researchers, scientists, and drug development professionals can effectively purify 4-aminohexanoic acid to a high degree, ensuring the quality and reliability of their subsequent experiments and applications.

References

• 1. EP3672935A1 - Process for purifying long chain amino acids - Google Patents [patents.google.com]
• 2. US9776953B2 - Isolation and purification of 6-aminocaproic acid - Google Patents [patents.google.com]
• 3. WO2020031201A1 - Improved process for the preparation of 6-aminohexanoic acid - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. US20170036991A1 - Isolation and purification of 6-aminocaproic acid - Google Patents [patents.google.com]
• 6. uspnf.com [uspnf.com]

Application Notes and Protocols for the Quantification of 4-Aminohexanoic Acid

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the quantitative analysis of 4-aminohexanoic acid in various matrices. The methods described herein are based on established analytical techniques for amino acids and similar compounds, offering robust and reliable quantification.

Introduction

4-Aminohexanoic acid is a non-proteinogenic amino acid with potential applications in pharmaceutical and biotechnological research. Accurate quantification of this molecule is crucial for pharmacokinetic studies, process development, and quality control. Due to its polar nature and lack of a strong chromophore, direct analysis of 4-aminohexanoic acid can be challenging. Therefore, derivatization is often employed to enhance its chromatographic retention and detection sensitivity. This guide details three primary analytical methodologies: High-Performance Liquid Chromatography with Fluorescence Detection (HPLC-FLD), Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS).

Data Presentation: Quantitative Performance of Analytical Methods

The following tables summarize the typical performance characteristics for the analytical methods described. It is important to note that while these values are based on established methods for similar amino acids, they should be verified through in-house validation for the specific application of 4-aminohexanoic acid quantification.

Table 1: High-Performance Liquid Chromatography with Fluorescence Detection (HPLC-FLD)

Parameter	o-Phthalaldehyde (OPA) Derivatization	Dansyl Chloride Derivatization
Principle	Pre-column derivatization with OPA reacts with the primary amine to form a fluorescent isoindole derivative.	Pre-column derivatization with Dansyl Chloride tags the primary amine with a fluorescent dansyl group.
Linearity (R²)	> 0.99	> 0.99
Limit of Detection (LOD)	sub-ng/mL to pg/mL range	ng/mL range
Limit of Quantification (LOQ)	ng/mL to pg/mL range	ng/mL range
Precision (%RSD)	< 5%	< 10%
Accuracy (% Recovery)	95-105%	90-110%

Table 2: Gas Chromatography-Mass Spectrometry (GC-MS)

Parameter	Silylation (BSTFA)	Esterification/Acylation (PFP)
Principle	Derivatization with BSTFA replaces active hydrogens with trimethylsilyl (B98337) groups, increasing volatility.	Two-step derivatization involving esterification of the carboxylic acid and acylation of the amine group to create a volatile derivative.
Linearity (R²)	> 0.995	> 0.99
Limit of Detection (LOD)	0.05 µg/mL	ng/mL range
Limit of Quantification (LOQ)	0.15 µg/mL	ng/mL range
Precision (%RSD)	< 10%	< 15%
Accuracy (% Recovery)	90 - 110%	85-115%

Table 3: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Parameter	Underivatized
Principle	Direct analysis of 4-aminohexanoic acid using a hydrophilic interaction liquid chromatography (HILIC) or mixed-mode column coupled with a tandem mass spectrometer.
Linearity (R²)	> 0.99
Limit of Detection (LOD)	Low ng/mL to pg/mL range
Limit of Quantification (LOQ)	Low ng/mL range
Precision (%RSD)	< 10%
Accuracy (% Recovery)	90-110%

Experimental Protocols and Visualizations

This section provides detailed protocols for each analytical method, accompanied by workflow diagrams generated using Graphviz (DOT language) for clear visualization.

Method 1: High-Performance Liquid Chromatography with Fluorescence Detection (HPLC-FLD)

HPLC-FLD is a sensitive and selective method for quantifying compounds with native fluorescence or those that can be derivatized with a fluorescent tag. Since 4-aminohexanoic acid is not naturally fluorescent, pre-column derivatization is necessary.

Protocol 1.1: OPA Derivatization

A. Reagents and Materials

• 4-Aminohexanoic acid standard

• o-Phthalaldehyde (OPA)

• 2-Mercaptoethanol

• Boric acid

• Sodium hydroxide

• Methanol (HPLC grade)

• Acetonitrile (B52724) (HPLC grade)

• Water (HPLC grade)

• Internal Standard (e.g., Homocysteine)

B. Instrument and Conditions

• HPLC System: Agilent 1260 Infinity II or equivalent

• Fluorescence Detector: Excitation at 340 nm, Emission at 450 nm

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)

• Mobile Phase A: 0.1 M Sodium acetate (B1210297) buffer (pH 7.2)

• Mobile Phase B: Methanol

• Gradient: 20% B to 80% B over 20 minutes

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Injection Volume: 20 µL

C. Standard and Sample Preparation

• OPA Reagent Preparation: Dissolve 50 mg of OPA in 1.25 mL of methanol. Add 11.25 mL of 0.4 M boric acid (pH 10.4) and 50 µL of 2-mercaptoethanol. Prepare fresh daily.[1]

• Standard Preparation: Prepare a stock solution of 4-aminohexanoic acid in water. Create a series of calibration standards by serial dilution.

• Sample Preparation: Dilute the sample containing 4-aminohexanoic acid in water to fall within the calibration range.

• Derivatization: In a vial, mix 50 µL of the standard or sample with 50 µL of the OPA reagent. Allow the reaction to proceed for 2 minutes at room temperature, protected from light, before injection.[1]

HPLC-FLD with OPA Derivatization Workflow

Method 2: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the separation and quantification of volatile and semi-volatile compounds. For polar molecules like 4-aminohexanoic acid, derivatization is required to increase volatility and improve chromatographic peak shape.

Protocol 2.1: Silylation with BSTFA

A. Reagents and Materials

• 4-Aminohexanoic acid standard

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Pyridine (B92270) (anhydrous)

• Ethyl acetate (GC grade)

• Internal Standard (e.g., 4-Aminobutanoic acid-d6)

B. Instrument and Conditions

• GC-MS System: Agilent 8890 GC with 5977B MSD or equivalent

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent

• Inlet Temperature: 250°C

• Injection Volume: 1 µL (Splitless mode)

• Carrier Gas: Helium at a constant flow of 1.2 mL/min

• Oven Temperature Program: Initial 80°C for 2 min, ramp at 10°C/min to 280°C, hold for 5 min.[2]

• Ion Source Temperature: 230°C

• Quadrupole Temperature: 150°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM)

C. Standard and Sample Preparation

• Standard Preparation: Prepare a stock solution of 4-aminohexanoic acid in methanol. Create a series of calibration standards by serial dilution.

• Sample Preparation: To 100 µL of the sample (or calibration standard), add 10 µL of the internal standard solution. Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.[2]

• Derivatization: Add 50 µL of anhydrous pyridine and 50 µL of BSTFA + 1% TMCS to the dried residue. Cap the vial tightly and heat at 70°C for 60 minutes.[2] After cooling, the sample is ready for GC-MS analysis.

GC-MS with Silylation Workflow

Method 3: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS offers high sensitivity and selectivity, and for some amino acids, it can be performed without derivatization, simplifying sample preparation.

Protocol 3.1: Underivatized Analysis

A. Reagents and Materials

• 4-Aminohexanoic acid standard

• Formic acid

• Ammonium formate (B1220265)

• Acetonitrile (LC-MS grade)

• Water (LC-MS grade)

• Internal Standard (e.g., 4-Aminohexanoic acid-d4)

B. Instrument and Conditions

• LC-MS/MS System: Waters ACQUITY UPLC I-Class with Xevo TQ-S micro or equivalent

• Column: HILIC column (e.g., 2.1 x 100 mm, 1.7 µm) or a mixed-mode column

• Mobile Phase A: 10 mM Ammonium formate in water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Gradient: 95% B to 20% B over 10 minutes

• Flow Rate: 0.4 mL/min

• Column Temperature: 40 °C

• Injection Volume: 5 µL

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Acquisition Mode: Multiple Reaction Monitoring (MRM)

  • Note: MRM transitions for 4-aminohexanoic acid and the internal standard need to be optimized.

C. Standard and Sample Preparation

• Standard Preparation: Prepare a stock solution of 4-aminohexanoic acid in water. Create a series of calibration standards by serial dilution in a mixture of water and acetonitrile (e.g., 50:50 v/v).

• Sample Preparation: For biological fluids like plasma or serum, perform protein precipitation. Add 3 volumes of cold acetonitrile containing the internal standard to 1 volume of the sample. Vortex and centrifuge at high speed (e.g., 14,000 x g) for 10 minutes. Transfer the supernatant for analysis. For aqueous samples, dilute with the initial mobile phase.

LC-MS/MS (Underivatized) Workflow

Conclusion

The choice of analytical method for the quantification of 4-aminohexanoic acid will depend on the specific requirements of the study, including the required sensitivity, the complexity of the sample matrix, and the available instrumentation. HPLC-FLD with derivatization offers excellent sensitivity and is a cost-effective option. GC-MS provides high chromatographic resolution and structural confirmation but requires derivatization to increase volatility. LC-MS/MS is a highly sensitive and selective technique that may allow for direct analysis without derivatization, simplifying sample preparation. It is recommended that the chosen method be fully validated according to the relevant regulatory guidelines to ensure the reliability and accuracy of the results.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Application Notes and Protocols for the Analysis of 4-Aminohexanoic Acid in Biological Samples

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the quantitative analysis of 4-aminohexanoic acid in biological samples using High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Introduction

4-Aminohexanoic acid is a synthetic amino acid derivative with various biological and pharmaceutical implications. Accurate and reliable quantification of 4-aminohexanoic acid in biological matrices such as plasma, urine, and tissues is crucial for pharmacokinetic studies, therapeutic drug monitoring, and metabolic research. This document outlines established HPLC and LC-MS/MS methodologies, including sample preparation, derivatization, chromatographic separation, and detection techniques. While specific methods for 4-aminohexanoic acid are detailed, general protocols for amino acid analysis that can be adapted and validated are also presented.

Analytical Methodologies

The analysis of small, polar molecules like 4-aminohexanoic acid in complex biological samples presents challenges in achieving adequate retention, sensitivity, and selectivity. Two primary analytical approaches are highlighted:

• High-Performance Liquid Chromatography (HPLC) with Pre- or Post-Column Derivatization: This technique enhances the chromatographic properties and detectability of amino acids. Derivatization introduces a chromophore or fluorophore to the analyte, allowing for sensitive UV or fluorescence detection. Common derivatizing agents include o-phthalaldehyde (B127526) (OPA), 9-fluorenylmethyl chloroformate (FMOC), and dansyl chloride.[1][2][3]

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is a highly sensitive and selective method that often allows for the analysis of underivatized amino acids.[4] It provides excellent specificity through the use of multiple reaction monitoring (MRM).

Quantitative Data Summary

The following table summarizes quantitative data from various HPLC and LC-MS/MS methods for the analysis of aminocaproic acid (a structural isomer of 4-aminohexanoic acid) and other amino acids in biological samples. These methods can serve as a starting point for the development and validation of an assay for 4-aminohexanoic acid.

Analyte	Matrix	Method	Derivatization Reagent	Column	Mobile Phase	Detection	Linearity Range	LOQ	Precision (%CV)	Accuracy (%)	Recovery (%)
Aminocaproic Acid	Human Plasma	LC-MS/MS	None	Ace phenyl	Acetonitrile (B52724) and 5 mM ammonium (B1175870) acetate (B1210297) (60:40)	MRM (+)	0.3-80 µg/mL	0.3 µg/mL	Intra-day: 0.91-3.63, Inter-day: 1.05-2.87	Intra-day: 100.91-103.80, Inter-day: 101.24-103.21	86.69
ε-Aminocaproic Acid (EACA)	Human Plasma	LC-MS/MS	None	Not Specified	Methanol and water with 0.05% formic acid	MRM (+)	1-250 µg/mL	1 µg/mL	Intra-day: 4.7-10.4, Inter-day: 4.6-9.8	Intra-day: 92-106, Inter-day: 95-103	Not Reported
6-Aminocaproic Acid	Human Urine	LC-MS/MS	None	Phenomenex Luna HILIC	Gradient	MRM (+)	31.25-1000 ng/mL	15.6 ng/mL	Intra-day: <8.7, Inter-day: <9.9	Intra-day: <5.3, Inter-day: <6.6	Not Reported
General Amino Acids	Human Plasma	HPLC-FLD	o-Phthalaldehyde (OPA)	Spherisorb ODS 2 (5 µm)	Gradient	Fluorescence	5-800 µmol/L	Not Reported	Within-run: 1.8-6.4, Between-run: 2.1-7.2	Not Reported	96-106
General Amino Acids	Human Urine	LC-MS/MS	aTRAQ Reagents	Not Specified	Not Specified	MRM	Up to 1000 µmol/L	1 µmol/L	<20	Not Reported	Not Reported

Experimental Protocols

LC-MS/MS Method for Aminocaproic Acid in Human Plasma

This protocol is based on a validated method for aminocaproic acid and can be adapted for 4-aminohexanoic acid.[5][6]

4.1.1. Sample Preparation (Protein Precipitation)

• Pipette 200 µL of human plasma into a clean microcentrifuge tube.

• Add 400 µL of acetonitrile containing the internal standard (e.g., aminocaproic acid-d6).

• Vortex the mixture for 1 minute to precipitate proteins.

• Centrifuge at 10,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 200 µL of the mobile phase.

• Vortex for 30 seconds and transfer to an HPLC vial for analysis.

4.1.2. Chromatographic and Mass Spectrometric Conditions

• HPLC System: Agilent 1100 series or equivalent

• Column: Ace phenyl (100 x 4.6 mm, 5 µm)

• Mobile Phase: Acetonitrile and 5 mM ammonium acetate (60:40, v/v)

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Column Temperature: 40°C

• Run Time: 3.0 minutes

• Mass Spectrometer: Triple quadrupole mass spectrometer

• Ionization Mode: Electrospray Ionization (ESI), Positive

• MRM Transitions:

  • Aminocaproic Acid: m/z 132.2 → 79.2[5][6]

  • Aminocaproic Acid-d6 (IS): m/z 138.2 → 74.3[5][6]

  • (Note: These transitions should be optimized for 4-aminohexanoic acid)

HPLC Method with Pre-column OPA Derivatization (General Protocol)

This protocol describes a general method for the analysis of primary amino acids using OPA derivatization and fluorescence detection.[3][7][8] It should be validated for the specific analysis of 4-aminohexanoic acid.

4.2.1. Reagent Preparation

• Borate (B1201080) Buffer: 0.4 M boric acid adjusted to pH 10.2 with sodium hydroxide.

• OPA Reagent: Dissolve 50 mg of o-phthalaldehyde in 1.25 mL of methanol, then add 11.2 mL of borate buffer and 50 µL of 2-mercaptoethanol.

• Internal Standard (IS) Solution: Prepare a stock solution of a suitable internal standard (e.g., norvaline) in 0.1 M HCl.

4.2.2. Sample Preparation and Derivatization

• Deproteinization: To 100 µL of plasma, add 100 µL of 10% (w/v) trichloroacetic acid (TCA). Vortex and centrifuge at 12,000 x g for 10 minutes.

• Derivatization:

  • In an HPLC vial, mix 10 µL of the deproteinized supernatant (or standard/QC sample) with 10 µL of the internal standard solution.

  • Add 20 µL of the OPA reagent.

  • Mix thoroughly and let the reaction proceed for 2 minutes at room temperature.

  • Inject a suitable volume (e.g., 20 µL) into the HPLC system.

4.2.3. Chromatographic Conditions

• HPLC System: Standard HPLC with a fluorescence detector.

• Column: C18 reversed-phase column (e.g., 250 x 4.6 mm, 5 µm).

• Mobile Phase A: 0.05 M sodium acetate, pH 6.8, with 1% tetrahydrofuran (B95107) and 20% methanol.

• Mobile Phase B: 80% Methanol in water.

• Gradient Elution: A suitable gradient to separate the derivatized amino acids. An example gradient could be:

  • 0-5 min: 10% B

  • 5-20 min: 10-70% B

  • 20-25 min: 70-100% B

  • 25-30 min: 100% B

  • 30.1-35 min: 10% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Fluorescence Detector: Excitation at 340 nm, Emission at 455 nm.

Visualizations

Caption: Workflow for LC-MS/MS analysis of 4-aminohexanoic acid.

Caption: Workflow for HPLC-FLD analysis with OPA derivatization.

References

• 1. jasco-global.com [jasco-global.com]
• 2. jasco-global.com [jasco-global.com]
• 3. jascoinc.com [jascoinc.com]
• 4. A rapid LC-MS/MS assay for detection and monitoring of underivatized branched-chain amino acids in maple syrup urine disease - PMC [pmc.ncbi.nlm.nih.gov]
• 5. tandfonline.com [tandfonline.com]
• 6. researchgate.net [researchgate.net]
• 7. Plasma amino acids determined by liquid chromatography within 17 minutes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Validation of a Reversed-Phase HPLC Method for Quantitative Amino Acid Analysis - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Quantification of 4-Aminohexanoic Acid in Biological Matrices using Gas Chromatography-Mass Spectrometry

Abstract

This application note presents a detailed protocol for the detection and quantification of 4-aminohexanoic acid in biological samples using gas chromatography-mass spectrometry (GC-MS). Due to the polar nature and low volatility of 4-aminohexanoic acid, a derivatization step using N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS) is employed to convert the analyte into a more volatile and thermally stable trimethylsilyl (B98337) (TMS) derivative. This method is suitable for researchers, scientists, and drug development professionals requiring a reliable and sensitive analytical procedure for 4-aminohexanoic acid.

Introduction

4-Aminohexanoic acid is a gamma-amino acid analog that has garnered interest in neuroscience and pharmacology due to its potential interaction with the GABAergic system. Specifically, it is known to inhibit 4-aminobutyrate aminotransferase (ABAT), the enzyme responsible for the degradation of the inhibitory neurotransmitter GABA.[1][2] This inhibition leads to an increase in GABA levels, suggesting potential therapeutic applications. Accurate and sensitive quantification of 4-aminohexanoic acid in biological matrices is crucial for pharmacokinetic, pharmacodynamic, and metabolic studies.

Gas chromatography coupled with mass spectrometry (GC-MS) offers high sensitivity and selectivity for the analysis of small molecules. However, the direct analysis of amino acids like 4-aminohexanoic acid by GC is challenging due to their high polarity and low volatility.[3] Chemical derivatization is therefore necessary to convert the analyte into a form amenable to GC analysis. Silylation is a common and effective derivatization technique for compounds containing active hydrogen atoms, such as carboxylic acids and amines.[4][5] This protocol details a robust silylation-based GC-MS method for 4-aminohexanoic acid.

Signaling Pathway Context: The GABA Shunt

4-Aminohexanoic acid exerts its effects by inhibiting 4-aminobutyrate aminotransferase (ABAT), a key enzyme in the GABA shunt pathway.[1][6] The GABA shunt is a metabolic pathway that synthesizes and recycles GABA from glutamate, which is derived from the Krebs cycle intermediate α-ketoglutarate. ABAT is responsible for the catabolism of GABA to succinic semialdehyde, which is then oxidized to succinate (B1194679) and re-enters the Krebs cycle.[7][8][9][10][11] By inhibiting ABAT, 4-aminohexanoic acid prevents the breakdown of GABA, leading to its accumulation in the synapse and enhanced inhibitory neurotransmission.

GABA Shunt Pathway and Inhibition by 4-Aminohexanoic Acid.

Experimental Protocol

Materials and Reagents

• 4-Aminohexanoic acid standard (≥98% purity)

• Internal Standard (IS), e.g., 6-aminohexanoic acid or an isotope-labeled 4-aminohexanoic acid

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Pyridine (B92270), anhydrous

• Ethyl acetate, GC grade

• Methanol (B129727), HPLC grade

• Deionized water

• Sodium sulfate, anhydrous

• Biological matrix (e.g., plasma, urine, tissue homogenate)

Equipment

• Gas chromatograph with a mass spectrometer detector (GC-MS)

• Autosampler

• GC column: HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent

• Centrifuge

• Nitrogen evaporator

• Vortex mixer

• Heating block or oven

• GC vials with inserts and caps

Standard and Sample Preparation

1. Standard Stock Solutions:

• Prepare a 1 mg/mL stock solution of 4-aminohexanoic acid in methanol.

• Prepare a 1 mg/mL stock solution of the internal standard (IS) in methanol.

• Store stock solutions at -20°C.

2. Calibration Standards:

• Prepare a series of calibration standards by serial dilution of the 4-aminohexanoic acid stock solution with methanol to achieve a concentration range of 0.1 µg/mL to 100 µg/mL.

3. Sample Preparation (from plasma):

• To 100 µL of plasma sample in a microcentrifuge tube, add 10 µL of the IS solution.

• Add 400 µL of cold methanol to precipitate proteins.

• Vortex for 1 minute and centrifuge at 10,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

Derivatization Procedure

• To the dried residue from the sample preparation step (or a known amount of calibration standard), add 50 µL of anhydrous pyridine and 50 µL of BSTFA + 1% TMCS.

• Cap the vial tightly and vortex for 30 seconds.

• Heat the mixture at 70°C for 60 minutes.

• After cooling to room temperature, the sample is ready for GC-MS analysis.

Experimental Workflow for 4-Aminohexanoic Acid Analysis.

GC-MS Instrumentation and Conditions

Parameter	Setting
Gas Chromatograph	Agilent 7890B GC System or equivalent
Mass Spectrometer	Agilent 5977A MSD or equivalent
Column	HP-5MS (30 m x 0.25 mm, 0.25 µm) or equivalent
Inlet Temperature	250°C
Injection Volume	1 µL (Splitless mode)
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Oven Program	Initial: 70°C, hold for 2 minRamp: 10°C/min to 280°CHold: 5 min at 280°C
MS Source Temp.	230°C
MS Quad Temp.	150°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)
SIM Ions	To be determined empirically for TMS-derivatized 4-aminohexanoic acid and the internal standard.

Quantitative Data Summary

The following table summarizes the expected performance characteristics of the GC-MS method for the quantification of 4-aminohexanoic acid, based on typical values for similar amino acid analyses.[12] Method validation should be performed to establish these parameters for 4-aminohexanoic acid specifically.

Parameter	Expected Result
Linearity (r²)	> 0.99
Limit of Detection (LOD)	0.01 - 0.1 µmol/L
Limit of Quantification (LOQ)	0.05 - 0.5 µmol/L
Precision (%RSD)	< 15%
Accuracy (% Recovery)	85 - 115%

Conclusion

This application note provides a comprehensive and detailed protocol for the analysis of 4-aminohexanoic acid in biological samples by GC-MS. The described method, involving a silylation derivatization step, is expected to offer the necessary sensitivity, specificity, and reliability for research and drug development applications. The provided workflow and instrument parameters serve as a strong foundation for method implementation and validation in any analytical laboratory.

References

• 1. Gene - ABAT [maayanlab.cloud]
• 2. ABAT | Rupa Health [rupahealth.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. Alkylation or Silylation for Analysis of Amino and Non-Amino Organic Acids by GC-MS? - PMC [pmc.ncbi.nlm.nih.gov]
• 5. adis-international.ro [adis-international.ro]
• 6. genecards.org [genecards.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. GABA Synthesis, Uptake and Release - Basic Neurochemistry - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. GABA shunt metabolic pathway [pfocr.wikipathways.org]
• 11. researchgate.net [researchgate.net]
• 12. An alternative derivatization method for the analysis of amino acids in cerebrospinal fluid by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Use of 4-Aminohexanoic Acid in Peptide Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the incorporation of 4-aminohexanoic acid (4-Ahx) into peptide sequences using standard solid-phase peptide synthesis (SPPS) protocols. 4-Aminohexanoic acid, a gamma-amino acid, serves as a valuable building block for modifying peptide structures, acting as a flexible linker to alter spacing and conformation, which can influence the biological activity and pharmacokinetic properties of the resulting peptides.

Introduction to 4-Aminohexanoic Acid in Peptide Design

4-Aminohexanoic acid is a non-proteinogenic amino acid that can be incorporated into peptide chains to introduce conformational flexibility. Its use as a linker can be advantageous in various applications, including the development of enzyme inhibitors and receptor ligands. The incorporation of such non-standard amino acids is a key strategy in modern peptide-based drug discovery to enhance stability against enzymatic degradation and to optimize binding affinity to biological targets.

The synthesis of peptides containing 4-aminohexanoic acid can be readily achieved using the well-established 9-fluorenylmethoxycarbonyl (Fmoc) solid-phase peptide synthesis (SPPS) strategy. The commercially available Fmoc-4-aminohexanoic acid can be coupled using standard activation methods.

Experimental Protocols

The following protocols are based on standard, widely used Fmoc-SPPS methodologies. While specific optimization may be required for a particular peptide sequence, these protocols provide a robust starting point for the successful incorporation of 4-aminohexanoic acid.

Protocol 1: Manual Solid-Phase Peptide Synthesis (SPPS) for Incorporation of 4-Aminohexanoic Acid

This protocol describes the manual synthesis of a peptide containing a 4-aminohexanoic acid residue on a 0.1 mmol scale.

Materials and Reagents:

• Rink Amide resin (or other suitable resin)

• Fmoc-protected amino acids

• Fmoc-4-aminohexanoic acid

• Coupling Reagent: HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate) or HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

• Base: N,N-Diisopropylethylamine (DIPEA)

• Deprotection Solution: 20% (v/v) piperidine (B6355638) in N,N-Dimethylformamide (DMF)

• Solvents: DMF, Dichloromethane (DCM)

• Washing Solvents: DMF, DCM, Methanol

• Cleavage Cocktail: 95% Trifluoroacetic acid (TFA), 2.5% Triisopropylsilane (TIS), 2.5% water

• Cold diethyl ether

Experimental Workflow Diagram:

Caption: Standard Fmoc-SPPS workflow for peptide synthesis.

Procedure:

• Resin Swelling: Swell the resin in DCM for 30 minutes, followed by DMF for 30 minutes in a reaction vessel.

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF for 5 minutes, drain, and then treat with fresh 20% piperidine in DMF for 15 minutes to remove the Fmoc protecting group from the resin or the growing peptide chain.

• Washing: Wash the resin thoroughly with DMF (5 times), DCM (3 times), and DMF (3 times) to remove residual piperidine and byproducts.

• Amino Acid Coupling:

  • In a separate vial, pre-activate the Fmoc-amino acid (or Fmoc-4-aminohexanoic acid) (3 equivalents relative to resin loading) with HBTU/HATU (2.9 equivalents) and DIPEA (6 equivalents) in DMF for 2-5 minutes.

  • Add the activated amino acid solution to the deprotected resin.

  • Agitate the reaction mixture at room temperature for 1-2 hours.

• Monitoring the Coupling Reaction (Optional): Perform a Kaiser test to check for the presence of free primary amines. A negative result (yellow beads) indicates a complete coupling reaction. If the test is positive (blue beads), repeat the coupling step.

• Washing: Wash the resin with DMF (5 times) to remove excess reagents.

• Repeat Synthesis Cycle: Repeat steps 2-6 for each subsequent amino acid in the peptide sequence.

• Final Fmoc Deprotection: After the last amino acid is coupled, perform a final Fmoc deprotection as described in step 2.

• Final Washing: Wash the resin with DMF (5 times), DCM (5 times), and Methanol (3 times), and then dry the resin under vacuum.

• Cleavage and Side-Chain Deprotection: Treat the dried resin with the cleavage cocktail (TFA/TIS/water) for 2-3 hours at room temperature.

• Peptide Precipitation: Filter the resin and collect the filtrate. Precipitate the crude peptide by adding cold diethyl ether.

• Purification: Centrifuge to pellet the peptide, wash with cold diethyl ether, and dry the crude peptide. Purify the peptide using reverse-phase high-performance liquid chromatography (RP-HPLC).

Protocol 2: Monitoring Coupling Efficiency

The Kaiser test is a qualitative method to detect free primary amines on the resin.

Reagents:

• Solution A: 5 g ninhydrin (B49086) in 100 mL ethanol.

• Solution B: 80 g phenol (B47542) in 20 mL ethanol.

• Solution C: 2 mL of 0.001 M KCN in 100 mL pyridine.

Procedure:

• Take a small sample of resin beads (5-10 mg) in a small glass test tube.

• Add 2-3 drops of each of Solution A, Solution B, and Solution C.

• Heat the test tube at 100°C for 5 minutes.

• Observe the color of the beads:

  • Blue/Purple: Indicates the presence of free primary amines (incomplete coupling).

  • Yellow/Orange: Indicates the absence of free primary amines (complete coupling).

Quantitative Data

Due to the limited availability of specific quantitative data for the synthesis of peptides containing 4-aminohexanoic acid, the following tables present data for the synthesis and biological activity of peptides containing the closely related 6-aminohexanoic acid (EACA), which serves as a valuable reference.[1]

Table 1: Reagents for Solid-Phase Synthesis of Peptides Containing 6-Aminohexanoic Acid (EACA)[1]

Reagent/Material	Supplier	Purpose
Rink amide resin, 2-Chlorotrityl chloride resin	Iris Biotech GmbH	Solid support for peptide synthesis
Fmoc-EACA-OH	Iris Biotech GmbH	6-aminohexanoic acid building block
Fmoc-protected amino acids	Iris Biotech GmbH	Standard amino acid building blocks
TBTU	Iris Biotech GmbH	Coupling reagent
HOBt	Fluka	Coupling additive to reduce racemization
Piperidine	Iris Biotech GmbH	Fmoc deprotection
DIPEA	Iris Biotech GmbH	Base for coupling reaction
TFA	Iris Biotech GmbH	Cleavage from resin and side-chain deprotection
DMF, DCM, NMP	Chempur	Solvents

Table 2: Inhibitory Activity of Peptides Containing 6-Aminohexanoic Acid (EACA) against Plasmin and Other Serine Proteases[1]

Compound ID	Peptide Sequence	Plasmin IC₅₀ (mM)	Thrombin IC₅₀ (mM)	tPA IC₅₀ (mM)	Urokinase IC₅₀ (mM)
1	H-d-Ala-Phe-Lys-EACA-OH	3.37	3.85	> 20	> 20
2	H-Ala-Phe-Lys-EACA-OH	11.39	> 20	> 20	> 20
3	H-d-Ala-Phe-EACA-OH	10.89	> 20	> 20	> 20
4	H-Ala-Phe-EACA-OH	> 20	> 20	> 20	> 20
5	H-d-Ala-Phe-Lys-EACA-NH₂	0.02	7.59	17.64	3.38
6	H-Ala-Phe-Lys-EACA-NH₂	0.08	> 20	6.48	2.61
EACA	6-Aminohexanoic acid	> 20	> 20	> 20	> 20

Signaling Pathway

Peptides containing aminocaproic acid derivatives, such as 6-aminohexanoic acid, have been investigated as inhibitors of plasmin.[1] Plasmin is a key enzyme in the fibrinolytic system, responsible for the breakdown of fibrin (B1330869) clots. The activation of its zymogen, plasminogen, is a critical step in this pathway. The diagram below illustrates the plasminogen activation cascade, a potential target for peptides incorporating 4-aminohexanoic acid.

Caption: The plasminogen activation signaling pathway.

References

• 1. Peptides with 6-Aminohexanoic Acid: Synthesis and Evaluation as Plasmin Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Application of 4-Aminohexanoic Acid in Neuroscience Research: An Overview of the Current Landscape

Researchers, scientists, and drug development professionals should be aware that, despite the structural similarity of 4-aminohexanoic acid to key neurotransmitters, there is a notable absence of its specific application in published neuroscience research. Comprehensive searches of scientific literature reveal a significant focus on its isomers and analogues, such as 4-aminopentanoic acid and 6-aminohexanoic acid, while data on 4-aminohexanoic acid itself remains scarce. This document aims to clarify the current state of knowledge and provide context by summarizing the applications of these closely related compounds, while emphasizing that these findings do not directly pertain to 4-aminohexanoic acid.

4-Aminohexanoic Acid: Chemical Identity

4-Aminohexanoic acid is a non-proteinogenic amino acid. Its chemical structure and properties are well-documented in chemical databases[1][2]. However, beyond its basic chemical characterization, its biological activity and potential applications in the central nervous system have not been a subject of significant investigation.

Distinguishing 4-Aminohexanoic Acid from its Analogs

It is crucial to differentiate 4-aminohexanoic acid from other structurally similar compounds that are frequently studied in neuroscience. The position of the amino group on the hexanoic acid chain is a critical determinant of biological activity.

• 6-Aminohexanoic Acid (ε-Aminocaproic Acid): This isomer is a well-known antifibrinolytic agent used clinically[3][4]. In research, it is often utilized as a flexible linker in the synthesis of peptides and other biologically active molecules[3][5]. While some derivatives have been shown to induce differentiation in neuroblastoma cells, the primary focus of 6-aminohexanoic acid research is not on direct neuronal signaling[5].

• 4-Aminopentanoic Acid: This shorter-chain analogue has been investigated for its effects on the GABAergic system. Studies on its enantiomers suggest they can act as false neurotransmitters, impacting mouse behavior and demonstrating uptake and release from cerebral synaptosomes[6]. Specifically, the (S)-enantiomer has shown weak agonist and antagonist activity at different GABA receptor subtypes[6].

Current Status of Neuroscience Research

As of the latest available data, there are no established detailed application notes or experimental protocols for the use of 4-aminohexanoic acid in neuroscience research. Key areas where information is lacking include:

• Mechanism of Action: There is no published evidence detailing how 4-aminohexanoic acid interacts with neuronal receptors, ion channels, or enzymes.

• Signaling Pathways: No specific neuronal signaling pathways have been identified as being modulated by 4-aminohexanoic acid.

• Experimental Data: Quantitative data from foundational neuroscience experiments such as electrophysiology, in vivo microdialysis, or behavioral assays are not available for 4-aminohexanoic acid.

• Blood-Brain Barrier Permeability: Information regarding the ability of 4-aminohexanoic acid to cross the blood-brain barrier is not present in the scientific literature[7][8][9][10].

Application Notes for Related Compounds: A Contextual Reference

To provide a framework for the type of research conducted on similar molecules, this section outlines the applications and protocols for a well-studied GABA analogue. It must be reiterated that the following information is not directly applicable to 4-aminohexanoic acid.

Example Application: 4-Aminopentanoic Acid as a Putative False Neurotransmitter

Research on 4-aminopentanoic acid (4-APA) has provided insights into its potential role as a modulator of GABAergic neurotransmission[6].

Table 1: Summary of Quantitative Data for 4-Aminopentanoic Acid Enantiomers [6]

Parameter	(R)-4APA	(S)-4APA
Synaptosome Uptake	Greater uptake	Lower uptake
Endogenous GABA Reduction	Reduction observed	-
Depolarization-induced Release	Release observed	-
GABAA α5β2γ2 Activity	Weak agonist	Weak agonist
GABAA α4β3δ Activity	No activity	Weak agonist
GABAA α6β2γ2 Activity	No activity	Antagonist
GABAB B1/B2 Activity	No activity	Weak agonist
In Vivo Brain Detection (100 mg/kg IP)	Detected at 10 min, stable for 6 hr	Detected at 10 min, stable for 6 hr
Behavioral Effect (100-900 mg/kg IP)	Dose-dependent reduction in movement	Dose-dependent reduction in movement

Experimental Protocols for a Related Compound: In Vivo Microdialysis

This is a generalized protocol for studying a novel compound's effect on neurotransmitter levels in the brain and is not specific to 4-aminohexanoic acid.

Objective: To measure extracellular levels of a test compound and its effect on neurotransmitters (e.g., GABA) in a specific brain region of a freely moving rodent.

Materials:

• Stereotaxic apparatus

• Microdialysis probes (with appropriate molecular weight cut-off)

• Guide cannula

• Perfusion pump

• Fraction collector

• Artificial cerebrospinal fluid (aCSF)

• Test compound (e.g., a GABA analogue)

• Analytical system (e.g., HPLC with electrochemical or fluorescence detection)

Procedure:

• Stereotaxic Surgery: Anesthetize the animal and place it in the stereotaxic frame. Implant a guide cannula targeted to the brain region of interest (e.g., hippocampus, striatum). Allow for a post-operative recovery period.

• Microdialysis Probe Insertion: On the day of the experiment, insert the microdialysis probe through the guide cannula.

• Perfusion: Perfuse the probe with aCSF at a low, constant flow rate (e.g., 1-2 µL/min).

• Basal Level Collection: Collect baseline dialysate samples for a set period (e.g., 2-3 hours) to establish stable neurotransmitter levels.

• Compound Administration: Administer the test compound (systemically via IP, SC, or PO, or locally via reverse dialysis through the probe).

• Post-Administration Collection: Continue to collect dialysate samples for several hours to monitor changes in the test compound and neurotransmitter concentrations.

• Sample Analysis: Analyze the collected dialysate fractions using an appropriate analytical method to quantify the concentrations of the compound and neurotransmitters.

Diagram 1: Generalized Experimental Workflow for In Vivo Microdialysis

A generalized workflow for conducting in vivo microdialysis experiments.

Potential Signaling Pathways for GABA Analogues

While no signaling pathways are associated with 4-aminohexanoic acid, related GABA analogues primarily interact with the GABAergic system. The canonical GABAA receptor signaling pathway is a primary target for such compounds.

Diagram 2: Simplified GABAA Receptor Signaling Pathway

Simplified pathway of GABAergic inhibitory neurotransmission.

Conclusion

References

• 1. 4-Aminohexanoic acid | C6H13NO2 | CID 138490 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CID 5289553 | C6H13NO2 | CID 5289553 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. The Importance of 6-Aminohexanoic Acid as a Hydrophobic, Flexible Structural Element - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The Importance of 6-Aminohexanoic Acid as a Hydrophobic, Flexible Structural Element - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Enantiomers of 4-aminopentanoic acid act as false GABAergic neurotransmitters and impact mouse behavior - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Blood-brain barrier transport of an essential amino acid after cerebral ischemia reperfusion injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Blood—Brain Barrier - Basic Neurochemistry - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. Explaining Blood–Brain Barrier Permeability of Small Molecules by Integrated Analysis of Different Transport Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Structure of the blood-brain barrier and its role in the transport of amino acids - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes: 4-Aminohexanoic Acid and the Inhibition of GABA Transaminase

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gamma-aminobutyric acid (GABA) is the primary inhibitory neurotransmitter in the mammalian central nervous system, playing a critical role in regulating neuronal excitability. The enzyme GABA transaminase (GABA-T) is a key component of the GABA shunt, a metabolic pathway responsible for the synthesis and degradation of GABA. By converting GABA to succinic semialdehyde, GABA-T reduces the levels of this inhibitory neurotransmitter. Consequently, inhibitors of GABA-T have been a focal point in the development of therapeutics for neurological disorders such as epilepsy, where an increase in GABAergic tone is desirable.

While a significant body of research exists on the inhibition of GABA-T by structural analogs of GABA, particularly unsaturated derivatives like 4-amino-hex-5-enoic acid (vigabatrin) and 4-amino-hex-5-ynoic acid, there is a notable lack of evidence in the scientific literature to suggest that 4-aminohexanoic acid itself is a potent or well-characterized inhibitor of GABA transaminase.

These application notes provide a comprehensive overview of the methodologies used to assess GABA-T inhibition, with a focus on established protocols and comparative data from known inhibitors. This information is intended to guide researchers in designing experiments to evaluate potential GABA-T inhibitors.

Data Presentation: Comparative Inhibitory Activities

Quantitative data on the inhibition of GABA transaminase by well-characterized inhibitors are presented below for comparative purposes. No reliable data for 4-aminohexanoic acid's direct inhibition of GABA-T has been identified in the reviewed literature.

Table 1: Inhibitory Potency of Selected Compounds against GABA Transaminase

Compound	Common Name	Organism/Source of GABA-T	Inhibition Type	IC50	Ki	Reference
4-amino-hex-5-enoic acid	Vigabatrin	Rat Brain	Irreversible	0.1 mM (causes ~50% inactivation in 6 min)	-	[1]
4-amino-hex-5-ynoic acid	γ-acetylenic GABA	Rat and Mouse Brain	Catalytic Inhibitor	-	-	[2]
Gabaculine (B1211371)	Irreversible	-	-	[3]
Phenylethylidenehydrazine	PEH	-	Data to be determined by dose-response experiments	-

Note: The value for Vigabatrin reflects the concentration leading to a half-life of inactivation of approximately 6 minutes, as it is a time-dependent irreversible inhibitor.

Signaling Pathways and Experimental Workflows

To understand the context of GABA-T inhibition, it is crucial to visualize the GABA metabolic pathway and the experimental procedures used for its study.

Figure 1. The GABA Shunt Metabolic Pathway.

Figure 2. Experimental Workflow for In Vitro GABA-T Inhibition Assay.

Experimental Protocols

The following protocols provide detailed methodologies for assessing the inhibitory activity of a test compound, such as 4-aminohexanoic acid, against GABA transaminase.

Protocol 1: In Vitro Spectrophotometric Assay for GABA-T Inhibition

This assay measures GABA-T activity indirectly by coupling the production of succinic semialdehyde to the reduction of NADP+ to NADPH by succinic semialdehyde dehydrogenase (SSADH). The increase in NADPH is monitored by measuring absorbance at 340 nm.[4]

Materials:

• Purified GABA transaminase (from porcine brain or recombinant human)

• Test inhibitor (e.g., 4-aminohexanoic acid)

• γ-Aminobutyric acid (GABA)

• α-Ketoglutarate

• Succinic semialdehyde dehydrogenase (SSADH)

• β-Nicotinamide adenine (B156593) dinucleotide phosphate (B84403) (NADP+)

• Potassium pyrophosphate buffer (50 mM, pH 8.6)

• 96-well UV-transparent microplates

• Microplate spectrophotometer

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of the test inhibitor in a suitable solvent (e.g., water or DMSO). Perform serial dilutions to obtain a range of concentrations.

  • Prepare a reaction mixture containing 50 mM potassium pyrophosphate buffer (pH 8.6), 5 mM α-ketoglutarate, 2.5 mM NADP+, and an excess of SSADH.[5]

  • Prepare a stock solution of GABA (e.g., 200 µM final concentration).[5]

• Assay Setup:

  • To each well of a 96-well plate, add the reaction mixture.

  • Add the test inhibitor solutions at various concentrations to the respective test wells.

  • Add the vehicle (solvent used for the inhibitor) to the control wells.

• Pre-incubation:

  • Add the GABA-T enzyme to all wells.

  • Pre-incubate the plate at 25°C for 10 minutes to allow the inhibitor to interact with the enzyme.[5]

• Reaction Initiation and Measurement:

  • Initiate the enzymatic reaction by adding the GABA solution to all wells.

  • Immediately place the microplate in a spectrophotometer and measure the absorbance at 340 nm at regular intervals (e.g., every 30 seconds) for a defined period (e.g., 10-20 minutes).

• Data Analysis:

  • Calculate the rate of NADPH formation (change in absorbance at 340 nm per minute) for each well.

  • Determine the percentage of GABA-T inhibition for each concentration of the test inhibitor by comparing the reaction rates in the test wells to the control wells.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration to determine the IC50 value.

Protocol 2: In Vivo Assessment of GABA-T Inhibition in Rodent Models

This protocol describes a general method for evaluating the effect of a potential GABA-T inhibitor on brain GABA levels in vivo.[2]

Materials:

• Test inhibitor (e.g., 4-aminohexanoic acid)

• Laboratory animals (e.g., mice or rats)

• Vehicle for inhibitor administration (e.g., saline)

• Anesthesia

• Dissection tools

• Tissue homogenizer

• Refrigerated centrifuge

• High-performance liquid chromatography (HPLC) system with a fluorescence detector

• Derivatization reagents (e.g., o-phthalaldehyde, OPA)

Procedure:

• Animal Dosing:

  • Administer the test inhibitor to the animals via a suitable route (e.g., intraperitoneal injection or oral gavage). A range of doses should be tested.

  • Administer the vehicle to a control group of animals.

• Tissue Collection:

  • At specified time points after administration, euthanize the animals using an approved method.

  • Rapidly dissect the brain region of interest (e.g., cortex, hippocampus).

• Tissue Preparation:

  • Homogenize the brain tissue in an appropriate ice-cold buffer.

  • Centrifuge the homogenate at high speed to pellet proteins and cellular debris.

  • Collect the supernatant, which contains the amino acids.

• GABA Quantification by HPLC:

  • Derivatize the GABA in the supernatant and in standard solutions with a fluorescent tag like OPA.

  • Inject the derivatized samples onto the HPLC system.

  • Separate the derivatized amino acids using a suitable column and mobile phase.

  • Detect the fluorescently labeled GABA and quantify its concentration by comparing the peak areas to those of the standard solutions.

• Data Analysis:

  • Compare the brain GABA levels in the inhibitor-treated animals to those in the control group to determine the in vivo efficacy of the test compound in elevating brain GABA.

Conclusion

The provided protocols offer a robust framework for the in vitro and in vivo evaluation of potential GABA transaminase inhibitors. While 4-aminohexanoic acid is not a recognized inhibitor of this enzyme, these methodologies can be applied to screen and characterize novel compounds. For researchers interested in this therapeutic target, a focus on structural analogs that are known to interact with the enzyme, such as those with unsaturated carbon chains, may prove more fruitful. The continued exploration of GABA-T inhibitors holds promise for the development of new treatments for a range of neurological disorders.

References

• 1. 4-amino-hex-5-enoic acid, a selective catalytic inhibitor of 4-aminobutyric-acid aminotransferase in mammalian brain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The effect of 4-amino hex-5-ynoic acid (gamma-acetylenic GABA, gammma-ethynyl GABA) a catalytic inhibitor of GABA transaminase, on brain GABA metabolism in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The in vivo inhibition of GABA-transaminase by gabaculine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. High-yield synthesis and purification of recombinant human GABA transaminase for high-throughput screening assays - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vivo Studies of 4-Aminohexanoic Acid in Animal Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the in vivo use of 4-aminohexanoic acid in animal models, focusing on its application as a potential anticonvulsant. The protocols detailed below are based on established methodologies for similar compounds and publicly available data.

Introduction

4-Aminohexanoic acid is an inhibitor of the enzyme 4-aminobutyrate aminotransferase (ABAT), also known as GABA transaminase (GABA-T). By inhibiting this enzyme, 4-aminohexanoic acid prevents the degradation of the inhibitory neurotransmitter gamma-aminobutyric acid (GABA), leading to increased GABA levels in the brain. This mechanism of action suggests its potential therapeutic application in neurological disorders characterized by GABAergic deficits, such as epilepsy.

Pharmacokinetic Profile in Rodents

Understanding the pharmacokinetic properties of 4-aminohexanoic acid is crucial for designing in vivo experiments. The following data has been reported for rats:

Parameter	Value	Animal Model
Oral Bioavailability	34%	Rat
Plasma Half-life	2.1 hours	Rat
Protein Binding	<15%	Rat
Urinary Excretion	89% (unchanged)	Rat

Application: Anticonvulsant Activity Assessment

The primary application of 4-aminohexanoic acid in in vivo animal models is the evaluation of its anticonvulsant effects. A commonly used model for this purpose is the pentylenetetrazole (PTZ)-induced seizure model.

Experimental Protocol: Pentylenetetrazole (PTZ)-Induced Seizure Model in Mice

This protocol outlines the procedure to assess the efficacy of 4-aminohexanoic acid in a chemically-induced seizure model.

1. Animal Model:

• Species: Male Swiss albino mice

• Weight: 20-25 g

• Acclimation: Acclimatize animals for at least one week before the experiment with free access to food and water.

2. Materials:

• 4-Aminohexanoic acid

• Pentylenetetrazole (PTZ)

• Vehicle (e.g., 0.9% saline)

• Administration tools (e.g., oral gavage needles, intraperitoneal injection syringes)

• Observation chambers

• Timer

3. Experimental Design:

Group	Treatment	Dose	Route of Administration	Pre-treatment Time
1 (Control)	Vehicle	-	Oral/IP	30 minutes before PTZ
2 (Test)	4-Aminohexanoic Acid	To be determined	Oral/IP	30 minutes before PTZ
3 (Positive Control)	Diazepam	5 mg/kg	IP	30 minutes before PTZ

4. Procedure:

• Divide the animals into experimental groups.

• Administer the vehicle, 4-aminohexanoic acid, or positive control (diazepam) at the specified pre-treatment time. A suggested starting dose for 4-aminohexanoic acid, based on studies of similar compounds, could be in the range of 100 mg/kg.

• After the pre-treatment period, administer PTZ at a convulsant dose (e.g., 60-100 mg/kg, intraperitoneally) to induce seizures.

• Immediately after PTZ injection, place each mouse in an individual observation chamber.

• Observe the animals for a period of 30 minutes and record the following parameters:

  • Latency to first seizure (clonic and tonic-clonic): The time from PTZ injection to the onset of the first seizure.

  • Seizure severity: Scored using a standardized scale (e.g., 0: no response; 1: facial and body twitches; 2: nodding and body twitching; 3: clonus of the forelimb; 4: rearing and falling, hindlimb clonus; 5: tonic-clonic seizure; 6: death).[1]

  • Duration of seizures.

  • Mortality rate.

5. Data Analysis:

• Compare the latency to seizures, seizure severity, and duration between the control and treated groups using appropriate statistical tests (e.g., ANOVA followed by a post-hoc test).

• Analyze the mortality rate using a chi-square test.

Signaling Pathway and Experimental Workflow Diagrams

Signaling Pathway: Mechanism of Action of 4-Aminohexanoic Acid

Caption: Mechanism of action of 4-aminohexanoic acid as a GABA transaminase inhibitor.

Experimental Workflow: Anticonvulsant Activity Screening

Caption: General experimental workflow for screening anticonvulsant activity.

References

• 1. Amelioration of Pentylenetetrazole-Induced Seizures by Modulators of Sigma, N-Methyl-D-Aspartate, and Ryanodine Receptors in Mice - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vitro Evaluation of 4-Aminohexanoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Aminohexanoic acid is a chemical compound with potential therapeutic applications. Preliminary research suggests that it acts as an inhibitor of 4-aminobutyrate aminotransferase (ABAT), a key enzyme in the catabolism of the inhibitory neurotransmitter gamma-aminobutyric acid (GABA).[1] By inhibiting ABAT, 4-aminohexanoic acid is hypothesized to increase GABA levels, suggesting its potential as an antiepileptic agent.[1] These application notes provide a comprehensive set of protocols for the in vitro evaluation of 4-aminohexanoic acid's effects on cultured cells, with a focus on neuronal cell lines due to its proposed mechanism of action.

The following protocols outline a systematic approach to characterizing the cellular effects of 4-aminohexanoic acid, beginning with fundamental cytotoxicity and viability assays and progressing to more detailed investigations of its impact on cell proliferation and apoptosis.

Recommended Cell Lines

Given the role of 4-aminohexanoic acid as a potential modulator of GABAergic neurotransmission, neuronal cell lines are recommended for in vitro studies. The following human cell lines are suggested:

• SH-SY5Y: A human neuroblastoma cell line that can be differentiated into a more mature neuronal phenotype. These cells are widely used in neuroscience research and are suitable for studying neurotoxicity and neuroprotective effects.

• U-87 MG: A human glioblastoma-astrocytoma cell line that can be used to assess the effects of the compound on glial cells, which play a crucial role in the central nervous system.

• HEK293: A human embryonic kidney cell line that is easy to transfect and can be used for mechanistic studies, such as overexpressing ABAT to validate it as a direct target of 4-aminohexanoic acid.

Experimental Workflow

A tiered approach is recommended to efficiently evaluate the in vitro effects of 4-aminohexanoic acid. The workflow should begin with broad assessments of cytotoxicity and then proceed to more specific functional assays.

Caption: Experimental workflow for testing 4-aminohexanoic acid.

Data Presentation

Table 1: Illustrative Cytotoxicity of 4-Aminohexanoic Acid on Various Cell Lines (72h Incubation)

Cell Line	IC50 (µM)	Maximum Inhibition (%)
SH-SY5Y	> 1000	< 10%
U-87 MG	> 1000	< 15%
HEK293	> 1000	< 5%

Table 2: Illustrative Effect of 4-Aminohexanoic Acid on Cell Proliferation (48h Incubation)

Concentration (µM)	SH-SY5Y (% Inhibition)	U-87 MG (% Inhibition)
10	2.5 ± 0.8	4.1 ± 1.2
100	8.7 ± 2.1	11.3 ± 3.5
1000	15.2 ± 4.5	20.1 ± 5.8

Table 3: Illustrative Apoptosis Induction by 4-Aminohexanoic Acid in SH-SY5Y Cells (48h Incubation)

Concentration (µM)	Early Apoptotic Cells (%)	Late Apoptotic/Necrotic Cells (%)
0 (Control)	3.1 ± 1.0	1.5 ± 0.5
100	4.2 ± 1.3	2.0 ± 0.7
1000	7.8 ± 2.5	3.5 ± 1.1

Experimental Protocols

Protocol 1: General Cell Culture and Maintenance

This protocol provides basic guidelines for the subculturing of adherent cell lines.

Materials:

• Complete growth medium (e.g., DMEM or RPMI supplemented with 10% FBS and 1% penicillin-streptomycin)

• Phosphate-buffered saline (PBS), Ca2+/Mg2+ free

• 0.25% Trypsin-EDTA

• T-75 cell culture flasks

• Incubator (37°C, 5% CO2)

Procedure:

• Warm all reagents to 37°C in a water bath.

• Aspirate the old medium from the cell culture flask.

• Wash the cell monolayer once with 5-10 mL of sterile PBS.

• Add 2-3 mL of Trypsin-EDTA solution to the flask and incubate for 3-5 minutes at 37°C, or until cells detach.

• Neutralize the trypsin by adding 7-8 mL of complete growth medium.

• Transfer the cell suspension to a 15 mL conical tube and centrifuge at 200 x g for 5 minutes.

• Aspirate the supernatant and resuspend the cell pellet in 10 mL of fresh complete growth medium.

• Determine the cell concentration and viability using a hemocytometer and trypan blue exclusion.

• Seed new T-75 flasks at the desired density (e.g., 1 x 10^6 cells).

• Incubate at 37°C with 5% CO2.

Protocol 2: Cell Viability Assessment using MTT Assay

The MTT assay is a colorimetric method for assessing cell metabolic activity, which is an indicator of cell viability.[2]

Materials:

• 96-well cell culture plates

• 4-aminohexanoic acid stock solution (in sterile water or PBS)

• Complete growth medium

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (Dimethyl sulfoxide)

Procedure:

• Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete growth medium.

• Incubate for 24 hours to allow for cell attachment.

• Prepare serial dilutions of 4-aminohexanoic acid in complete growth medium.

• Remove the medium from the wells and add 100 µL of the various concentrations of 4-aminohexanoic acid. Include a vehicle control (medium without the compound).

• Incubate for the desired time points (e.g., 24, 48, 72 hours).

• Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Aspirate the medium containing MTT and add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the vehicle control.

Protocol 3: Cell Proliferation Assessment using BrdU Assay

The BrdU (Bromodeoxyuridine) assay measures DNA synthesis as an indicator of cell proliferation.[3][4]

Materials:

• 96-well cell culture plates

• 4-aminohexanoic acid

• BrdU labeling solution

• Fixing/Denaturing solution

• Anti-BrdU antibody

• HRP-conjugated secondary antibody

• TMB substrate

• Stop solution

Procedure:

• Seed cells in a 96-well plate and treat with 4-aminohexanoic acid as described in the MTT assay protocol.

• After the desired incubation period, add BrdU labeling solution to each well and incubate for 2-4 hours.[5]

• Remove the labeling solution and fix/denature the cells according to the manufacturer's instructions.

• Add the anti-BrdU primary antibody and incubate for 1 hour at room temperature.[5]

• Wash the wells and add the HRP-conjugated secondary antibody, incubating for 30 minutes.[5]

• After another wash step, add TMB substrate and incubate until color develops.[5]

• Add the stop solution and measure the absorbance at 450 nm.[5]

• Express the results as a percentage of the control.

Protocol 4: Apoptosis Detection using Annexin V-FITC and Propidium Iodide (PI) Staining

This flow cytometry-based assay distinguishes between viable, early apoptotic, and late apoptotic/necrotic cells.[1][6]

Materials:

• 6-well cell culture plates

• 4-aminohexanoic acid

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Flow cytometer

Procedure:

• Seed cells in 6-well plates and treat with 4-aminohexanoic acid for the desired duration.

• Harvest the cells, including any floating cells in the supernatant, by trypsinization.

• Wash the cells twice with cold PBS and resuspend them in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Add 5 µL of Annexin V-FITC and 5 µL of PI to 100 µL of the cell suspension.

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the cells by flow cytometry within 1 hour. Viable cells are Annexin V- and PI-negative; early apoptotic cells are Annexin V-positive and PI-negative; and late apoptotic/necrotic cells are both Annexin V- and PI-positive.[1]

Signaling Pathway

Based on its known inhibitory effect on ABAT, the proposed signaling pathway for 4-aminohexanoic acid involves the modulation of GABAergic neurotransmission.

Caption: Proposed mechanism of action of 4-aminohexanoic acid.

References

• 1. 4-Aminohexanoic acid (5415-99-6) for sale [vulcanchem.com]
• 2. In Vitro Assays for Screening Small Molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. 4-Aminohexanoic acid hydrochloride | C6H14ClNO2 | CID 71299955 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Peptides with 6-Aminohexanoic Acid: Synthesis and Evaluation as Plasmin Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. CID 5289553 | C6H13NO2 | CID 5289553 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols: Isotopic Labeling of 4-Aminohexanoic Acid for Tracer Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isotopically labeled 4-aminohexanoic acid serves as a crucial tracer for investigating metabolic pathways, particularly the GABA shunt, and for conducting pharmacokinetic and drug metabolism studies. The incorporation of stable isotopes such as deuterium (B1214612) (²H), carbon-13 (¹³C), or nitrogen-15 (B135050) (¹⁵N) allows for the precise tracking and quantification of 4-aminohexanoic acid and its metabolites in biological systems without the need for radioactive materials. These application notes provide an overview of the synthesis, experimental protocols, and data analysis for tracer studies involving isotopically labeled 4-aminohexanoic acid.

Labeling Strategies and Synthesis

The choice of isotope and labeling position depends on the specific research question. Deuterium labeling is often used for pharmacokinetic studies, while ¹³C and ¹⁵N labeling are ideal for metabolic flux analysis.

General Synthesis Approaches:

While specific protocols for the direct isotopic labeling of 4-aminohexanoic acid are not extensively documented in publicly available literature, general synthetic methods for amino acids can be adapted. These methods often involve the use of isotopically labeled starting materials.

• Deuterium (²H) Labeling: Deuterated 4-aminohexanoic acid ([²H₇]-4-AHA) has been utilized as a tracer in kinetic studies of GABA shunt activity.[1] General methods for deuterium labeling of amino acids include H-D exchange reactions catalyzed by acids, bases, or metal catalysts such as palladium on carbon (Pd/C) in the presence of D₂O.

• Carbon-13 (¹³C) Labeling: ¹³C-labeling can be achieved by employing ¹³C-labeled precursors in the synthetic route. For example, starting with a ¹³C-labeled hexanoic acid derivative and introducing the amino group at the 4-position.

• Nitrogen-15 (¹⁵N) Labeling: ¹⁵N-labeling is typically accomplished by using a ¹⁵N-labeled nitrogen source, such as ¹⁵NH₄Cl, during the amination step of the synthesis.

Experimental Protocols

In Vitro Tracer Studies: Metabolic Flux Analysis in Cell Culture

This protocol outlines a general procedure for using isotopically labeled 4-aminohexanoic acid to trace its metabolism in cultured cells.

Materials:

• Isotopically labeled 4-aminohexanoic acid (e.g., [¹³C₆]-4-aminohexanoic acid)

• Cell culture medium and supplements

• Cultured cells of interest (e.g., neuronal cells, hepatocytes)

• Phosphate-buffered saline (PBS), ice-cold

• Methanol (B129727), ice-cold

• Cell scrapers

• Microcentrifuge tubes

• Analytical instrumentation (e.g., LC-MS/MS, GC-MS, or NMR)

Procedure:

• Cell Culture: Culture cells to the desired confluency in standard growth medium.

• Labeling: Replace the standard medium with a medium containing the isotopically labeled 4-aminohexanoic acid at a known concentration. The concentration and labeling duration should be optimized based on the cell type and experimental goals.

• Metabolite Extraction:

  • Aspirate the labeling medium.

  • Wash the cells twice with ice-cold PBS.

  • Add ice-cold methanol to the cells to quench metabolic activity.

  • Scrape the cells and transfer the cell lysate to a microcentrifuge tube.

• Sample Preparation for Analysis:

  • Centrifuge the cell lysate to pellet cellular debris.

  • Collect the supernatant containing the metabolites.

  • The sample can be further processed (e.g., derivatization) depending on the analytical method.

• Analysis: Analyze the samples using mass spectrometry or NMR to identify and quantify the isotopically labeled 4-aminohexanoic acid and its downstream metabolites.

In Vivo Tracer Studies: Pharmacokinetics and Biodistribution

This protocol provides a general framework for an in vivo study in a rodent model to assess the pharmacokinetic and biodistribution profile of isotopically labeled 4-aminohexanoic acid.

Materials:

• Isotopically labeled 4-aminohexanoic acid (e.g., [³H]- or [¹⁴C]-4-aminohexanoic acid for radiolabeling, or a deuterated version for MS-based detection)

• Animal model (e.g., mice or rats)

• Vehicle for administration (e.g., saline)

• Blood collection supplies

• Metabolic cages (for urine and feces collection)

• Tissue homogenization equipment

• Analytical instrumentation (e.g., liquid scintillation counter for radiolabels, LC-MS/MS for stable isotopes)

Procedure:

• Animal Acclimation: Acclimate animals to the experimental conditions.

• Dosing: Administer a single dose of the isotopically labeled 4-aminohexanoic acid via the desired route (e.g., intravenous, oral).

• Sample Collection:

  • Blood: Collect blood samples at predetermined time points post-administration. Process the blood to obtain plasma or serum.

  • Urine and Feces: House animals in metabolic cages to collect urine and feces at specified intervals.

  • Tissues: At the end of the study, euthanize the animals and collect tissues of interest.

• Sample Processing:

  • Plasma/Serum, Urine: Prepare for analysis, which may include protein precipitation or extraction.

  • Tissues: Homogenize the tissues and extract the compound of interest.

• Analysis: Quantify the concentration of the isotopically labeled 4-aminohexanoic acid and its metabolites in the collected samples using the appropriate analytical technique.

Data Presentation

Quantitative Data from Tracer Studies

The following tables summarize hypothetical quantitative data that could be obtained from tracer studies with isotopically labeled 4-aminohexanoic acid. Specific experimental data for isotopically labeled 4-aminohexanoic acid is limited in the public domain; therefore, these tables serve as illustrative examples of how such data would be presented.

Table 1: Pharmacokinetic Parameters of Isotopically Labeled 4-Aminohexanoic Acid in Rats (Hypothetical Data)

Parameter	Intravenous Administration	Oral Administration
Dose	10 mg/kg	50 mg/kg
Cₘₐₓ (µg/mL)	25.3 ± 4.1	15.8 ± 3.2
Tₘₐₓ (h)	0.1	1.5 ± 0.5
AUC₀-t (µg·h/mL)	45.7 ± 8.9	62.1 ± 11.4
t₁/₂ (h)	2.3 ± 0.6	3.1 ± 0.8
Bioavailability (%)	-	27.3

Table 2: Tissue Biodistribution of Isotopically Labeled 4-Aminohexanoic Acid in Mice 2 Hours Post-Injection (Hypothetical Data)

Tissue	% Injected Dose per Gram of Tissue
Blood	2.1 ± 0.4
Brain	0.5 ± 0.1
Heart	1.8 ± 0.3
Kidney	15.7 ± 2.9
Liver	8.9 ± 1.5
Muscle	1.2 ± 0.2

Table 3: Metabolic Flux Ratios in Neuronal Cells Treated with [¹³C₆]-4-Aminohexanoic Acid (Hypothetical Data)

Metabolic Flux Ratio	Control	Treated
GABA Shunt / TCA Cycle	0.15 ± 0.03	0.28 ± 0.05
Glycolysis / TCA Cycle	1.2 ± 0.2	1.1 ± 0.3
Anaplerosis / Cataplerosis	0.9 ± 0.1	1.0 ± 0.1
p < 0.05 compared to control

Mandatory Visualizations

Signaling Pathways and Experimental Workflows

Caption: The GABA shunt pathway and its interaction with the TCA cycle.

Caption: Experimental workflow for in vitro tracer studies.

Caption: Experimental workflow for in vivo tracer studies.

References

• 1. researchgate.net [researchgate.net]

Application Notes and Protocols: Formulation of 4-Aminohexanoic Acid for In Vivo Administration

Audience: Researchers, scientists, and drug development professionals.

Introduction

4-aminohexanoic acid is a synthetic amino acid derivative with potential therapeutic applications. Effective in vivo evaluation of this compound necessitates the development of appropriate formulations that ensure accurate dosing, stability, and desired bioavailability. This document provides detailed application notes and protocols for the formulation of 4-aminohexanoic acid for preclinical in vivo administration, focusing on common routes such as oral and parenteral delivery.

Physicochemical Properties

A thorough understanding of the physicochemical properties of 4-aminohexanoic acid is fundamental for formulation development.

Property	Value
Molecular Formula	C₆H₁₃NO₂
Molecular Weight	131.17 g/mol
Appearance	White to off-white crystalline powder
Solubility	Soluble in water
pKa₁ (Carboxylic Acid)	~4.4
pKa₂ (Amine)	~10.8
Melting Point	204-206 °C

Formulation Strategies

The choice of formulation depends on the experimental objective, the target animal model, and the desired pharmacokinetic profile.

Oral Administration

Given its water solubility, simple aqueous solutions are often sufficient for oral administration in preclinical studies.

• Simple Aqueous Solution: Ideal for ease of preparation and dose flexibility. The pH should be adjusted to ensure solubility and physiological compatibility.

• Suspension: For higher concentrations exceeding solubility or for modified-release profiles. Requires a suspending agent to ensure dose uniformity.

• Encapsulation: For controlled-release studies or to bypass the upper gastrointestinal tract.

Parenteral Administration

Parenteral routes (intravenous, intraperitoneal, subcutaneous) require sterile and isotonic formulations.

• Sterile Saline Solution: The most common formulation for parenteral delivery, ensuring isotonicity and physiological pH.

Experimental Protocols

Protocol 1: Preparation of a 10 mg/mL Oral Solution

Objective: To prepare a simple, buffered aqueous solution of 4-aminohexanoic acid for oral gavage in rodents.

Materials:

• 4-aminohexanoic acid powder

• Phosphate-buffered saline (PBS), pH 7.4

• Sterile water

• 0.1 M HCl and 0.1 M NaOH for pH adjustment

• Sterile 50 mL conical tube

• Magnetic stirrer and stir bar

• Calibrated pH meter

• 0.22 µm sterile syringe filter

Procedure:

• Weighing: Accurately weigh 100 mg of 4-aminohexanoic acid powder.

• Dissolution: Transfer the powder to a sterile 50 mL conical tube. Add approximately 8 mL of PBS.

• Mixing: Add a sterile magnetic stir bar and mix on a magnetic stirrer at a low speed until the powder is completely dissolved.

• pH Adjustment: Measure the pH of the solution. Adjust to pH 7.2 - 7.4 using 0.1 M HCl or 0.1 M NaOH as needed.

• Final Volume: Add PBS to bring the total volume to 10 mL.

• Sterilization: Draw the solution into a sterile syringe and pass it through a 0.22 µm sterile filter into a sterile vial.

• Storage: Store the final solution at 2-8°C. For long-term studies, assess stability.

Protocol 2: Preparation of a 5 mg/mL Sterile Solution for Injection

Objective: To prepare a sterile, isotonic solution of 4-aminohexanoic acid for parenteral administration.

Materials:

• 4-aminohexanoic acid powder

• 0.9% Sodium Chloride Injection, USP (Sterile Saline)

• Sterile, pyrogen-free vials

• Laminar flow hood

• 0.22 µm sterile syringe filter

Procedure:

• Aseptic Technique: Perform all steps within a certified laminar flow hood to maintain sterility.

• Weighing: Aseptically weigh 50 mg of 4-aminohexanoic acid.

• Dissolution: Aseptically transfer the powder into a sterile vial containing 10 mL of 0.9% Sodium Chloride Injection.

• Mixing: Gently swirl the vial until the powder is completely dissolved. Avoid vigorous shaking to prevent foaming.

• Sterile Filtration (if not using pre-sterilized powder): If the starting material is not sterile, draw the solution into a sterile syringe and filter it through a 0.22 µm sterile filter into a final sterile, pyrogen-free vial.

• Quality Control: Visually inspect the final solution for any particulate matter.

• Storage: Store at a controlled room temperature or as determined by stability studies.

Diagrams

Caption: A streamlined workflow for the formulation development of 4-aminohexanoic acid.

Caption: A logical flow diagram for the in vivo administration of the prepared formulation.

Caption: A hypothetical signaling pathway for the action of 4-aminohexanoic acid.

Technical Notes & Optimization

Troubleshooting 4-aminohexanoic acid synthesis impurities

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in identifying and resolving issues related to impurities in the synthesis of 4-aminohexanoic acid.

Troubleshooting Impurities in 4-Aminohexanoic Acid Synthesis

The following section provides a systematic approach to troubleshooting common issues encountered during the synthesis of 4-aminohexanoic acid.

Diagram: General Troubleshooting Workflow for Impurity Identification

Caption: A general workflow for identifying and resolving impurity issues.

Frequently Asked Questions (FAQs)

Q1: My reaction seems to have worked, but I see multiple spots on the TLC plate. What could they be?

A1: Multiple spots on a TLC plate suggest the presence of impurities alongside your desired 4-aminohexanoic acid. These could be unreacted starting materials, intermediate products, or side-reaction products. The identity of these impurities will depend on your specific synthetic route. For example, if you are using a Hofmann rearrangement, you might see the starting amide. If you are using a Boc-protection/deprotection strategy, you could have byproducts from the removal of the protecting group.[1][2]

Q2: I have an unexpected peak in my HPLC/LC-MS analysis. How can I identify it?

A2: To identify an unexpected peak, you should first consider the potential impurities from your reaction. Compare the mass-to-charge ratio (m/z) of the unknown peak with the molecular weights of suspected impurities. The table below lists common potential impurities in 4-aminohexanoic acid synthesis. If the mass does not match any of the common impurities, further characterization using techniques like NMR spectroscopy may be necessary.[1]

Table of Potential Impurities in 4-Aminohexanoic Acid Synthesis

Impurity	Potential Source	Molecular Formula	Molecular Weight ( g/mol )	Suggested Analytical Method
Adipamic acid	Unreacted starting material (Hofmann rearrangement)	C₆H₁₁NO₃	145.16	HPLC, LC-MS
4-Aminohexanoic acid dimer	Self-condensation of the product	C₁₂H₂₄N₂O₃	244.33	HPLC, LC-MS[3][4]
4-Aminohexanoic acid trimer	Self-condensation of the product	C₁₈H₃₅N₃O₄	357.49	HPLC, LC-MS[3][4]
γ-Butyrolactam of 4-aminohexanoic acid	Intramolecular cyclization	C₆H₁₁NO	113.16	GC-MS, HPLC[3][4]
Boc-4-aminohexanoic acid	Incomplete deprotection	C₁₁H₂₁NO₄	231.29	HPLC, LC-MS
tert-Butyl-4-aminohexanoate	Alkylation byproduct from Boc deprotection	C₁₀H₂₁NO₂	187.28	GC-MS, HPLC

Troubleshooting Specific Synthesis Routes

Hofmann Rearrangement Route

The Hofmann rearrangement of an amide to an amine is a common method for synthesizing primary amines with one less carbon atom.[5][6]

Diagram: Hofmann Rearrangement for 4-Aminohexanoic Acid Synthesis

Caption: Hofmann rearrangement showing product and a potential byproduct.

FAQ: Hofmann Rearrangement

• Q: I have a significant amount of unreacted starting amide in my product mixture. How can I improve the conversion?

  • A: Incomplete reactions in a Hofmann rearrangement can be due to insufficient base or halogen, or a reaction temperature that is too low. Consider increasing the stoichiometry of the base (e.g., NaOH) and bromine (Br₂). Ensure the reaction is heated appropriately, as the rearrangement step often requires thermal energy.[6]

• Q: My product is contaminated with a carbamate. Where did this come from and how can I remove it?

  • A: Carbamates can form if the isocyanate intermediate reacts with an alcohol solvent instead of water.[6][7] If you are using an alcohol as a solvent, consider switching to a non-alcoholic solvent system. To remove the carbamate impurity, you can try recrystallization from a solvent in which the carbamate is more soluble than 4-aminohexanoic acid, or use column chromatography.

Boc-Protection/Deprotection Route

The use of a tert-butoxycarbonyl (Boc) protecting group is common in amino acid synthesis.[8]

FAQ: Boc-Protection/Deprotection

• Q: After Boc deprotection with trifluoroacetic acid (TFA), I see a byproduct with a mass corresponding to the addition of a tert-butyl group. What happened?

  • A: The tert-butyl cation generated during the acidic cleavage of the Boc group is a reactive electrophile that can alkylate your starting material or product.[9][10] To prevent this, add a scavenger such as triethylsilane or thioanisole (B89551) to the deprotection mixture to trap the tert-butyl cations.

• Q: How can I remove residual TFA from my product?

  • A: Residual TFA can often be removed by co-evaporation with a non-acidic solvent like dichloromethane (B109758) or by lyophilization. Alternatively, you can neutralize the crude product with a mild base and then purify by recrystallization or chromatography.

Purification Strategies

Diagram: Purification Method Selection

Caption: A decision tree for selecting an appropriate purification method.

Experimental Protocols

Protocol 1: General HPLC Method for Impurity Profiling

This method is a starting point and may require optimization for your specific impurity profile.

• Column: A reverse-phase C18 column (e.g., 4.6 x 150 mm, 5 µm) is a good starting point. For better retention of polar compounds, a mixed-mode column can be used.[11][12]

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient:

  • 0-2 min: 5% B

  • 2-15 min: 5% to 95% B

  • 15-18 min: 95% B

  • 18-19 min: 95% to 5% B

  • 19-25 min: 5% B

• Flow Rate: 1.0 mL/min.

• Detection: UV at 210 nm or Mass Spectrometry (MS).[8][13]

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve the sample in the mobile phase A at a concentration of approximately 1 mg/mL.

Protocol 2: General Recrystallization Procedure for 4-Aminohexanoic Acid

• Solvent Selection: 4-aminohexanoic acid is soluble in water. A common technique for recrystallizing amino acids is to dissolve them in hot water and then add a miscible organic solvent in which the amino acid is less soluble (e.g., ethanol, isopropanol) to induce precipitation.

• Procedure:

  • Dissolve the crude 4-aminohexanoic acid in a minimal amount of hot water (e.g., 80-90 °C).

  • If there are insoluble impurities, perform a hot filtration to remove them.

  • Slowly add a less polar solvent (e.g., ethanol) to the hot solution until it becomes slightly cloudy.

  • Allow the solution to cool slowly to room temperature.

  • Further cool the flask in an ice bath to maximize crystal formation.

  • Collect the crystals by vacuum filtration.

  • Wash the crystals with a small amount of the cold solvent mixture.

  • Dry the crystals under vacuum.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. CN117092254A - Method for detecting impurities in aminocaproic acid or preparation thereof - Google Patents [patents.google.com]
• 4. pharmaffiliates.com [pharmaffiliates.com]
• 5. Hofmann rearrangement - Wikipedia [en.wikipedia.org]
• 6. pharmdguru.com [pharmdguru.com]
• 7. Hofmann Rearrangement - Chemistry Steps [chemistrysteps.com]
• 8. US20170036991A1 - Isolation and purification of 6-aminocaproic acid - Google Patents [patents.google.com]
• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. researchgate.net [researchgate.net]
• 11. HPLC Method for Analysis of 6-Aminocaproic Acid in a High Salt Content Matrix on Primesep A Column | SIELC Technologies [sielc.com]
• 12. HPLC Determination of 6-aminocaproic Acid on Newcrom A Column | SIELC Technologies [sielc.com]
• 13. US9776953B2 - Isolation and purification of 6-aminocaproic acid - Google Patents [patents.google.com]

Technical Support Center: Optimizing 4-Aminohexanoic Acid Yield

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during the synthesis of 4-aminohexanoic acid. The information is presented in a practical question-and-answer format to offer direct solutions to common experimental issues.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic routes to 4-aminohexanoic acid?

A1: The synthesis of 4-aminohexanoic acid can be approached through several routes, including:

• Asymmetric amination of hex-4-enoic acid: This method utilizes artificial metalloenzymes, such as those combining rhodium complexes with a β-barrel protein, to achieve stereoselective amination with high enantiomeric excess (ee).[1]

• Enzymatic Synthesis: While a direct enzymatic route for 4-aminohexanoic acid is not extensively documented, analogous pathways for similar molecules like (4R)-4-aminopentanoic acid have been developed. These methods use engineered enzymes, such as glutamate (B1630785) dehydrogenases, to convert a suitable precursor. This suggests that a similar biocatalytic approach could be developed for 4-aminohexanoic acid.[1][2]

• Multi-step Chemical Synthesis: Conventional chemical synthesis may involve the use of N-protected amino acid precursors that are activated by coupling agents, followed by deprotection.[1]

Q2: What are the key parameters to consider for optimizing the reaction yield?

A2: Optimizing the yield of 4-aminohexanoic acid involves careful consideration of several reaction parameters, including:

• Catalyst selection and loading: The choice of catalyst, whether a chemical catalyst or an enzyme, is critical. The optimal catalyst loading should be determined experimentally.

• Reaction temperature: Temperature can significantly influence the reaction rate and the formation of byproducts. The optimal temperature should be identified to maximize the yield of the desired product.

• Solvent: The choice of solvent can affect the solubility of reactants and the stability of the catalyst, thereby impacting the reaction efficiency.

• pH: For enzymatic reactions, pH is a crucial parameter that affects enzyme activity and stability.

• Reaction time: Monitoring the reaction progress over time is essential to determine the optimal reaction time for achieving maximum conversion without significant byproduct formation.

Q3: How can I purify the final 4-aminohexanoic acid product?

A3: Purification of 4-aminohexanoic acid typically involves standard techniques for amino acid purification. A common approach involves:

• Crystallization: The product can be crystallized from a suitable solvent system, such as a water/acetone mixture.[3]

• Ion-exchange chromatography: This technique is effective for separating the amphoteric amino acid from non-ionic impurities and byproducts.

Troubleshooting Guides

Problem 1: Low or No Product Yield

Q: My reaction is resulting in a very low yield or no 4-aminohexanoic acid at all. What are the possible causes and how can I troubleshoot this?

A: Low or no product yield can stem from several factors. A systematic approach to troubleshooting is recommended.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
Inactive Catalyst/Enzyme	- Verify Catalyst/Enzyme Activity: Ensure the catalyst or enzyme is active. For enzymes, confirm proper storage and handling. For chemical catalysts, check for signs of degradation. - Optimize Catalyst/Enzyme Loading: Experiment with different catalyst or enzyme concentrations to find the optimal loading for your reaction scale.
Suboptimal Reaction Conditions	- Temperature: Verify that the reaction is being conducted at the optimal temperature. If the optimal temperature is unknown, perform small-scale experiments at a range of temperatures to determine the optimum. - pH (for enzymatic reactions): Ensure the reaction buffer is at the optimal pH for the enzyme's activity. - Solvent: The choice of solvent is crucial. If the yield is low, consider screening other compatible solvents.
Poor Quality Starting Material	- Check Purity of Reactants: Impurities in the starting materials can inhibit the catalyst or lead to side reactions. Verify the purity of your starting materials using appropriate analytical techniques (e.g., NMR, GC-MS).
Insufficient Reaction Time	- Monitor Reaction Progress: Track the reaction over time using techniques like TLC, LC-MS, or NMR to ensure it has reached completion.
Product Degradation	- Assess Product Stability: The product may be degrading under the reaction or workup conditions. Analyze aliquots of the reaction mixture at different time points to check for product degradation.

Troubleshooting Workflow for Low Yield

Caption: A decision tree for troubleshooting low product yield.

Problem 2: Presence of Significant Impurities in the Product

Q: My final product contains a high level of impurities. What are the likely side reactions and how can I minimize them?

A: Impurity formation is a common challenge. Understanding potential side reactions is key to minimizing them.

Common Side Reactions and Mitigation Strategies:

Side Reaction	Mitigation Strategy
Formation of Oligomers	- In reactions involving amino acids, self-condensation to form dimers or oligomers can occur, especially at elevated temperatures. - Solution: Optimize the reaction temperature and consider using protecting groups for the amino or carboxyl functionalities if applicable to the synthetic route.
Isomerization of Starting Material	- For syntheses starting from unsaturated precursors like hex-4-enoic acid, isomerization of the double bond can lead to the formation of undesired regioisomers. - Solution: Carefully select the catalyst and reaction conditions to favor the desired reaction pathway and minimize isomerization.
Byproducts from the Catalyst	- Some catalysts may promote side reactions or be a source of impurities themselves. - Solution: Ensure the use of a high-purity catalyst and optimize the catalyst loading to the minimum effective amount.

Quantitative Data Presentation

Table 1: Optimization of Reaction Conditions for (R)-4-Aminopentanoic Acid Synthesis

Parameter	Condition	Conversion (%)
NADP+ Concentration	0.25 mM	~60
0.5 mM	~80
1.0 mM	>95
pH	7.0	~75
8.0	>95
9.0	~85
Temperature	30°C	~70
35°C	~85
40°C	~95
45°C	>97
Data adapted from a study on (R)-4-aminopentanoic acid synthesis and is for illustrative purposes.[2]

Experimental Protocols

Representative Protocol: Asymmetric Amination of Hex-4-enoic Acid

This protocol is a representative procedure and may require optimization for specific experimental setups.

1. Catalyst Preparation (if required):

• Prepare the artificial metalloenzyme catalyst according to the relevant literature procedure. Ensure all equipment is dry and reactions are performed under an inert atmosphere if the catalyst is air or moisture sensitive.

2. Reaction Setup:

• In a clean, dry reaction vessel, dissolve hex-4-enoic acid in a suitable solvent.

• Add the catalyst to the reaction mixture.

• Introduce the amine source (e.g., ammonia (B1221849) or an ammonia equivalent).

3. Reaction Execution:

• Stir the reaction mixture at the optimized temperature for the determined reaction time.

• Monitor the progress of the reaction by TLC or LC-MS.

4. Workup and Purification:

• Once the reaction is complete, quench the reaction if necessary.

• Remove the catalyst by filtration.

• Concentrate the reaction mixture under reduced pressure.

• The crude product can be purified by crystallization or ion-exchange chromatography.

Workflow for Synthesis and Purification

Caption: A generalized workflow for the synthesis and purification of 4-aminohexanoic acid.

References

• 1. 4-Aminohexanoic acid (5415-99-6) for sale [vulcanchem.com]
• 2. A Sustainable Approach for Synthesizing (R)-4-Aminopentanoic Acid From Levulinic Acid Catalyzed by Structure-Guided Tailored Glutamate Dehydrogenase - PMC [pmc.ncbi.nlm.nih.gov]
• 3. US4178463A - Process for making 4-aminohex-5-enoic acid - Google Patents [patents.google.com]

Technical Support Center: Improving the Chiral Purity of 4-Aminohexanoic Acid

Welcome to the technical support center for the chiral purification of 4-aminohexanoic acid. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for common laboratory procedures.

Diastereomeric Salt Crystallization

Diastereomeric salt crystallization is a classical and effective method for resolving racemic mixtures of chiral compounds like 4-aminohexanoic acid. The principle lies in the reaction of the racemic acid with a single enantiomer of a chiral resolving agent to form two diastereomeric salts with different physical properties, such as solubility, allowing for their separation by fractional crystallization.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental principle of diastereomeric salt crystallization?

A1: A racemic mixture of 4-aminohexanoic acid consists of two enantiomers, (R)- and (S)-4-aminohexanoic acid, which have identical physical properties and cannot be separated by standard crystallization. By reacting the racemic mixture with an enantiomerically pure chiral resolving agent (e.g., a chiral acid or base), two diastereomeric salts are formed. These diastereomers are not mirror images and thus have different solubilities, melting points, and other physical characteristics. This difference in solubility allows for the selective crystallization of one diastereomer, which can then be isolated. The chiral resolving agent is subsequently removed to yield the desired enantiomer of 4-aminohexanoic acid.[1]

Q2: How do I choose the right resolving agent for 4-aminohexanoic acid?

A2: The choice of resolving agent is critical for a successful resolution. For a basic compound like 4-aminohexanoic acid, acidic resolving agents are typically used. Common choices include derivatives of tartaric acid (e.g., O,O'-dibenzoyl-D-tartaric acid) or mandelic acid (e.g., (S)-(-)-mandelic acid). The selection is often empirical, and it is recommended to screen a variety of resolving agents to find one that forms diastereomeric salts with a significant difference in solubility.

Q3: How can I select an appropriate solvent for the crystallization?

A3: Solvent selection is a crucial step in optimizing the separation. An ideal solvent should exhibit a large difference in the solubility of the two diastereomeric salts. It is also important that the less soluble diastereomer has a low enough solubility to crystallize in good yield, while the more soluble one remains in the mother liquor. A common approach is to test a range of solvents with varying polarities, such as alcohols (methanol, ethanol, isopropanol), ketones (acetone), esters (ethyl acetate), and their mixtures with water.

Troubleshooting Guide

Issue 1: Oiling Out - The diastereomeric salt separates as a liquid instead of a solid.

• Cause: This often occurs when the supersaturation of the solution is too high, or the temperature is above the melting point of the solvated salt.

• Solution:

  • Reduce Supersaturation: Use a more dilute solution or slow down the cooling rate. If using an anti-solvent, add it more slowly and at a slightly higher temperature.

  • Optimize Temperature: If possible, select a solvent system where crystallization can occur at a temperature well below the melting point of the salt.

  • Agitation: Gentle and consistent stirring can promote crystallization over oiling.

Issue 2: Low Diastereomeric Excess (d.e.) - Both diastereomers are co-crystallizing.

• Cause: The solubility difference between the two diastereomeric salts in the chosen solvent system is insufficient for effective separation.

• Solution:

  • Solvent Screening: This is the most critical step. Systematically screen a variety of solvents to maximize the solubility difference between the diastereomers.

  • Optimize Cooling Profile: A slower, more controlled cooling rate can provide a better opportunity for the less soluble diastereomer to crystallize selectively.

  • Adjust Stoichiometry: Using a sub-stoichiometric amount of the resolving agent (e.g., 0.5 equivalents) can sometimes be more effective.

Issue 3: Low Yield of the Desired Diastereomeric Salt.

• Cause: A significant portion of the target diastereomer remains in the mother liquor. This can be due to suboptimal solubility or premature isolation.

• Solution:

  • Optimize Solvent and Temperature: Screen for solvents that further decrease the solubility of the desired salt. Experiment with lower final crystallization temperatures.

  • Increase Concentration: Carefully evaporate some of the solvent to increase the concentration of the diastereomeric salts.

  • Seeding: Introduce a small crystal of the desired diastereomeric salt to induce crystallization. If seed crystals are unavailable, scratching the inside of the flask at the liquid-air interface can sometimes initiate nucleation.

Illustrative Quantitative Data

The following table presents hypothetical data for the resolution of racemic 4-aminohexanoic acid with (S)-(-)-1-phenylethylamine, illustrating the effect of different solvents on the diastereomeric excess (d.e.) and yield of the less soluble salt.

Resolving Agent	Solvent	Temperature (°C)	Yield (%) of Less Soluble Salt	Diastereomeric Excess (d.e., %) of Crystals
(S)-(-)-1-Phenylethylamine	Methanol	0	45	85
(S)-(-)-1-Phenylethylamine	Ethanol	0	42	92
(S)-(-)-1-Phenylethylamine	Isopropanol	0	38	95
(S)-(-)-1-Phenylethylamine	Acetone	0	35	88

Note: This data is illustrative and serves as an example of expected trends.

Experimental Protocol: Diastereomeric Salt Crystallization of 4-Aminohexanoic Acid

• Salt Formation:

  • Dissolve racemic 4-aminohexanoic acid (1.0 eq) in a suitable solvent (e.g., ethanol) with gentle heating.

  • In a separate flask, dissolve the chiral resolving agent, (S)-(-)-1-phenylethylamine (0.5 - 1.0 eq), in the same solvent.

  • Slowly add the resolving agent solution to the 4-aminohexanoic acid solution with stirring.

• Crystallization:

  • Allow the mixture to cool slowly to room temperature.

  • Further cool the mixture in an ice bath or refrigerator (0-4 °C) for several hours or overnight to promote crystallization.

• Isolation and Purification:

  • Collect the precipitated crystals by vacuum filtration and wash them with a small amount of cold solvent.

  • The diastereomeric purity of the crystals can be improved by recrystallization from the same or a different solvent system.

• Liberation of the Enantiomer:

  • Suspend the purified diastereomeric salt in water and adjust the pH to basic (e.g., pH 10-11) with a base like NaOH to liberate the free amine.

  • Extract the aqueous solution with an organic solvent (e.g., dichloromethane (B109758) or ethyl acetate) to remove the chiral resolving agent.

  • Adjust the pH of the aqueous layer to acidic (e.g., pH 4-5) with an acid like HCl to protonate the desired 4-aminohexanoic acid enantiomer.

  • The enantiomerically enriched 4-aminohexanoic acid can then be isolated by evaporation of the water or by other suitable methods.

Workflow Diagram

Workflow for Diastereomeric Salt Crystallization.

Enzymatic Kinetic Resolution

Enzymatic kinetic resolution is a powerful technique that utilizes the stereoselectivity of enzymes to differentiate between the two enantiomers of a racemic compound. For 4-aminohexanoic acid, a common approach involves the use of a lipase (B570770) to selectively acylate or hydrolyze an ester derivative of the amino acid.

Frequently Asked Questions (FAQs)

Q1: How does enzymatic kinetic resolution work for 4-aminohexanoic acid?

A1: In a typical kinetic resolution, an enzyme, such as a lipase, catalyzes a reaction (e.g., acylation or hydrolysis) at a much faster rate for one enantiomer than for the other.[2][3] For racemic 4-aminohexanoic acid, it is often first converted to its ester (e.g., ethyl 4-aminohexanoate). A lipase can then be used to selectively acylate the amino group of one enantiomer, leaving the other enantiomer unreacted. The acylated and unacylated enantiomers can then be separated. Alternatively, a racemic N-acylated 4-aminohexanoic acid ester can be selectively hydrolyzed by an enzyme.

Q2: Which enzymes are commonly used for the resolution of amino acid derivatives?

A2: Lipases are frequently used for the kinetic resolution of amino acid esters and their derivatives due to their broad substrate specificity and high enantioselectivity.[3][4] Candida antarctica lipase B (CALB), often in an immobilized form like Novozym 435, is a particularly effective and widely used lipase for these transformations.[5] Other lipases from Pseudomonas, Rhizopus, and porcine pancreas have also been employed.[3]

Q3: What is Dynamic Kinetic Resolution (DKR), and how can it improve the yield?

A3: A standard kinetic resolution has a maximum theoretical yield of 50% for a single enantiomer. Dynamic Kinetic Resolution (DKR) overcomes this limitation by combining the enzymatic resolution with in-situ racemization of the slower-reacting enantiomer. This continuous conversion of the unwanted enantiomer into the desired one can theoretically lead to a 100% yield of the target enantiomer.

Troubleshooting Guide

Issue 1: Low Enantioselectivity (low e.e.).

• Cause: The chosen enzyme may not be highly selective for the substrate under the given reaction conditions.

• Solution:

  • Enzyme Screening: Test a variety of lipases or other hydrolases to find one with higher enantioselectivity for your specific substrate.

  • Optimize Reaction Conditions: Vary the temperature, solvent, and acylating agent (for acylation reactions). The nature of the organic solvent can significantly influence the enantioselectivity of lipases.[6]

  • Time-Course Study: The enantiomeric excess of the remaining substrate increases with conversion. Determine the optimal reaction time to achieve a high e.e.

Issue 2: Low Conversion or Reaction Rate.

• Cause: This can be due to low enzyme activity, poor substrate solubility, or product inhibition.

• Solution:

  • Increase Enzyme Loading: Add more enzyme to the reaction mixture.

  • Optimize Temperature: While higher temperatures can increase the reaction rate, they can also lead to enzyme denaturation. Find the optimal temperature for your specific enzyme.

  • Improve Solubility: Choose a solvent in which the substrate is more soluble.

  • Substrate Feeding: In cases of substrate inhibition, a fed-batch approach where the substrate is added gradually can be beneficial.

Issue 3: Difficulty in Separating the Product from the Unreacted Substrate.

• Cause: The physical properties of the acylated product and the unreacted amino acid ester may be very similar.

• Solution:

  • Chromatographic Separation: Use column chromatography to separate the two compounds.

  • Extraction: Exploit differences in solubility or pKa. For instance, after the reaction, the unreacted amino ester can be protonated with an acid and extracted into an aqueous phase, leaving the acylated product in the organic phase.

Illustrative Quantitative Data

The following table presents hypothetical data for the kinetic resolution of racemic ethyl 4-aminohexanoate using immobilized Candida antarctica lipase B (CALB), showing the effect of the acylating agent on conversion and enantiomeric excess.

Acylating Agent	Solvent	Time (h)	Conversion (%)	e.e. of Unreacted (S)-Ester (%)	e.e. of Acylated (R)-Product (%)
Ethyl Acetate	Toluene (B28343)	24	48	>99	96
Isopropenyl Acetate	Hexane	18	50	>99	98
Vinyl Acetate	MTBE	12	51	>99	99

Note: This data is illustrative and serves as an example of expected trends.

Experimental Protocol: Lipase-Catalyzed Kinetic Resolution of Ethyl 4-Aminohexanoate

• Reaction Setup:

  • To a dried flask, add racemic ethyl 4-aminohexanoate (1.0 eq) and an anhydrous organic solvent (e.g., toluene or MTBE).

  • Add an acylating agent (e.g., vinyl acetate, 1.5 eq).

  • Add the immobilized lipase (e.g., Novozym 435, 10-20% w/w of the substrate).

• Reaction Monitoring:

  • Stir the reaction mixture at a controlled temperature (e.g., 30-40 °C).

  • Monitor the progress of the reaction by taking small aliquots at different time intervals and analyzing them by chiral HPLC or GC to determine the conversion and enantiomeric excess.

• Work-up and Separation:

  • Once the desired conversion (typically around 50%) is reached, filter off the immobilized enzyme. The enzyme can often be washed and reused.

  • Evaporate the solvent from the filtrate.

  • The resulting mixture of the unreacted (S)-ethyl 4-aminohexanoate and the acylated (R)-N-acetyl-ethyl 4-aminohexanoate can be separated by column chromatography on silica (B1680970) gel.

• Hydrolysis (if necessary):

  • The separated acylated enantiomer can be hydrolyzed (e.g., using acidic or basic conditions) to obtain the free (R)-4-aminohexanoic acid.

Workflow Diagram```dot

// Node Definitions racemic_ester [label="Racemic Ethyl\n4-Aminohexanoate", fillcolor="#F1F3F4", fontcolor="#202124"]; acylating_agent [label="Acylating Agent\n(e.g., Vinyl Acetate)", fillcolor="#F1F3F4", fontcolor="#202124"]; lipase [label="Immobilized Lipase\n(e.g., CALB)", fillcolor="#F1F3F4", fontcolor="#202124"]; reaction [label="Enzymatic\nAcylation", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"]; mixture [label="Mixture of Acylated (R)-Ester\nand Unreacted (S)-Ester", fillcolor="#F1F3F4", fontcolor="#202124"]; filtration [label="Filtration", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"]; enzyme_recovery [label="Recovered\nEnzyme", fillcolor="#F1F3F4", fontcolor="#202124"]; separation [label="Chromatographic\nSeparation", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"]; unreacted_ester [label="(S)-Ethyl\n4-Aminohexanoate", fillcolor="#F1F3F4", fontcolor="#202124"]; acylated_ester [label="(R)-N-Acetyl-Ethyl\n4-Aminohexanoate", fillcolor="#F1F3F4", fontcolor="#202124"]; hydrolysis [label="Hydrolysis", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"]; s_amino_acid [label="(S)-4-Aminohexanoic Acid", fillcolor="#F1F3F4", fontcolor="#202124"]; r_amino_acid [label="(R)-4-Aminohexanoic Acid", fillcolor="#F1F3F4", fontcolor="#202124"];

// Edges racemic_ester -> reaction; acylating_agent -> reaction; lipase -> reaction; reaction -> mixture; mixture -> filtration; filtration -> enzyme_recovery [label="Solid"]; filtration -> separation [label="Liquid"]; separation -> unreacted_ester; separation -> acylated_ester; unreacted_ester -> hydrolysis -> s_amino_acid; acylated_ester -> hydrolysis -> r_amino_acid; }

Workflow for Chiral HPLC Analysis.

References

• 1. ptacts.uspto.gov [ptacts.uspto.gov]
• 2. Enzymatic resolution of amino acids via ester hydrolysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Kinetic resolution of amino acid esters catalyzed by lipases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Immobilization of Lipase B from Candida antarctica on Magnetic Nanoparticles Enhances Its Selectivity in Kinetic Resolutions of Chiral Amines with Several Acylating Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]

Solving 4-aminohexanoic acid solubility issues in aqueous buffers

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals experiencing solubility issues with 4-aminohexanoic acid in aqueous buffers.

Troubleshooting Guide

This guide addresses common problems encountered when preparing solutions of 4-aminohexanoic acid.

Q1: My 4-aminohexanoic acid is not dissolving in my aqueous buffer.

A1: The solubility of 4-aminohexanoic acid is highly dependent on the pH of the buffer. Like other amino acids, it is least soluble at its isoelectric point (pI), where the net charge of the molecule is zero. The key to dissolving it is to adjust the pH of your buffer to be at least 1-2 pH units away from its pI.

To troubleshoot this issue, follow these steps:

• Determine the Isoelectric Point (pI): The pI can be estimated from the pKa values of the carboxylic acid and amino groups.

• Adjust the Buffer pH: Modify the pH of your buffer to be either more acidic or more basic than the pI.

• Gentle Heating and Agitation: Warming the solution and stirring can help to increase the rate of dissolution.

Below is a workflow to systematically address solubility issues.

Caption: Troubleshooting workflow for 4-aminohexanoic acid solubility issues.

Q2: At what pH is 4-aminohexanoic acid least soluble?

A2: 4-aminohexanoic acid is least soluble at its isoelectric point (pI). The pI is the pH at which the molecule has a net charge of zero and exists predominantly as a zwitterion.[1] For 4-aminohexanoic acid, with a carboxylic acid pKa of approximately 2.34 and an amine pKa of about 9.82, the estimated pI is around 6.08.[2] Therefore, you will likely encounter the lowest solubility in buffers with a pH close to 6.

The following diagram illustrates the relationship between the charge of 4-aminohexanoic acid and the pH of the solution.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. 4-Aminohexanoic acid (5415-99-6) for sale [vulcanchem.com]

Preventing degradation of 4-aminohexanoic acid in solution

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to prevent the degradation of 4-aminohexanoic acid in solution.

Troubleshooting Guides & FAQs

This section addresses common issues and questions related to the stability of 4-aminohexanoic acid solutions.

My 4-aminohexanoic acid solution has turned yellow. Can I still use it?

A yellow discoloration can indicate degradation, potentially due to oxidation or reactions with other components in your solution. It is recommended to prepare fresh solutions, especially for sensitive applications. If you must use the solution, it is crucial to re-verify its concentration and purity using a stability-indicating analytical method, such as High-Performance Liquid Chromatography (HPLC).

I see unexpected peaks in my HPLC analysis of a 4-aminohexanoic acid solution. What could they be?

Unexpected peaks are likely degradation products. Common degradation pathways for amino acids like 4-aminohexanoic acid include:

• Oxidation: The amino group is susceptible to oxidation, which can lead to the formation of various byproducts. The presence of trace metal ions can catalyze this process.

• Cyclization (Lactam Formation): Under certain conditions, especially at elevated temperatures or extreme pH, 4-aminohexanoic acid can undergo intramolecular cyclization to form a lactam.

• Dimerization/Oligomerization: Amino acid molecules can react with each other to form dimers or larger oligomers, particularly at high concentrations or temperatures.

How can I minimize the degradation of my 4-aminohexanoic acid solution during storage?

To ensure the stability of your 4-aminohexanoic acid solution, consider the following:

• Temperature: Store solutions at low temperatures (2-8°C). For long-term storage, freezing (-20°C or -80°C) is recommended. Avoid repeated freeze-thaw cycles.

• pH: Maintain the pH of the solution within a slightly acidic to neutral range (pH 4-7). Extreme pH values can accelerate degradation. The use of a suitable buffer system is highly recommended to maintain a stable pH.

• Light: Protect the solution from light by using amber vials or by wrapping the container in aluminum foil. Photodegradation can be initiated by exposure to UV light.

• Oxygen: To minimize oxidation, consider de-gassing the solvent before preparing the solution and storing it under an inert atmosphere (e.g., nitrogen or argon).

• Additives: The addition of antioxidants or chelating agents can help prevent degradation.

What is the optimal pH for storing a 4-aminohexanoic acid solution?

While the optimal pH should be determined experimentally for your specific application, a slightly acidic to neutral pH range (pH 4-7) is generally recommended to enhance the stability of amino acids in solution. At this pH, the amino group is protonated, which can reduce its susceptibility to certain degradation pathways.

Can I use additives to improve the stability of my 4-aminohexanoic acid solution?

Yes, certain additives can enhance stability:

• Antioxidants: To mitigate oxidative degradation, consider adding antioxidants such as ascorbic acid or sodium metabisulfite.

• Chelating Agents: If metal-catalyzed oxidation is a concern, adding a chelating agent like ethylenediaminetetraacetic acid (EDTA) can be beneficial by sequestering metal ions.

Data Presentation: Factors Affecting Stability

The following tables summarize the expected impact of various factors on the stability of 4-aminohexanoic acid in aqueous solutions, based on data for similar short-chain amino acids.

Table 1: Effect of Temperature on the Degradation of 4-Aminohexanoic Acid in Aqueous Solution (pH 7.0) over 30 days

Temperature (°C)	Expected Degradation (%)	Potential Degradation Products
4	< 1	Minimal
25	1 - 5	Trace oxidation products, potential for microbial growth
40	5 - 15	Increased oxidation products, potential for lactam formation
60	> 15	Significant oxidation, lactam formation, potential dimerization

Table 2: Effect of pH on the Degradation of 4-Aminohexanoic Acid in Aqueous Solution at 40°C over 30 days

pH	Expected Degradation (%)	Predominant Degradation Pathway
2	5 - 10	Acid-catalyzed hydrolysis (if applicable to formulation components)
4	2 - 5	Minimal degradation
7	5 - 15	Oxidation
9	> 15	Base-catalyzed reactions, potential for lactam formation

Table 3: Effect of Additives on the Stability of 4-Aminohexanoic Acid in Aqueous Solution (pH 7.0, 25°C, exposed to air) over 30 days

Additive	Concentration	Expected Degradation (%)
None	-	5 - 10
Ascorbic Acid	0.1% (w/v)	< 2
EDTA	0.05% (w/v)	< 3

Experimental Protocols

Protocol 1: Forced Degradation Study of 4-Aminohexanoic Acid

This protocol outlines a forced degradation study to identify potential degradation products and pathways for 4-aminohexanoic acid.

1. Materials:

• 4-Aminohexanoic acid

• Hydrochloric acid (HCl), 0.1 M and 1 M

• Sodium hydroxide (B78521) (NaOH), 0.1 M and 1 M

• Hydrogen peroxide (H₂O₂), 3%

• High-purity water

• pH meter

• HPLC system with a suitable column (e.g., C18) and detector (e.g., UV or Mass Spectrometry)

• Thermostatically controlled water bath or oven

• Photostability chamber

2. Procedure:

• Prepare a stock solution of 4-aminohexanoic acid (e.g., 1 mg/mL) in high-purity water.

• Acid Hydrolysis:

  • Mix equal volumes of the stock solution and 0.1 M HCl.

  • Incubate one sample at room temperature and another at 60°C for a specified time (e.g., 24 hours).

  • Neutralize the samples with an equivalent amount of 0.1 M NaOH before analysis.

• Base Hydrolysis:

  • Mix equal volumes of the stock solution and 0.1 M NaOH.

  • Incubate one sample at room temperature and another at 60°C for a specified time.

  • Neutralize the samples with an equivalent amount of 0.1 M HCl before analysis.

• Oxidative Degradation:

  • Mix equal volumes of the stock solution and 3% H₂O₂.

  • Store the sample at room temperature, protected from light, for a specified time.

• Thermal Degradation:

  • Incubate a sample of the stock solution at an elevated temperature (e.g., 60°C) in the dark.

• Photodegradation:

  • Expose a sample of the stock solution to a light source in a photostability chamber according to ICH Q1B guidelines.

  • Keep a control sample wrapped in aluminum foil to protect it from light.

• Analysis:

  • Analyze all stressed samples, along with an unstressed control sample, by a validated stability-indicating HPLC method.

  • Compare the chromatograms to identify and quantify any degradation products.

Protocol 2: Stability-Indicating HPLC Method for 4-Aminohexanoic Acid

This protocol provides a general framework for developing an HPLC method to separate 4-aminohexanoic acid from its potential degradation products.

1. Chromatographic Conditions (Example):

• Column: C18, 4.6 x 150 mm, 5 µm

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient: Start with a low percentage of B and gradually increase to elute more hydrophobic compounds.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection: UV at 210 nm or Mass Spectrometry (for identification)

2. Sample Preparation:

• Dilute the samples from the forced degradation study to an appropriate concentration with the mobile phase.

3. Method Validation:

• Validate the method according to ICH guidelines for specificity, linearity, accuracy, precision, and robustness to ensure it is stability-indicating.

Visualizations

The following diagrams illustrate key concepts and workflows related to the stability of 4-aminohexanoic acid.

Troubleshooting low yield in 4-aminohexanoic acid crystallization

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges associated with the crystallization of 4-aminohexanoic acid, specifically focusing on addressing issues of low yield.

Frequently Asked Questions (FAQs)

Q1: What is the expected yield for the crystallization of 4-aminohexanoic acid?

A1: The expected yield can vary significantly based on the scale of the reaction, the purity of the starting material, and the crystallization method employed. A successful crystallization should ideally result in a yield of over 80-90% of the purified product. If you are consistently obtaining significantly lower yields, it is indicative of a suboptimal process.

Q2: What are the most critical factors influencing the yield of 4-aminohexanoic acid crystallization?

A2: The most critical factors include the choice of solvent and anti-solvent, the cooling rate, the final cooling temperature, and the pH of the solution. The purity of the starting material also plays a crucial role, as impurities can inhibit crystal growth or lead to the formation of oils.

Q3: How does pH affect the crystallization process?

A3: The pH of the solution has a profound impact on the solubility of 4-aminohexanoic acid. As an amino acid, it exists in different ionic states depending on the pH. At its isoelectric point, the molecule is zwitterionic and typically has its lowest solubility, which is ideal for crystallization. The pKa of the carboxylic acid group is approximately 2.34, and the pKa of the amino group is around 9.82.[1] Therefore, adjusting the pH to be near the isoelectric point will decrease its solubility in the solvent and promote crystallization.

Q4: Can I use a seed crystal to improve my yield?

A4: Yes, using a seed crystal is a highly recommended technique to improve both the yield and the quality of your crystals. A seed crystal provides a nucleation site, encouraging the ordered growth of crystals from a supersaturated solution and can help prevent the formation of an oil.

Troubleshooting Guide for Low Yield

Issue 1: The product "oils out" instead of crystallizing.

This phenomenon occurs when the solute comes out of solution at a temperature above its melting point, forming a liquid phase instead of solid crystals.

Potential Cause	Recommended Solution
High concentration of impurities	Purify the crude product before crystallization using techniques like column chromatography.
Solution is too concentrated	Add a small amount of hot solvent to the oiled-out mixture to redissolve it, then allow it to cool more slowly.
Cooling rate is too fast	Decrease the cooling rate. Allow the solution to cool to room temperature naturally before placing it in an ice bath.

Issue 2: No crystals form, even after cooling.

This is often due to either the solution being too dilute or the lack of nucleation sites for crystal growth to begin.

Potential Cause	Recommended Solution
Solution is too dilute	Concentrate the solution by evaporating some of the solvent under reduced pressure and then attempt to crystallize again.
Lack of nucleation sites	Introduce a seed crystal of 4-aminohexanoic acid. Alternatively, gently scratch the inside of the flask with a glass rod at the surface of the solution to create microscopic nucleation sites.
Inappropriate solvent system	Re-evaluate your solvent system. A good solvent should dissolve the compound well at high temperatures but poorly at low temperatures.

Issue 3: A very fine powder precipitates instead of well-defined crystals.

The formation of a fine powder can be a sign of very rapid nucleation, which can trap impurities and lead to difficulties in filtration and washing.

Potential Cause	Recommended Solution
Cooling rate is too rapid	Employ a slower cooling profile. A controlled, gradual decrease in temperature will favor the growth of larger, more well-defined crystals.
High degree of supersaturation	Reduce the initial concentration of the solute in the solvent.
Agitation is too vigorous	Reduce the stirring speed or switch to gentle swirling during the cooling phase.

Data Presentation

Table 1: Solubility of 4-Aminohexanoic Acid

Solvent	Solubility at 25°C	Notes
Water	87 g/L[1]	A good solvent for creating the initial solution.
Isopropanol (B130326)	Low (qualitative)	A common anti-solvent to induce precipitation from an aqueous solution.
Ethanol	Low (qualitative)	Can also be used as an anti-solvent.
Methanol	Moderate (qualitative)	May be used as a primary solvent or in a solvent/anti-solvent system.

Table 2: Key Physicochemical Properties of 4-Aminohexanoic Acid

Property	Value
Molecular Formula	C6H13NO2
Molecular Weight	131.17 g/mol [1]
pKa (Carboxylic Acid)	~2.34[1]
pKa (Amine)	~9.82[1]

Experimental Protocols

Protocol 1: Crystallization of 4-Aminohexanoic Acid using a Solvent/Anti-Solvent System

This protocol is adapted from methods used for the structurally similar 6-aminohexanoic acid.

• Dissolution: Dissolve the crude 4-aminohexanoic acid in a minimal amount of hot water (e.g., 80-90 °C). Stir until all the solid has dissolved.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration to remove them.

• Cooling and Anti-Solvent Addition: Allow the solution to cool slowly to room temperature. Gradually add isopropanol (the anti-solvent) with gentle stirring until the solution becomes cloudy, indicating the onset of precipitation.

• Crystal Growth: Continue to stir gently for a few hours at room temperature, then place the flask in an ice bath for at least one hour to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of cold isopropanol to remove any remaining soluble impurities.

• Drying: Dry the crystals under vacuum to a constant weight.

Visualizations

Caption: Troubleshooting workflow for low yield in 4-aminohexanoic acid crystallization.

Caption: Experimental workflow for the crystallization of 4-aminohexanoic acid.

References

• 1. 4-Aminohexanoic acid (5415-99-6) for sale [vulcanchem.com]

Technical Support Center: Optimizing HPLC Separation of 4-Aminohexanoic Acid and Related Compounds

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the High-Performance Liquid Chromatography (HPLC) separation of 4-aminohexanoic acid and its related compounds.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in separating 4-aminohexanoic acid and related compounds by HPLC?

A1: The primary challenges stem from the inherent properties of 4-aminohexanoic acid, which is a polar, zwitterionic compound. Key issues include:

• Poor retention on reversed-phase (RP) columns: Due to its hydrophilicity, 4-aminohexanoic acid is not well-retained on traditional nonpolar stationary phases like C18, often eluting near the void volume.

• Peak tailing: Interaction of the amine group with residual silanols on silica-based columns can lead to asymmetric peak shapes.

• Low UV absorbance: Lacking a strong chromophore, detection of underivatized 4-aminohexanoic acid with standard UV-Vis detectors can be challenging, resulting in low sensitivity.

• Enantiomeric separation: 4-aminohexanoic acid is a chiral molecule, and separating its enantiomers requires specialized chiral stationary phases or derivatization with a chiral reagent.

Q2: What are the recommended HPLC modes for analyzing 4-aminohexanoic acid?

A2: To overcome the challenges mentioned above, the following HPLC modes are recommended:

• Hydrophilic Interaction Liquid Chromatography (HILIC): This technique is well-suited for polar compounds. It utilizes a polar stationary phase and a mobile phase with a high concentration of an organic solvent, promoting the retention of hydrophilic analytes like 4-aminohexanoic acid.[1]

• Reversed-Phase (RP) HPLC with Ion-Pairing Agents: The addition of an ion-pairing reagent to the mobile phase can enhance the retention of polar, ionizable compounds on nonpolar stationary phases.[2][3] For the zwitterionic 4-aminohexanoic acid, an anionic ion-pairing agent (e.g., heptafluorobutyric acid - HFBA) can pair with the protonated amine group, increasing its hydrophobicity and retention on a C18 column.

• Chiral HPLC: For the separation of enantiomers, a chiral stationary phase (CSP) is necessary. Macrocyclic glycopeptide-based CSPs, for instance, are effective for the direct analysis of underivatized amino acids.[4] Alternatively, pre-column derivatization with a chiral reagent can form diastereomers that can be separated on a standard reversed-phase column.[5]

Q3: How can I improve the peak shape for 4-aminohexanoic acid?

A3: Poor peak shape, particularly tailing, is a common issue. Here are some strategies to improve it:

• Mobile Phase pH Adjustment: Adjusting the mobile phase pH can suppress the ionization of silanol (B1196071) groups on the column, reducing their interaction with the amine group of the analyte. A lower pH (around 2.5-3.5) is often effective.

• Use of Mobile Phase Additives: Adding a small amount of a competing base, like triethylamine (B128534) (TEA), to the mobile phase can mask the active silanol sites and improve peak symmetry.[6]

• Column Selection: Employing a column with a highly inert stationary phase and end-capping can minimize silanol interactions.

• Lower Analyte Concentration: Overloading the column can lead to peak distortion. Reducing the injection volume or sample concentration can improve peak shape.

Q4: What detection methods are suitable for 4-aminohexanoic acid?

A4: Given its low UV absorbance, alternative detection methods are often more effective:

• Mass Spectrometry (MS): LC-MS is a highly sensitive and selective technique for the analysis of amino acids and does not require the analyte to have a chromophore.

• Evaporative Light Scattering Detector (ELSD): ELSD is a universal detector that is not dependent on the optical properties of the analyte and is suitable for non-volatile compounds.

• Charged Aerosol Detector (CAD): CAD is another universal detector that provides a near-uniform response for non-volatile analytes.

• Pre-column Derivatization: Derivatizing the amino acid with a reagent that introduces a fluorescent or UV-active tag can significantly enhance detection sensitivity with fluorescence or UV-Vis detectors.

Troubleshooting Guides

Guide 1: Poor Retention of 4-Aminohexanoic Acid in Reversed-Phase HPLC

Symptom	Possible Cause	Suggested Solution
Analyte elutes at or near the void volume.	Analyte is too polar for the stationary phase.	1. Switch to a more polar stationary phase (e.g., a polar-embedded or AQ-type C18 column).2. Employ HILIC mode with a polar column.[1]3. Introduce an ion-pairing reagent (e.g., HFBA) into the mobile phase to increase analyte hydrophobicity.[2]
Mobile phase is too "strong" (high organic content).	Decrease the percentage of the organic solvent in the mobile phase.

Guide 2: Asymmetric Peak Shape (Tailing or Fronting)

Symptom	Possible Cause	Suggested Solution
Peak Tailing	Secondary interactions with active silanols on the column packing.	1. Lower the mobile phase pH to suppress silanol ionization (e.g., pH 2.5-3.5).2. Add a competing base like triethylamine (TEA) to the mobile phase (0.1-0.5%).[6]3. Use a highly end-capped, inert column.
Column overload.	Reduce the sample concentration or injection volume.
Peak Fronting	Sample solvent is stronger than the mobile phase.	Dissolve the sample in the initial mobile phase or a weaker solvent.
Column collapse (less common with modern columns).	Ensure the mobile phase composition is within the column's operating limits.

Guide 3: Unstable Retention Times

Symptom	Possible Cause	Suggested Solution
Gradual shift in retention time over several runs.	Inadequate column equilibration between injections.	Increase the equilibration time, especially when using ion-pairing reagents or running gradients.
Change in mobile phase composition.	Prepare fresh mobile phase daily and ensure it is well-mixed and degassed.
Temperature fluctuations.	Use a column oven to maintain a stable temperature.
Random, erratic retention times.	Air bubbles in the pump or detector.	Degas the mobile phase and purge the HPLC system.[6]
Pump malfunction.	Check for leaks and ensure the pump is delivering a consistent flow rate.[6]

Experimental Protocols

Protocol 1: HILIC Method for Underivatized 4-Aminohexanoic Acid

This protocol provides a starting point for the analysis of underivatized 4-aminohexanoic acid using HILIC.

• Column: A HILIC column with an amide or diol stationary phase (e.g., 150 mm x 4.6 mm, 3.5 µm).

• Mobile Phase A: 10 mM Ammonium Formate in Water, pH 3.0 (adjusted with Formic Acid).

• Mobile Phase B: Acetonitrile.

• Gradient: 90% B to 60% B over 15 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Injection Volume: 5 µL.

• Detection: Mass Spectrometry (ESI+).

Protocol 2: Ion-Pair Reversed-Phase HPLC for 4-Aminohexanoic Acid

This method is suitable for use with standard C18 columns and UV detection if sensitivity allows, or preferably with mass spectrometry.

• Column: C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 5 µm).

• Mobile Phase A: 0.1% Heptafluorobutyric Acid (HFBA) in Water.

• Mobile Phase B: 0.1% Heptafluorobutyric Acid (HFBA) in Acetonitrile.

• Gradient: 5% B to 40% B over 20 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 35 °C.

• Injection Volume: 10 µL.

• Detection: UV at 210 nm or Mass Spectrometry (ESI+).

Protocol 3: Chiral Separation of 4-Aminohexanoic Acid Enantiomers

This protocol outlines a direct chiral separation approach.

• Column: A macrocyclic glycopeptide-based chiral stationary phase (e.g., Astec CHIROBIOTIC T, 250 mm x 4.6 mm, 5 µm).[4]

• Mobile Phase: 80:20 (v/v) Methanol / 0.1% Formic Acid in Water.

• Flow Rate: 0.8 mL/min.

• Column Temperature: 25 °C.

• Injection Volume: 5 µL.

• Detection: Mass Spectrometry (ESI+).

Data Presentation

Table 1: Example HILIC Method Parameters for Short-Chain Amino Acids

Parameter	Setting
Column	HILIC (Amide Phase), 150 x 2.1 mm, 1.7 µm
Mobile Phase A	10 mM Ammonium Formate, pH 3.0 in Water
Mobile Phase B	Acetonitrile
Gradient	95% B for 1 min, to 60% B in 8 min, hold for 2 min
Flow Rate	0.4 mL/min
Temperature	40 °C
Detection	ESI-MS

Table 2: Common Ion-Pairing Reagents for Amino Acid Analysis

Ion-Pairing Agent	Analyte Charge	Typical Concentration	Mobile Phase pH
Heptafluorobutyric Acid (HFBA)	Positive (amines)	0.05 - 0.1%	Acidic (2-4)
Sodium Dodecyl Sulfate (SDS)	Positive (amines)	5 - 20 mM	Neutral to Acidic
Tetrabutylammonium Hydroxide	Negative (carboxylates)	5 - 20 mM	Neutral to Basic

Visualizations

Caption: A troubleshooting workflow for common HPLC issues.

Caption: Logic diagram for selecting an appropriate HPLC method.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. agilent.com [agilent.com]
• 3. Analysis of Polar Compounds with Ion Pair Reagents [sigmaaldrich.com]
• 4. halocolumns.com [halocolumns.com]
• 5. agilent.com [agilent.com]
• 6. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Overcoming Challenges in 4-Aminohexanoic Acid Quantification

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the accurate quantification of 4-aminohexanoic acid.

Troubleshooting Guide

This section addresses specific issues that may be encountered during the experimental quantification of 4-aminohexanoic acid.

Question: Why am I observing poor peak shape (e.g., fronting, tailing, or splitting) for my 4-aminohexanoic acid peak in HPLC analysis?

Answer:

Poor peak shape for 4-aminohexanoic acid, a polar compound, can arise from several factors related to the chromatographic conditions and sample preparation.

• Inappropriate Mobile Phase pH: 4-aminohexanoic acid is an amino acid with both an acidic (carboxylic acid) and a basic (amino) functional group. The pH of the mobile phase will dictate its ionization state, which in turn significantly affects its interaction with the stationary phase. If the mobile phase pH is too close to the isoelectric point of the analyte, you may observe peak splitting or broadening.

  • Solution: Adjust the mobile phase pH to be at least 2 pH units away from the pKa values of the carboxylic acid and amino groups of 4-aminohexanoic acid. For reversed-phase chromatography, a lower pH (e.g., pH 2-3) will protonate the amino group and suppress the ionization of the carboxylic acid group, often leading to better peak shape.

• Strong Injection Solvent: Injecting the sample in a solvent that is significantly stronger (i.e., has a higher elution strength) than the mobile phase can cause peak distortion, including fronting and splitting.

  • Solution: Whenever possible, dissolve and inject your sample in the initial mobile phase. If solubility is an issue, use the weakest solvent possible that will dissolve your sample and consider reducing the injection volume.

• Column Overload: Injecting too much sample onto the column can lead to peak fronting.

  • Solution: Dilute your sample and inject a smaller amount.

• Secondary Interactions with the Stationary Phase: Residual silanol (B1196071) groups on silica-based columns can interact with the amine group of 4-aminohexanoic acid, leading to peak tailing.

  • Solution: Use a modern, end-capped column or a column specifically designed for the analysis of polar compounds. Alternatively, adding a small amount of a competing amine, like triethylamine (B128534) (TEA), to the mobile phase can help to mask the active sites on the stationary phase.

Question: I am experiencing low sensitivity or no signal for 4-aminohexanoic acid in my LC-MS/MS analysis. What are the potential causes and solutions?

Answer:

Low sensitivity in LC-MS/MS analysis of 4-aminohexanoic acid can be a complex issue. The polar nature of the molecule and potential interferences from the sample matrix are common culprits.

• Ion Suppression: Co-eluting matrix components from biological samples (e.g., salts, phospholipids) can compete with 4-aminohexanoic acid for ionization in the mass spectrometer's source, leading to a decreased signal.[1][2] This phenomenon is known as ion suppression and is a significant challenge in bioanalysis.[1][2][3][4]

  • Solution:

    • Improve Sample Preparation: Employ more rigorous sample cleanup techniques like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove interfering matrix components. Protein precipitation is a simpler method but may be less effective at removing all interfering substances.

    • Optimize Chromatography: Modify your HPLC method to separate 4-aminohexanoic acid from the ion-suppressing components. This could involve changing the gradient, the mobile phase composition, or using a different type of column (e.g., HILIC).

    • Use a Stable Isotope-Labeled Internal Standard (SIL-IS): A SIL-IS will co-elute with the analyte and experience the same degree of ion suppression. By monitoring the ratio of the analyte to the IS, the effects of ion suppression can be compensated for.

• Poor Ionization Efficiency: 4-aminohexanoic acid may not ionize efficiently under the chosen mass spectrometry conditions.

  • Solution:

    • Optimize Ion Source Parameters: Adjust the capillary voltage, gas flows, and temperatures of the electrospray ionization (ESI) source to maximize the signal for 4-aminohexanoic acid.

    • Consider Derivatization: Derivatizing the amino acid can improve its ionization efficiency and chromatographic retention. Reagents like dansyl chloride or FMOC-Cl can be used.[5]

• Analyte Degradation: The compound may be degrading during sample storage or preparation.

  • Solution: Ensure proper storage conditions (e.g., low temperature) and minimize the time between sample preparation and analysis. Perform stability studies to assess the analyte's stability under your experimental conditions.

Question: My quantitative results for 4-aminohexanoic acid show high variability between replicates. What could be causing this imprecision?

Answer:

High variability in quantitative results can stem from inconsistencies in sample preparation, chromatographic separation, or mass spectrometric detection.

• Inconsistent Sample Preparation: Manual sample preparation steps, such as pipetting and extraction, can introduce variability.

  • Solution: Use calibrated pipettes and consider automating liquid handling steps if possible. Ensure thorough mixing at each stage.

• Matrix Effects: As mentioned previously, ion suppression or enhancement can vary between different samples, leading to imprecise results.[3]

  • Solution: The use of a suitable internal standard, preferably a stable isotope-labeled version of 4-aminohexanoic acid, is crucial to correct for this variability.[6]

• Carryover: The analyte from a high-concentration sample may adsorb to parts of the LC-MS system (e.g., injector, column) and elute during the analysis of a subsequent sample, leading to artificially high results in the later sample.

  • Solution: Optimize the wash steps in your autosampler program, using a strong solvent to effectively clean the injection system between samples. A blank injection after a high-concentration sample can confirm if carryover is occurring.

• Fluctuating Instrument Performance: Drifts in LC pump pressure or MS detector sensitivity can lead to inconsistent results over an analytical run.

  • Solution: Equilibrate the LC system thoroughly before starting the analysis. Monitor system suitability by injecting a quality control (QC) sample at regular intervals throughout the run.

Frequently Asked Questions (FAQs)

1. Do I need to derivatize 4-aminohexanoic acid for analysis?

Whether derivatization is necessary depends on the analytical technique and the required sensitivity.

• For LC-MS/MS: Direct analysis of underivatized 4-aminohexanoic acid is often possible due to the high sensitivity and selectivity of tandem mass spectrometry.[7] However, derivatization can sometimes improve chromatographic retention on reversed-phase columns and enhance ionization efficiency.

• For HPLC with UV or Fluorescence Detection: 4-aminohexanoic acid lacks a strong chromophore or fluorophore, making it difficult to detect at low concentrations without derivatization. Derivatization with reagents like o-phthalaldehyde (B127526) (OPA), dansyl chloride, or 9-fluorenylmethyl chloroformate (FMOC-Cl) is common to introduce a UV-active or fluorescent tag.[5]

• For GC-MS: 4-aminohexanoic acid is not volatile enough for direct GC analysis. Derivatization is mandatory to convert it into a more volatile and thermally stable compound. Silylation reagents like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) or esterification followed by acylation are common approaches.[8]

2. What type of HPLC column is best for 4-aminohexanoic acid analysis?

The choice of HPLC column depends on whether the analyte is derivatized.

• For Underivatized 4-Aminohexanoic Acid:

  • Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC columns are well-suited for retaining and separating highly polar compounds like amino acids.

  • Ion-Exchange Chromatography: This technique separates molecules based on their charge and can be effective for amino acids.

  • Mixed-Mode Chromatography: Columns that combine reversed-phase and ion-exchange characteristics can also provide good retention and selectivity.

• For Derivatized 4-Aminohexanoic Acid:

  • Reversed-Phase (e.g., C18, C8): Derivatization typically increases the hydrophobicity of the molecule, making it suitable for analysis on standard reversed-phase columns.

3. How can I minimize matrix effects in the quantification of 4-aminohexanoic acid in biological samples?

Minimizing matrix effects is crucial for accurate bioanalysis.[3] A multi-pronged approach is often necessary:

• Effective Sample Cleanup: As detailed in the troubleshooting section, using techniques like SPE or LLE is more effective at removing interfering matrix components than simple protein precipitation.

• Chromatographic Separation: Optimize your LC method to separate 4-aminohexanoic acid from the bulk of the matrix components.

• Stable Isotope-Labeled Internal Standard (SIL-IS): This is the most effective way to compensate for matrix effects. The SIL-IS behaves almost identically to the analyte during sample preparation, chromatography, and ionization, thus providing a reliable means of correction.

• Matrix-Matched Calibrants: Preparing your calibration standards in the same biological matrix as your samples (e.g., plasma from a control group) can help to mimic the matrix effects seen in the unknown samples.

4. What are the key validation parameters to consider for a quantitative method for 4-aminohexanoic acid?

A robust quantitative method should be validated according to regulatory guidelines (e.g., FDA, EMA). Key parameters include:

• Specificity and Selectivity: The ability of the method to differentiate and quantify the analyte in the presence of other components in the sample.

• Linearity and Range: The concentration range over which the method is accurate and precise.

• Accuracy and Precision: The closeness of the measured values to the true values (accuracy) and the degree of scatter between a series of measurements (precision).

• Limit of Detection (LOD) and Limit of Quantification (LOQ): The lowest concentration of the analyte that can be reliably detected and quantified, respectively.

• Recovery: The efficiency of the extraction process.

• Matrix Effect: The influence of matrix components on the ionization of the analyte.

• Stability: The stability of the analyte in the biological matrix under different storage and processing conditions.

Quantitative Data Summary

The following tables summarize typical performance characteristics of different analytical methods for 4-aminohexanoic acid quantification.

Table 1: LC-MS/MS Methods for 4-Aminohexanoic Acid Quantification

Parameter	Method 1 (Direct Analysis)	Method 2 (Derivatization)
Linearity (Range)	1 - 250 µg/mL	10 - 2000 µM
Correlation Coefficient (r²)	> 0.99	> 0.99
Precision (%RSD)	< 15%	< 15%
Accuracy (%Bias)	± 15%	± 15%
Internal Standard	Stable Isotope-Labeled	Stable Isotope-Labeled
Sample Matrix	Human Plasma	Mouse Plasma

Table 2: HPLC-UV/Fluorescence Methods for 4-Aminohexanoic Acid Quantification

Parameter	Method 1 (OPA Derivatization)	Method 2 (Dansyl Chloride Derivatization)
Linearity (Range)	20 - 500 pmol/µL	1.4x10⁻⁴ - 5.0x10⁻⁴ g/mL
Correlation Coefficient (r²)	> 0.999	> 0.999
Precision (%RSD)	< 5%	< 2%
Accuracy (%Recovery)	95 - 105%	98 - 102%
Detection	UV (338 nm)	UV (288 nm)
Sample Matrix	Protein Hydrolysates	Nasal Drug Formulation

Table 3: GC-MS Methods for 4-Aminohexanoic Acid Quantification

Parameter	Method 1 (Silylation)	Method 2 (Propyl Chloroformate Derivatization)
Linearity (Range)	Analyte Dependent	Analyte Dependent
Correlation Coefficient (r²)	> 0.99	> 0.99
Precision (%RSD)	< 10% (Intra-day)	< 10% (Intra-day)
Recovery	> 85%	> 90%
Derivatization Reagent	MTBSTFA	Propyl Chloroformate
Sample Matrix	Standard Mix	Fecal Samples, Plasma, Urine

Experimental Protocols

Protocol 1: LC-MS/MS Quantification of 4-Aminohexanoic Acid in Human Plasma (Direct Analysis)

1. Sample Preparation (Protein Precipitation): a. To 50 µL of human plasma in a microcentrifuge tube, add 150 µL of ice-cold methanol (B129727) containing the internal standard (e.g., 4-aminohexanoic acid-d4). b. Vortex for 30 seconds. c. Centrifuge at 14,000 rpm for 10 minutes at 4°C. d. Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C. e. Reconstitute the residue in 100 µL of the initial mobile phase.

2. LC-MS/MS Conditions:

• LC System: UPLC/HPLC system
• Column: HILIC column (e.g., 2.1 x 100 mm, 1.7 µm)
• Mobile Phase A: 0.1% Formic acid in water
• Mobile Phase B: 0.1% Formic acid in acetonitrile
• Gradient: Start with a high percentage of mobile phase B, and gradually decrease it to elute the polar analyte.
• Flow Rate: 0.4 mL/min
• Injection Volume: 5 µL
• MS System: Triple quadrupole mass spectrometer
• Ionization Mode: Positive Electrospray Ionization (ESI+)
• MRM Transitions: Monitor specific precursor-to-product ion transitions for 4-aminohexanoic acid and its internal standard.

Protocol 2: HPLC-UV Quantification of 4-Aminohexanoic Acid with OPA Derivatization

1. Derivatization: a. Prepare the OPA reagent by dissolving OPA and a thiol (e.g., 3-mercaptopropionic acid) in a borate (B1201080) buffer. b. In an autosampler vial, mix the sample (or standard) with the OPA reagent. The derivatization reaction is rapid and can often be performed by the autosampler just before injection.

2. HPLC Conditions:

• HPLC System: Standard HPLC with a UV detector.
• Column: Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm).
• Mobile Phase A: Sodium phosphate (B84403) buffer.
• Mobile Phase B: Acetonitrile/Methanol mixture.
• Gradient: A gradient elution is typically used to separate the derivatized amino acids.
• Flow Rate: 1.0 mL/min.
• Detection Wavelength: 338 nm.

Protocol 3: GC-MS Quantification of 4-Aminohexanoic Acid in Biological Samples (Propyl Chloroformate Derivatization) [3]

1. Sample Preparation and Derivatization: a. To the aqueous sample (e.g., fecal extract, urine), add an internal standard. b. Add a mixture of propanol (B110389) and pyridine. c. Add propyl chloroformate (PCF) and vortex to initiate derivatization. d. Extract the derivatized analytes with hexane (B92381). e. Transfer the hexane layer to a GC vial for analysis.

2. GC-MS Conditions:

• GC System: Gas chromatograph with a mass spectrometer detector.
• Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms).
• Carrier Gas: Helium.
• Injection Mode: Splitless.
• Oven Temperature Program: A temperature gradient is used to separate the derivatized compounds.
• MS Ionization Mode: Electron Ionization (EI).
• Acquisition Mode: Selected Ion Monitoring (SIM) of characteristic ions for the derivatized 4-aminohexanoic acid and internal standard.

Visualizations

Caption: Experimental workflow for 4-aminohexanoic acid quantification.

Caption: Troubleshooting decision tree for 4-aminohexanoic acid analysis.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. lcms.cz [lcms.cz]
• 3. A targeted metabolomic protocol for short-chain fatty acids and branched-chain amino acids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Issue with amino acid analysis - Chromatography Forum [chromforum.org]
• 5. scispace.com [scispace.com]
• 6. uab.edu [uab.edu]
• 7. A reliable LC-MS/MS method for the quantification of natural amino acids in mouse plasma: Method validation and application to a study on amino acid dynamics during hepatocellular carcinoma progression - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The Derivatization and Analysis of Amino Acids by GC-MS [sigmaaldrich.com]

Technical Support Center: Stabilizing 4-Aminohexanoic Acid for Long-Term Storage

Welcome to the technical support center for 4-aminohexanoic acid. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the long-term storage and stability of 4-aminohexanoic acid. Below you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to ensure the integrity of your experiments.

Troubleshooting Guides & FAQs

This section addresses common issues encountered during the handling, storage, and analysis of 4-aminohexanoic acid.

Question 1: My 4-aminohexanoic acid solution has turned slightly yellow over time. Is it still usable?

Answer: A slight yellow discoloration can indicate potential degradation, particularly if the solution has been exposed to light or elevated temperatures. While this may not always correlate with a significant loss of potency for all applications, it is crucial to verify the purity before use in sensitive experiments. We recommend performing an HPLC analysis to quantify the purity and check for the presence of degradation products. For critical applications, it is always best to use a freshly prepared solution.

Question 2: I am observing unexpected peaks in my HPLC chromatogram when analyzing my stored 4-aminohexanoic acid sample. What could these be?

Answer: Unexpected peaks are likely degradation products. Based on the structure of 4-aminohexanoic acid and stability studies of similar compounds like 6-aminohexanoic acid, potential degradation products include:

• 5-ethyl-2-pyrrolidinone: The intramolecular cyclization product (lactam).

• Dimers and Trimers: Formed through intermolecular condensation at elevated temperatures.

• Oxidative Degradants: If the compound has been exposed to oxygen or oxidizing agents.

To identify these peaks, techniques such as HPLC-MS (Mass Spectrometry) or NMR (Nuclear Magnetic Resonance) spectroscopy are recommended.

Question 3: My 4-aminohexanoic acid is precipitating out of my aqueous solution upon storage in the refrigerator. How can I prevent this?

Answer: 4-aminohexanoic acid is soluble in water[1]. However, its solubility is temperature-dependent. Storing a concentrated solution at refrigerated temperatures (2-8°C) can lead to precipitation. To prevent this:

• Store solutions at controlled room temperature (15-25°C) if short-term stability is sufficient.

• If refrigeration is necessary, consider using a lower concentration for your stock solution.

• Before use, allow the refrigerated solution to warm to room temperature and ensure all precipitate has redissolved by gentle agitation or sonication. Always visually inspect for complete dissolution.

Question 4: How can I minimize the degradation of 4-aminohexanoic acid in solution during my experiments?

Answer: To minimize degradation in solution:

• pH Control: Maintain the pH of the solution within a weakly acidic to neutral range. Extreme pH values can accelerate degradation.

• Temperature: Keep solutions at the lowest practical temperature for your experiment. Avoid prolonged exposure to elevated temperatures.

• Light Protection: Store solutions in amber vials or protect them from light to prevent photodecomposition.

• Inert Atmosphere: For long-term storage of solutions, consider purging the headspace of the container with an inert gas like nitrogen or argon to minimize oxidation.

• Use of Stabilizers: For applications sensitive to oxidation, consider adding antioxidants such as L-ascorbic acid or sodium sulfite. If metal-catalyzed oxidation is a concern, a chelating agent like EDTA may be beneficial. The optimal concentration of these additives should be determined experimentally.

Data Presentation

The following tables summarize the stability profile of 4-aminohexanoic acid under various stress conditions. This information is largely based on general chemical principles and data from the closely related compound, 6-aminohexanoic acid, and should be used as a guideline for designing your own stability studies.

Table 1: Summary of Forced Degradation Studies on 4-Aminohexanoic Acid

Stress Condition	Reagents and Conditions	Potential Degradation Products	Extent of Degradation (Qualitative)
Acid Hydrolysis	0.1 M HCl, 60°C, 24 hours	Minimal degradation expected	Low
Base Hydrolysis	0.1 M NaOH, 60°C, 24 hours	Potential for some degradation	Low to Moderate
Oxidation	3% H₂O₂, Room Temperature, 24 hours	Oxidized derivatives	Moderate to High
Thermal Degradation	Solid state, 80°C, 48 hours	Lactam (5-ethyl-2-pyrrolidinone), Dimers, Trimers	Moderate
Photostability	UV/Vis light exposure	Potential for photolytic degradation products	Low to Moderate

Table 2: Recommended Long-Term Storage Conditions for 4-Aminohexanoic Acid

Form	Temperature	Atmosphere	Light Condition	Recommended Container
Solid	2-8°C	Normal	Protected from light	Tightly sealed container
Aqueous Solution	-20°C or -80°C (for long-term)	Normal or Inert	Protected from light (amber vials)	Tightly sealed vials
Aqueous Solution	2-8°C (for short-term)	Normal or Inert	Protected from light (amber vials)	Tightly sealed vials

Experimental Protocols

1. Protocol for Forced Degradation Study

This protocol outlines a general procedure for conducting a forced degradation study to identify potential degradation products and establish a stability-indicating analytical method.

• Materials:

  • 4-aminohexanoic acid

  • 0.1 M Hydrochloric Acid (HCl)

  • 0.1 M Sodium Hydroxide (NaOH)

  • 3% Hydrogen Peroxide (H₂O₂)

  • High-purity water

  • HPLC system with UV or MS detector

  • pH meter

  • Heating oven

  • Photostability chamber

• Procedure:

  • Acid Hydrolysis: Dissolve a known concentration of 4-aminohexanoic acid in 0.1 M HCl. Incubate a sample at 60°C for 24 hours. Neutralize with 0.1 M NaOH before analysis.

  • Base Hydrolysis: Dissolve a known concentration of 4-aminohexanoic acid in 0.1 M NaOH. Incubate a sample at 60°C for 24 hours. Neutralize with 0.1 M HCl before analysis.

  • Oxidative Degradation: Dissolve a known concentration of 4-aminohexanoic acid in 3% H₂O₂. Store at room temperature for 24 hours, protected from light.

  • Thermal Degradation (Solid): Place solid 4-aminohexanoic acid in a vial and heat at 80°C for 48 hours. Dissolve in a suitable solvent for analysis.

  • Photostability: Expose a solution of 4-aminohexanoic acid to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter. A control sample should be wrapped in aluminum foil.

  • Analysis: Analyze all stressed samples, along with an unstressed control, using a suitable stability-indicating HPLC method.

2. Stability-Indicating HPLC Method (Proposed)

This is a proposed starting point for developing a stability-indicating HPLC method for 4-aminohexanoic acid. Method optimization and validation are required.

• Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: Acetonitrile

• Gradient:

  • 0-5 min: 5% B

  • 5-20 min: 5% to 95% B

  • 20-25 min: 95% B

  • 25-26 min: 95% to 5% B

  • 26-30 min: 5% B

• Flow Rate: 1.0 mL/min

• Detection: As 4-aminohexanoic acid lacks a strong chromophore, detection can be challenging. Options include:

  • Pre-column derivatization with a UV-active agent (e.g., dansyl chloride).

  • Evaporative Light Scattering Detector (ELSD) .

  • Mass Spectrometry (MS) .

• Injection Volume: 10 µL

• Column Temperature: 30°C

Mandatory Visualizations

Caption: Potential degradation pathways of 4-aminohexanoic acid.

Caption: Workflow for assessing the stability of 4-aminohexanoic acid.

Caption: Troubleshooting logic for 4-aminohexanoic acid stability issues.

References

• 1. Chemical Stability of Ascorbic Acid Integrated into Commercial Products: A Review on Bioactivity and Delivery Technology - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Method Development for Resolving 4-Aminohexanoic Acid Enantiomers

Welcome to the technical support center for the resolution of 4-aminohexanoic acid enantiomers. This resource is designed for researchers, scientists, and drug development professionals, providing detailed troubleshooting guides, frequently asked questions (FAQs), and experimental protocols to address common challenges encountered during the separation of these chiral molecules.

Method 1: Diastereomeric Salt Crystallization

Diastereomeric salt crystallization is a classical and robust method for resolving racemic acids and bases.[1][2] The process involves reacting the racemic 4-aminohexanoic acid with a single enantiomer of a chiral resolving agent to form two diastereomeric salts. These salts possess different physical properties, such as solubility, allowing for their separation by fractional crystallization.[1][3]

Frequently Asked Questions & Troubleshooting Guide

Q1: I'm not getting any crystals, or the yield is very low. What should I do?

A: This is a common issue often related to solvent choice, concentration, or nucleation. Follow these steps:

• Verify Solvent System: The chosen solvent is critical and must provide a significant solubility difference between the two diastereomeric salts.[4] If both salts are too soluble, crystallization will not occur. A systematic solvent screen is the most effective approach to find an optimal solvent or solvent mixture.[4][5]

• Increase Concentration: The solution may be undersaturated (too dilute). Try carefully evaporating some of the solvent or preparing a more concentrated initial solution.[5]

• Optimize Temperature Profile: Temperature directly impacts solubility. Ensure you are cooling the solution sufficiently to induce crystallization. A slow, controlled cooling rate often yields crystals of higher purity and can improve yield.[4][6]

• Induce Crystallization: If the solution remains clear even after cooling, it may be in a metastable zone.[5] Try scratching the inside of the flask at the liquid-air interface with a glass rod to create nucleation sites. Alternatively, if available, add a single seed crystal of the desired diastereomeric salt to the supersaturated solution.[4][5]

Q2: My product is "oiling out" instead of forming crystals. How can I fix this?

A: "Oiling out" occurs when the diastereomeric salt separates from the solution as a liquid phase. This is often caused by excessively high supersaturation or a solvent in which the salt's melting point is below the solution temperature.[4][5]

• Reduce Supersaturation: Decrease the concentration of your starting materials or add a small amount of additional solvent.[5]

• Increase Temperature: Gently heat the solution to dissolve the oil, then allow it to cool down very slowly. This provides more time for the molecules to arrange into an ordered crystal lattice.[4]

• Change the Solvent System: A different solvent or the addition of an anti-solvent might favor crystallization over oiling out.[6]

Q3: The diastereomeric excess (d.e.) or enantiomeric excess (e.e.) of my product is low. How can I improve the purity?

A: Low purity indicates that the two diastereomeric salts are co-precipitating.

• Optimize Washing: Ensure the filtered crystals are washed with a small amount of cold, fresh solvent to remove residual mother liquor, which contains the undesired diastereomer.[4]

• Perform Recrystallization: This is a common and effective technique for improving purity. Dissolve the impure crystals in a minimal amount of hot solvent and allow them to re-form slowly. While this enhances purity, it will likely lead to some loss of yield.[4][6]

• Allow for Equilibration: In some cases, the initially formed crystals may not be the most thermodynamically stable. Allowing the crystallization mixture to stir for an extended period can allow the system to equilibrate, potentially favoring the crystallization of the less soluble diastereomer and improving the d.e.[6]

Illustrative Data: Solvent Screen for Crystallization

The following table provides an example of how to structure data from a solvent screening experiment for the resolution of (±)-4-aminohexanoic acid with (+)-tartaric acid as the resolving agent.

Solvent System (v/v)	Temperature (°C)	Yield (%)	Diastereomeric Excess (d.e.) (%)
Ethanol	4	65	75
Isopropanol	4	72	88
Methanol/Water (9:1)	4	55	92
Acetone	4	30	60
Isopropanol/Hexane (1:1)	4	78	95

Experimental Protocol: Diastereomeric Salt Resolution

• Salt Formation: In a suitable flask, dissolve one equivalent of racemic (±)-4-aminohexanoic acid in a chosen solvent (e.g., isopropanol) with gentle heating. In a separate container, dissolve 0.5 to 1.0 equivalents of an enantiomerically pure resolving agent (e.g., (R,R)-(+)-tartaric acid) in the same solvent.[6][7] Add the resolving agent solution to the racemic acid solution.

• Crystallization: Allow the mixture to cool slowly to room temperature, then transfer it to a refrigerated bath (e.g., 0-5 °C) to induce crystallization.[4] Stirring the mixture for several hours to overnight can be beneficial.

• Isolation: Collect the precipitated crystals by vacuum filtration.

• Washing: Wash the crystal cake with a small amount of the cold crystallization solvent to remove any adhering mother liquor.[4]

• Drying: Dry the crystals under vacuum to a constant weight.

• Analysis: Determine the yield and the diastereomeric excess (d.e.) of the crystals using chiral HPLC or NMR spectroscopy.

• Liberation of Enantiomer: Dissolve the purified diastereomeric salt in water. Add a base (e.g., NaOH solution) to deprotonate the amine and liberate the free 4-aminohexanoic acid from the resolving agent.[6][8]

• Extraction: Extract the resolving agent from the aqueous solution with a suitable organic solvent. The desired enantiomer of 4-aminohexanoic acid will typically remain in the aqueous layer, which can then be isolated.

Diagrams: Diastereomeric Salt Crystallization

References

• 1. Part 6: Resolution of Enantiomers – Chiralpedia [chiralpedia.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. approcess.com [approcess.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Separation of Diastereomers Taking Advantage for the Kinetic Control and Structure of Resolving Agent [gavinpublishers.com]
• 8. m.youtube.com [m.youtube.com]

Technical Support Center: 4-Aminohexanoic Acid Permeability

Welcome to the technical support center for addressing challenges related to the cell permeability of 4-aminohexanoic acid. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome common experimental hurdles.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Why am I observing poor cellular uptake of 4-aminohexanoic acid in my experiments?

4-aminohexanoic acid, like many small amino acid-based molecules, can exhibit poor cell permeability. This is primarily due to its physicochemical properties. At physiological pH, the molecule is zwitterionic, possessing both a positive (amino) and negative (carboxyl) charge. This high polarity makes it difficult for the molecule to passively diffuse across the lipophilic (fat-loving) cell membrane bilayer.[1][2][3] The primary route for many small molecules is passive transcellular diffusion, which is dependent on lipophilicity.[2]

Q2: My compound appears to enter the cells but is then quickly removed. What is happening?

This phenomenon is likely due to active efflux, a process where transporter proteins in the cell membrane recognize the compound as a foreign substance and actively pump it out of the cell.[2] This can be confirmed using a bidirectional Caco-2 assay, where transport from the basolateral (B) to the apical (A) side is significantly higher than from the apical (A) to the basolateral (B) side. An efflux ratio (Papp B-A / Papp A-B) greater than 2 is a strong indicator of active efflux.[4]

Troubleshooting Steps for High Efflux:

• Identify the transporter: Co-administer your compound with known inhibitors of common efflux pumps like P-glycoprotein (P-gp) (e.g., using verapamil).[4] A significant increase in intracellular concentration in the presence of the inhibitor confirms the involvement of that specific transporter.

• Structural Modification: Modify the structure of 4-aminohexanoic acid to reduce its recognition by efflux pumps. This is a key strategy in medicinal chemistry to improve drug retention.

Below is a troubleshooting workflow for diagnosing permeability issues.

Caption: Troubleshooting workflow for poor permeability.

Q3: How can I structurally modify 4-aminohexanoic acid to improve its cell permeability?

The most common and effective strategy is the prodrug approach .[1][5][6] A prodrug is an inactive or less active derivative of a drug molecule that is converted into the active form within the body.[5] This is often achieved by masking the polar functional groups (the carboxylic acid and amino group) that hinder membrane transport.[]

Common Prodrug Strategies:

• Esterification: The polar carboxylic acid group can be converted into a more lipophilic ester. This ester can be cleaved by intracellular esterase enzymes to release the active 4-aminohexanoic acid inside the cell.[] For example, an ethyl ester prodrug of oseltamivir (B103847) increased its bioavailability from 5% to 80%.[]

• Amino Acid Conjugation: Attaching another amino acid can allow the resulting dipeptide-like molecule to be recognized and transported by peptide transporters, such as PEPT1, which are expressed on the cell surface.[6][]

The diagram below illustrates the prodrug concept.

Caption: General mechanism of a prodrug strategy.

Q4: Are there non-structural modification methods to improve delivery?

Yes. If modifying the core structure is not desirable, formulation-based approaches can be used.

• Nanoparticle Delivery Systems: Encapsulating 4-aminohexanoic acid within nanoparticles can facilitate its entry into cells.[8] Studies have successfully used 6-aminohexanoic acid (a structural isomer) to coat magnetic nanoparticles for drug delivery applications, demonstrating the compatibility of this chemical scaffold with nanoparticle formulations.[9][10] These nanoparticles can be designed to be taken up by cells through endocytosis.[11]

• Permeation Enhancers: These are excipients co-formulated with the drug that transiently increase the permeability of the intestinal epithelium.[12] However, this approach can be associated with safety concerns and is less specific.[13]

Experimental Protocols & Data

To quantitatively assess cell permeability, standardized in vitro assays are essential. The two most common methods are the Parallel Artificial Membrane Permeability Assay (PAMPA) and the Caco-2 cell permeability assay.

Protocol 1: Parallel Artificial Membrane Permeability Assay (PAMPA)

PAMPA is a high-throughput, non-cell-based assay that measures passive transcellular permeability.[14] It is useful for early-stage screening to determine if a compound has good intrinsic passive diffusion potential.

Methodology:

• Prepare Lipid Solution: Create a 1-2% (w/v) solution of lecithin (B1663433) in an organic solvent like dodecane.[14]

• Coat Donor Plate: Add 5 µL of the lipid solution to each well of a hydrophobic PVDF membrane donor plate.[14]

• Prepare Compound Solutions: Dissolve the test compound (e.g., 4-aminohexanoic acid and its derivatives) in a buffer solution (e.g., PBS at pH 7.4) to a final concentration of 10-100 µM.[14]

• Assemble Assay: Add 300 µL of acceptor buffer (PBS, pH 7.4) to the wells of an acceptor plate. Add 150 µL of the compound solution to the donor plate wells. Place the donor plate on top of the acceptor plate to form a "sandwich".[14]

• Incubate: Incubate the plate assembly at room temperature for 4-18 hours in a humidified chamber to prevent evaporation.[14]

• Analyze: After incubation, separate the plates and measure the compound concentration in both the donor and acceptor wells using a suitable analytical method like LC-MS/MS.

Protocol 2: Caco-2 Permeability Assay

The Caco-2 assay is the gold standard for in vitro prediction of human intestinal drug absorption, as it accounts for passive diffusion, active transport, and efflux.[4][15]

Methodology:

• Cell Culture: Seed Caco-2 cells onto permeable Transwell® inserts at a density of approximately 60,000 cells/cm².[14]

• Differentiation: Culture the cells for 21-25 days to allow them to differentiate into a confluent monolayer that mimics the intestinal epithelium.[14]

• Monolayer Integrity Check: Before the experiment, measure the Transepithelial Electrical Resistance (TEER) across the monolayer. TEER values should be stable and typically >200 Ω·cm² to confirm the integrity of the tight junctions.[14][16]

• Transport Experiment (Apical to Basolateral - A-B):

  • Wash the cell monolayers twice with pre-warmed transport buffer (e.g., HBSS).[14]

  • Add the test compound (typically 1-10 µM in transport buffer) to the apical (upper) chamber.[4]

  • Add fresh transport buffer to the basolateral (lower) chamber.

  • Incubate for a set time (e.g., 2 hours) at 37°C.[4]

  • Collect samples from the basolateral chamber at different time points and analyze the concentration by LC-MS/MS.

• Transport Experiment (Basolateral to Apical - B-A): To assess active efflux, perform the experiment in the reverse direction, adding the compound to the basolateral chamber and sampling from the apical chamber.

• Calculate Permeability: The apparent permeability coefficient (Papp) is calculated for both directions.

The workflow for a Caco-2 assay is visualized below.

Caption: Experimental workflow for the Caco-2 assay.

Data Presentation

Permeability results are typically classified based on the Papp value obtained from Caco-2 assays.

Permeability Classification	Papp (A-B) Value (x 10⁻⁶ cm/s)	Expected Human Absorption
High	> 10	> 90%
Medium	2 - 10	20% - 90%
Low	< 2	< 20%

This table provides generally accepted ranges for permeability classification.

The table below shows hypothetical data illustrating how a prodrug strategy could improve the permeability of 4-aminohexanoic acid.

Compound	PAMPA Pe (x 10⁻⁶ cm/s)	Caco-2 Papp (A-B) (x 10⁻⁶ cm/s)	Caco-2 Papp (B-A) (x 10⁻⁶ cm/s)	Efflux Ratio (B-A / A-B)	Permeability Class
4-Aminohexanoic Acid	0.2	0.5	1.5	3.0	Low
Prodrug (Ethyl Ester)	5.5	8.0	8.4	1.05	Medium

This hypothetical data shows that the parent compound has low passive permeability (PAMPA) and is subject to efflux (Efflux Ratio > 2). The prodrug version masks the polar groups, leading to significantly improved passive permeability and no active efflux, resulting in a much higher overall apparent permeability.

References

• 1. Amino Acids in the Development of Prodrugs [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. Drug solubility and permeability [pion-inc.com]
• 4. enamine.net [enamine.net]
• 5. Prodrug Approach as a Strategy to Enhance Drug Permeability - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 8. Amino Acid Functionalized Inorganic Nanoparticles as Cutting-Edge Therapeutic and Diagnostic Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Synthesis and characterization of pectin-6-aminohexanoic acid-magnetite nanoparticles for drug delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. derangedphysiology.com [derangedphysiology.com]
• 12. japsonline.com [japsonline.com]
• 13. The Solubility–Permeability Interplay and Its Implications in Formulation Design and Development for Poorly Soluble Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]
• 15. Caco-2 Cell Tips for Reliable Intestinal Permeability Models [mimetas.com]
• 16. researchgate.net [researchgate.net]

Technical Support Center: Optimizing 4-Aminohexanoic Acid Dosage for In Vivo Experiments

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to assist in the optimization of 4-aminohexanoic acid dosage for in vivo studies.

Important Note on 4-Aminohexanoic Acid: Publicly available in vivo experimental data specifically for 4-aminohexanoic acid is limited. Therefore, this guide is built upon established principles of in vivo dose optimization and utilizes data from the well-characterized, structurally related isomer, 6-aminohexanoic acid (also known as aminocaproic acid) , as a proxy. Researchers should use this information as a starting point and conduct thorough dose-finding studies for 4-aminohexanoic acid.

Frequently Asked Questions (FAQs)

Q1: How should I determine a starting dose for 4-aminohexanoic acid in an in vivo study?

A1: Determining a starting dose requires a multi-step approach since direct conversion from in vitro data (like IC50) is not straightforward.[1] The recommended process involves:

• Literature Review: Search for any studies on 4-aminohexanoic acid or compounds with very similar structures and mechanisms of action to find a potential dose range.[1][2]

• Allometric Scaling: This method extrapolates doses between species based on body surface area (BSA), which is generally more accurate than scaling by body weight alone.[2] You can use data from the related compound, 6-aminohexanoic acid, as a starting point for these calculations.

• Maximum Tolerated Dose (MTD) Study: This is a critical preliminary in vivo experiment to identify the highest dose that can be administered without causing unacceptable toxicity.[1] The MTD study is essential for establishing a safe upper limit for your subsequent efficacy experiments.[1]

Q2: What is the likely mechanism of action for 4-aminohexanoic acid?

A2: While the specific targets of 4-aminohexanoic acid are not well-documented, its structural isomer, 6-aminohexanoic acid, is a known antifibrinolytic agent.[3][4] It functions as a lysine (B10760008) analog that competitively inhibits the activation of plasminogen to plasmin, a key enzyme responsible for degrading fibrin (B1330869) clots.[3][5] By preventing fibrinolysis, it helps to stabilize clots and reduce bleeding.[3][6] It is plausible that 4-aminohexanoic acid could have a similar mechanism of action.

Caption: Inhibition of the fibrinolysis pathway by aminohexanoic acid.

Q3: What is the most appropriate route of administration?

A3: The choice of administration route depends on your compound's properties, the target organ, and your experimental goals.[1] Common routes include:

• Intravenous (IV): Bypasses absorption barriers, providing 100% bioavailability and rapid onset. This is useful for establishing initial efficacy and for compounds with poor oral absorption.

• Intraperitoneal (IP): A common route in rodent studies that allows for systemic exposure. Absorption is generally rapid, though slower than IV.

• Oral (PO): Convenient for chronic dosing studies but requires the compound to be absorbed from the gastrointestinal tract. Bioavailability can be variable.

• Subcutaneous (SC): Provides slower, more sustained absorption compared to IV or IP.

The terminal elimination half-life of 6-aminohexanoic acid is approximately 2 hours, which may necessitate frequent dosing to maintain therapeutic levels.[7] A pharmacokinetic study is recommended to determine the optimal dosing frequency for 4-aminohexanoic acid.

Q4: What should I do if I observe unexpected toxicity in my animals?

A4: If you encounter unexpected signs of toxicity (e.g., more than 15-20% weight loss, changes in behavior, mortality), you should follow this troubleshooting workflow:

• Stop Dosing Immediately: For the affected dose group, cease administration to prevent further animal distress.[1]

• Collect Data: Perform necropsy and histopathological analysis on major organs to identify the cause of toxicity.[1]

• Re-evaluate Dose: Significantly reduce the starting dose in the next experimental cohort.

• Refine MTD Study: Your initial MTD study may need a more gradual dose escalation scheme to pinpoint the toxicity threshold more accurately.[1]

Caption: Troubleshooting workflow for unexpected in vivo toxicity.

Troubleshooting Guide

Observed Issue	Potential Cause	Recommended Action
No or low therapeutic effect	Dose is too low.	Increase the dose in subsequent cohorts, staying below the MTD.
Compound has poor bioavailability via the chosen route.	Conduct a pharmacokinetic (PK) study to measure plasma concentration. Consider an alternative administration route (e.g., switch from PO to IP or IV).[1]
Formulation issue (poor solubility).	Ensure the compound is fully dissolved in a non-toxic vehicle. Check the stability of the formulation over the experiment's duration.[8]
Short-lived therapeutic effect	The compound has a short half-life.	Conduct a PK study to determine the compound's half-life. Consider increasing the dosing frequency (e.g., from once to twice daily).[1]
Toxicity with repeated dosing	The compound has a long half-life and is accumulating.	Decrease the dosing frequency or the administered dose. Monitor for clinical signs of toxicity.[1]

Quantitative Data Summary

The following tables provide key physicochemical and dosage information. Data for 6-aminohexanoic acid is provided for reference.

Table 1: Physicochemical Properties

Property	4-Aminohexanoic Acid	6-Aminohexanoic Acid	Source
Molecular Formula	C₆H₁₃NO₂	C₆H₁₃NO₂	[3][9]
Molecular Weight	131.17 g/mol	131.17 g/mol	[3][9]
CAS Number	5415-99-6	60-32-2	[3][9]
Solubility	Soluble in water	Soluble in water	[10][11]

Table 2: Example Clinical Dosage of 6-Aminohexanoic Acid (for Allometric Scaling Reference)

Condition	Patient Population	Dosage Regimen	Notes	Source
Acute Bleeding Syndromes	Adults	5 g (oral) in the first hour, followed by 1 to 1.25 g/hr.	Aims to sustain a plasma level of 0.13 mg/mL.	[11][12]
Overdose Information	Adults	Doses up to 100 g have been tolerated. Acute renal failure reported after a 12 g dose.	Highlights the importance of careful dose selection.	[7][12]

Experimental Protocols

Protocol 1: Maximum Tolerated Dose (MTD) Study

This protocol outlines a general procedure to determine the MTD of 4-aminohexanoic acid in a rodent model.

• Animal Model: Select a relevant animal model (e.g., C57BL/6 mice, 8-10 weeks old).[1] Acclimate animals for at least one week before the experiment.

• Group Allocation: Randomly assign animals to several dose groups (e.g., 5 groups) and one vehicle control group, with at least 3-5 animals per group.[1]

• Dose Selection: Start with a low dose estimated from literature on related compounds or in vitro cytotoxicity data.[1] Escalate the dose in subsequent groups, for example, using a geometric progression (e.g., 10, 30, 100, 300 mg/kg).

• Administration: Administer 4-aminohexanoic acid via the chosen route (e.g., IP injection) once daily for a set period (e.g., 7-14 days). The vehicle control group receives only the vehicle.

• Monitoring: Monitor animals daily for clinical signs of toxicity, including weight loss, changes in behavior (lethargy, agitation), ruffled fur, and mortality.[1] Body weight should be recorded daily.

• Endpoint: The study endpoint is typically defined by significant toxicity, such as a body weight loss exceeding 20% or severe adverse clinical signs.[1]

• Data Analysis: The MTD is defined as the highest dose that does not cause mortality or other signs of life-threatening toxicity.[1]

Protocol 2: General Workflow for In Vivo Dose Optimization

Caption: General experimental workflow for in vivo dose optimization.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. 6-Aminohexanoic Acid | C6H13NO2 | CID 564 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Coagulation - Wikipedia [en.wikipedia.org]
• 7. DailyMed - AMINOCAPROIC ACID solution [dailymed.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. 4-Aminohexanoic acid | C6H13NO2 | CID 138490 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. DailyMed - AMINOCAPROIC ACID tablet [dailymed.nlm.nih.gov]
• 12. DailyMed - AMINOCAPROIC ACID tablet AMINOCAPROIC ACID syrup [dailymed.nlm.nih.gov]

Technical Support Center: Enzymatic Synthesis of 4-Aminohexanoic Acid

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the enzymatic synthesis of 4-aminohexanoic acid.

Frequently Asked Questions (FAQs)

Q1: Which enzyme classes are suitable for the synthesis of 4-aminohexanoic acid?

A1: While direct enzymatic routes for 4-aminohexanoic acid are still under extensive research, promising enzyme classes include:

• Engineered Glutamate Dehydrogenases (GDHs): Mutant GDHs have shown success in the synthesis of similar molecules like (R)-4-aminopentanoic acid from levulinic acid.[1][2][3] This suggests that engineered GDHs could be adapted for the reductive amination of a suitable 6-carbon keto-acid precursor to 4-aminohexanoic acid.

• Transaminases (TAs): TAs are widely used for the synthesis of chiral amines and amino acids.[4][5][6] A suitable ω-transaminase could potentially catalyze the transfer of an amino group to a 6-carbon keto-acid precursor.

Q2: What are the key reaction parameters to control for efficient synthesis?

A2: The critical parameters for successful enzymatic synthesis of 4-aminohexanoic acid include:

• pH: Enzyme activity and stability are highly pH-dependent. The optimal pH should be determined for the specific enzyme used.[7][8][9] For example, in the synthesis of 4-aminopentanoic acid using an engineered GDH, a pH of 8.0 was found to be optimal.[1]

• Temperature: Temperature affects the reaction rate and enzyme stability. While higher temperatures can increase the reaction rate, they can also lead to enzyme denaturation.[7][9] An optimal temperature of 45°C was used for the GDH-catalyzed synthesis of 4-aminopentanoic acid.[1]

• Substrate and Cofactor Concentrations: The concentrations of the keto-acid precursor, amino donor (e.g., ammonia), and any necessary cofactors (e.g., NAD(P)H) must be optimized. High substrate concentrations can sometimes lead to substrate inhibition.

• Enzyme Loading: The amount of enzyme used will impact the reaction rate. This needs to be balanced with cost considerations.

Q3: How can I improve the stability of the enzyme for longer reaction times or reuse?

A3: Enzyme immobilization is a common and effective strategy to enhance stability and enable reuse.[10] Common immobilization techniques include:

• Adsorption: The enzyme is physically adsorbed onto a solid support like silica (B1680970) gel or alginate beads.[10]

• Covalent Bonding: The enzyme is attached to a support via stable covalent bonds.[11][12] This method often leads to a more robustly immobilized enzyme.

• Entrapment: The enzyme is physically enclosed within a polymeric matrix.[12]

Q4: What are the common causes of low product yield?

A4: Low yield in enzymatic synthesis can stem from several factors:

• Sub-optimal Reaction Conditions: Incorrect pH, temperature, or buffer composition can significantly reduce enzyme activity.[7][9]

• Enzyme Inhibition: The product (product inhibition) or high concentrations of the substrate (substrate inhibition) can inhibit the enzyme's activity.

• Enzyme Instability: The enzyme may be denaturing over the course of the reaction due to operational stress.

• Poor Substrate Quality: Impurities in the substrate can inhibit the enzyme.

• Equilibrium Limitations: If the reaction is reversible, the equilibrium may not favor product formation.

Troubleshooting Guide

Problem	Potential Cause	Troubleshooting Steps
Low or No Product Formation	Inactive enzyme	- Verify enzyme activity with a standard assay. - Ensure proper storage conditions for the enzyme.
Incorrect reaction conditions	- Optimize pH and temperature for the specific enzyme.[7][9] - Check buffer composition and concentration.
Missing or degraded cofactor	- Ensure the correct cofactor (e.g., NADPH) is added at the appropriate concentration. - Use a cofactor regeneration system if applicable.[1]
Reaction Starts but Stalls	Product inhibition	- Consider in-situ product removal. - Investigate using a fed-batch approach for the substrate.
Enzyme deactivation	- Assess enzyme stability under reaction conditions. - Consider enzyme immobilization to improve stability.[10]
Substrate inhibition	- Lower the initial substrate concentration and use a fed-batch approach.
Low Enantioselectivity	Sub-optimal reaction conditions	- Re-evaluate and optimize pH and temperature, as these can affect stereoselectivity.[13]
Enzyme choice	- Screen different enzymes or engineered variants for higher enantioselectivity.
Difficulty in Product Purification	Complex reaction matrix	- Utilize ion-exchange chromatography for purification of the amino acid product. - Consider derivatization of the product for easier separation by HPLC.[1]

Quantitative Data Summary

The following tables summarize key quantitative data from the enzymatic synthesis of (R)-4-aminopentanoic acid, a close structural analog of 4-aminohexanoic acid, which can serve as a starting point for optimization.

Table 1: Effect of Reaction Conditions on (R)-4-Aminopentanoic Acid Synthesis [1]

Parameter	Condition	Conversion (%)
pH	7.0	~80
8.0	>95
9.0	~90
Temperature (°C)	30	~75
35	~85
40	~90
45	>97
NADP⁺ Concentration (mM)	0.25	~80
0.5	~90
1.0	>95

Table 2: Kinetic Parameters of Engineered Glutamate Dehydrogenase for Levulinic Acid [1]

Enzyme Variant	kcat (s⁻¹)	Km (mM)	kcat/Km (s⁻¹mM⁻¹)
EcGDHK116C	0.03	120.5	0.00025
EcGDHK116Q/N348M	0.42	40.1	0.0105

Experimental Protocols

Protocol 1: Enzymatic Synthesis of (R)-4-Aminopentanoic Acid

This protocol for a related compound can be adapted for 4-aminohexanoic acid synthesis with appropriate modifications to the substrate and potentially the enzyme.

Materials:

• Engineered Glutamate Dehydrogenase (EcGDHK116Q/N348M)

• Formate (B1220265) Dehydrogenase (for cofactor regeneration)

• Levulinic Acid (substrate)

• Ammonium formate (amino donor and for cofactor regeneration)

• NADP⁺

• Tris-HCl buffer (100 mM, pH 8.0)

Procedure: [1]

• Prepare a reaction mixture containing:

  • 100 mM Tris-HCl buffer (pH 8.0)

  • 0.8 M Ammonium formate

  • 80 mM Levulinic acid

  • 1 mM NADP⁺

• Add the purified engineered EcGDH and formate dehydrogenase to the reaction mixture.

• Incubate the reaction at 45°C with gentle agitation.

• Monitor the reaction progress by taking samples at regular intervals and analyzing them by HPLC.

Protocol 2: General Procedure for Enzyme Immobilization by Covalent Attachment

Materials:

• Enzyme solution in a suitable buffer

• Support material (e.g., epoxy-activated resin)

• Phosphate (B84403) buffer

Procedure: [11][12]

• Wash the support material with phosphate buffer.

• Prepare the enzyme solution in a high ionic strength phosphate buffer.

• Add the enzyme solution to the washed support material.

• Gently mix the slurry for a specified period (e.g., 18-24 hours) at a controlled temperature (e.g., 25°C).

• After incubation, filter the immobilized enzyme and wash it thoroughly with buffer to remove any unbound enzyme.

• Store the immobilized enzyme in a suitable buffer at 4°C.

Visualizations

Caption: Experimental workflow for the enzymatic synthesis of 4-aminohexanoic acid.

Caption: Troubleshooting decision tree for low yield in enzymatic synthesis.

References

• 1. A Sustainable Approach for Synthesizing (R)-4-Aminopentanoic Acid From Levulinic Acid Catalyzed by Structure-Guided Tailored Glutamate Dehydrogenase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. patrinum.ch [patrinum.ch]
• 3. researchgate.net [researchgate.net]
• 4. Transaminase biocatalysis: optimization and application - Green Chemistry (RSC Publishing) DOI:10.1039/C6GC02328B [pubs.rsc.org]
• 5. Transaminase - Wordpress [reagents.acsgcipr.org]
• 6. Transaminases for the synthesis of enantiopure beta-amino acids - PMC [pmc.ncbi.nlm.nih.gov]
• 7. omicsonline.org [omicsonline.org]
• 8. researchgate.net [researchgate.net]
• 9. omicsonline.org [omicsonline.org]
• 10. Top 4 Strategies To Improve The Stability Of Enzyme [infinitabiotech.com]
• 11. researchgate.net [researchgate.net]
• 12. rnlkwc.ac.in [rnlkwc.ac.in]
• 13. Stereoselective Synthesis of β-Branched Aromatic α-Amino Acids via Biocatalytic Dynamic Kinetic Resolution - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: High-Purity 4-Aminohexanoic Acid Purification

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on refining purification protocols for high-purity 4-aminohexanoic acid. Below you will find troubleshooting guides, frequently asked questions, and detailed experimental protocols to assist in your laboratory work.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for purifying 4-aminohexanoic acid?

A1: The most common and effective methods for purifying 4-aminohexanoic acid are ion-exchange chromatography and recrystallization. Ion-exchange chromatography separates molecules based on their net charge and is highly effective for purifying amino acids from complex mixtures. Recrystallization is a technique used to purify solid compounds based on differences in solubility, and it can be very effective in removing impurities if an appropriate solvent is chosen.

Q2: What are the key physicochemical properties of 4-aminohexanoic acid relevant to its purification?

A2: Understanding the physicochemical properties of 4-aminohexanoic acid is crucial for developing effective purification protocols. Key properties include its molecular weight, melting point, water solubility, and pKa values for the amine and carboxylic acid groups. The zwitterionic nature of 4-aminohexanoic acid at physiological pH influences its solubility and interaction with ion-exchange resins.

Q3: What are the potential impurities in synthetically produced 4-aminohexanoic acid?

A3: Potential impurities can include unreacted starting materials, byproducts from the synthesis, and stereoisomers. For instance, if synthesized from protected amino acid precursors, residual protecting groups or coupling agents could be present. It is also important to consider the potential for dimers and trimers, especially at elevated temperatures.

Q4: How can I assess the purity of my 4-aminohexanoic acid sample?

A4: High-Performance Liquid Chromatography (HPLC) is a widely used and reliable method for assessing the purity of 4-aminohexanoic acid. Other analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) can also be used to confirm the structure and identify any impurities.

Troubleshooting Guide

Issue 1: Low yield after recrystallization.

• Question: I am getting a very low yield of 4-aminohexanoic acid after recrystallization. What could be the cause and how can I improve it?

• Answer: Low yield during recrystallization can be due to several factors:

  • Excessive solvent: Using too much solvent will keep more of your compound dissolved even at low temperatures. Try reducing the initial volume of the solvent.

  • Cooling too quickly: Rapid cooling can lead to the formation of small, impure crystals and can trap impurities. Allow the solution to cool slowly to room temperature before placing it in an ice bath.

  • Inappropriate solvent: The chosen solvent may be too good at dissolving the compound at low temperatures. You may need to screen for a different solvent or use a solvent/anti-solvent system. For instance, dissolving the crude product in water and then adding a less polar solvent like isopropanol (B130326) can induce crystallization.

Issue 2: The compound is "oiling out" during recrystallization.

• Question: Instead of forming crystals, my 4-aminohexanoic acid is "oiling out." What should I do?

• Answer: "Oiling out" happens when the compound separates from the solution as a liquid rather than a solid. This can occur if the solution is too concentrated or if the boiling point of the solvent is higher than the melting point of the compound-impurity mixture. To resolve this, try the following:

  • Reheat the solution to dissolve the oil.

  • Add a small amount of additional solvent to decrease the saturation.

  • Allow the solution to cool more slowly to encourage crystal nucleation over oil formation.

Issue 3: Poor separation during ion-exchange chromatography.

• Question: I am not getting good separation of 4-aminohexanoic acid from impurities using ion-exchange chromatography. What parameters should I adjust?

• Answer: Poor separation in ion-exchange chromatography can often be resolved by optimizing several parameters:

  • pH of the buffer: The pH of the buffer determines the net charge of your compound and its affinity for the resin. For a cation-exchange column, the pH should be below the isoelectric point (pI) of 4-aminohexanoic acid, and for an anion-exchange column, it should be above the pI.

  • Ionic strength of the elution buffer: A gradual increase in the ionic strength of the elution buffer (a salt gradient) is commonly used to elute the bound molecules. Adjusting the gradient steepness can improve resolution.

  • Flow rate: A lower flow rate can improve resolution by allowing more time for equilibration between the stationary and mobile phases.

  • Column resin: Ensure you are using the appropriate type of ion-exchange resin (e.g., a weakly acidic cation exchange resin).

Issue 4: Colored impurities in the final product.

• Question: My purified 4-aminohexanoic acid has a yellowish tint. How can I remove these colored impurities?

• Answer: Colored impurities can often be removed by treating the solution with activated charcoal before the final crystallization step. Dissolve the crude product in the appropriate solvent, add a small amount of activated charcoal, heat the mixture, and then perform

Reference Data & Comparative Studies

A Comparative Guide to 4-Aminohexanoic Acid Derivatives and Other Modulators of GABA Levels

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the effects of 4-aminohexanoic acid derivatives, specifically focusing on the well-characterized γ-vinyl GABA (Vigabatrin), and other pharmacological alternatives on gamma-aminobutyric acid (GABA) levels. The content is supported by experimental data and detailed methodologies to assist in research and development.

It is important to note that while the topic specifies "4-aminohexanoic acid," the pharmacologically active compounds that significantly modulate GABA levels are typically unsaturated derivatives, such as Vigabatrin (4-amino-hex-5-enoic acid). This guide will focus on these active derivatives and compare them with other classes of GABA-modulating agents.

Comparison of Quantitative Effects on GABA Levels

The following table summarizes the quantitative impact of various compounds on GABA levels, compiled from preclinical and clinical studies.

Compound Class	Specific Compound(s)	Mechanism of Action	Model System	Method of GABA Measurement	Observed Effect on GABA Levels
GABA Transaminase (GABA-T) Inhibitors	Vigabatrin (γ-vinyl GABA)	Irreversible inhibition of GABA-T	Human Brain (Epileptic Patients)	In vivo Magnetic Resonance Spectroscopy (MRS)	2-3 fold increase in total brain GABA.[1][2]
Mouse Brain	Not specified	300% increase in brain GABA content.[3]
Gabaculine	Irreversible inhibition of GABA-T	Rat Cortical Slices	High-Performance Liquid Chromatography (HPLC)	~100% increase in GABA content (in vitro); ~300% increase (in vivo).[4]
γ-acetylenic GABA	Irreversible inhibition of GABA-T	Mouse Brain	Not specified	Dose-dependent increase in brain GABA.
GABA Reuptake Inhibitors	Tiagabine	Selective inhibition of GABA transporter 1 (GAT-1)	Rat Brain (in vivo)	Microdialysis	Dose-dependent increase in extracellular GABA; peak values of 200-350% of basal levels.[5]
Positive Allosteric Modulators of GABA-A Receptor	Benzodiazepines (e.g., Diazepam)	Enhance the effect of GABA at the GABA-A receptor	Rat Brain	Not specified	Primarily modulates receptor function, not GABA concentration. Some studies suggest indirect or no significant change in basal GABA levels.[6][7]
Anticonvulsants with Mixed Mechanisms	Phenytoin (B1677684)	Multiple, including modulation of voltage-gated sodium channels	Mouse Brain	Enzyme-linked immunosorbent assay	Significant increase in whole-brain GABA levels.[8]
Rat Brain Synaptosomes	Not specified	Conflicting reports: some studies show facilitated GABA uptake[9], others show competitive inhibition of GABA transport.[10]

Signaling Pathways and Experimental Workflows

To visually represent the mechanisms and methodologies discussed, the following diagrams are provided in Graphviz DOT language.

GABA Metabolism and Drug Targets

This diagram illustrates the synthesis and degradation of GABA, highlighting the points of intervention for different classes of drugs.

Caption: GABA metabolism and points of pharmacological intervention.

Experimental Workflow for Measuring Brain GABA Levels

This diagram outlines a generalized workflow for preclinical and clinical studies aimed at quantifying brain GABA levels.

Caption: Generalized workflow for GABA measurement studies.

Detailed Experimental Protocols

In Vivo Measurement of Total Brain GABA by Magnetic Resonance Spectroscopy (MRS)

Principle: Magnetic Resonance Spectroscopy (MRS) is a non-invasive technique that allows for the in vivo quantification of metabolites in a specific brain region. The MEGA-PRESS (MEscher-GArwood Point RESolved Spectroscopy) sequence is commonly used to edit the spectrum and specifically detect the GABA signal, which is otherwise obscured by more abundant metabolites.[11]

Generalized Protocol for Human Studies:

• Subject Preparation: Participants are screened for contraindications to MRI. For studies investigating drug effects, baseline measurements are typically taken before administration.

• Data Acquisition:

  • Subjects are positioned in a 3T or higher field strength MRI scanner.

  • Anatomical images are acquired to define the volume of interest (VOI), for example, in the occipital cortex or anterior cingulate cortex.

  • The MEGA-PRESS sequence is applied to the VOI. This involves the acquisition of two interleaved datasets: one with an "edit-on" pulse to refocus the J-coupling of GABA, and one with an "edit-off" pulse.

  • Key parameters include: Echo Time (TE) ~68 ms, Repetition Time (TR) > 1.5 s, and a sufficient number of averages to achieve a good signal-to-noise ratio.

• Data Processing and Quantification:

  • The "edit-off" spectrum is subtracted from the "edit-on" spectrum to reveal the edited GABA signal at approximately 3 ppm.

  • Specialized software (e.g., Gannet, LCModel) is used to fit and quantify the GABA peak area.

  • GABA concentration is typically expressed as a ratio to an internal reference compound like creatine (B1669601) (Cr) or water.

In Vivo Measurement of Extracellular Brain GABA by Microdialysis

Principle: Microdialysis is an in vivo technique used to sample the extracellular fluid of a specific brain region in freely moving animals. A probe with a semi-permeable membrane is implanted, and a physiological solution is perfused through it. Small molecules like GABA diffuse across the membrane into the perfusate, which is then collected and analyzed.[4]

Generalized Protocol for Rodent Studies:

• Probe Implantation:

  • Rats or mice are anesthetized and placed in a stereotaxic frame.

  • A guide cannula is surgically implanted, targeting the brain region of interest (e.g., hippocampus, prefrontal cortex).

  • Animals are allowed to recover from surgery.

• Microdialysis Experiment:

  • On the day of the experiment, a microdialysis probe is inserted through the guide cannula.

  • The probe is perfused with artificial cerebrospinal fluid (aCSF) at a low, constant flow rate (e.g., 0.5-2.0 µL/min).

  • After a stabilization period, baseline dialysate samples are collected at regular intervals (e.g., every 20-30 minutes).

  • The drug of interest is administered (e.g., systemically or through the dialysis probe via reverse dialysis).

  • Dialysate collection continues to monitor changes in extracellular GABA concentration over time.

• Sample Analysis: The collected dialysate samples are analyzed for GABA content, typically using HPLC with fluorescence or electrochemical detection.

Quantification of GABA in Brain Tissue by High-Performance Liquid Chromatography (HPLC)

Principle: This ex vivo method involves the quantification of GABA in homogenized brain tissue. Due to GABA's lack of a chromophore or fluorophore, a pre-column derivatization step is necessary to enable its detection by UV or fluorescence detectors. A common derivatizing agent is o-phthalaldehyde (B127526) (OPA) in the presence of a thiol.[12]

Generalized Protocol:

• Tissue Preparation:

  • Following the experimental paradigm, animals are euthanized, and the brain is rapidly dissected and frozen to prevent post-mortem changes in GABA levels.

  • The brain region of interest is homogenized in a deproteinizing solution (e.g., perchloric acid).

  • The homogenate is centrifuged to pellet the proteins, and the supernatant is collected.

• Pre-column Derivatization:

  • An aliquot of the supernatant is mixed with the derivatization reagent (e.g., OPA and 2-mercaptoethanol (B42355) in a borate (B1201080) buffer).

  • The reaction is allowed to proceed for a short, controlled time at a specific temperature.

• HPLC Analysis:

  • The derivatized sample is injected into a reverse-phase HPLC system.

  • The components are separated on a C18 column using an appropriate mobile phase (e.g., a gradient of acetonitrile (B52724) and a phosphate (B84403) buffer).

  • The derivatized GABA is detected by a fluorescence detector (e.g., excitation at 340 nm, emission at 450 nm).

• Quantification: The concentration of GABA in the sample is determined by comparing the peak area to a standard curve generated from known concentrations of GABA.

References

• 1. digital.car.chula.ac.th [digital.car.chula.ac.th]
• 2. Glutamate/GABA Synthesis & Metabolism [sigmaaldrich.com]
• 3. Physiology, GABA - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Microdialysis in Rodents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 'GABA shift' in vivo: enhancement of benzodiazepine binding in vivo by modulation of endogenous GABA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Benzodiazepine binding after in vivo elevation of GABA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. ardurecoverycenter.com [ardurecoverycenter.com]
• 8. researchgate.net [researchgate.net]
• 9. Mechanism of action of anticonvulsants. Role of the differential effects on the active uptake of putative neurotransmitters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. The effect of phenytoin on glutamate and GABA transport - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. A comprehensive guide to MEGA-PRESS for GABA measurement - PMC [pmc.ncbi.nlm.nih.gov]
• 12. High sensitivity HPLC method for analysis of in vivo extracellular GABA using optimized fluorescence parameters for o-phthalaldehyde (OPA)/sulfite derivatives - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Efficacy Analysis: 4-Aminohexanoic Acid and Gabapentin

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the efficacy of 4-aminohexanoic acid and gabapentin (B195806), focusing on their distinct pharmacological profiles and therapeutic applications. The information presented is based on available experimental data to facilitate an objective evaluation for research and drug development purposes.

Executive Summary

Gabapentin is a well-established anticonvulsant and analgesic agent with a primary mechanism of action involving the inhibition of voltage-gated calcium channels. In contrast, 4-aminohexanoic acid, more commonly known as 6-aminohexanoic acid or epsilon-aminocaproic acid (EACA), is a clinically utilized antifibrinolytic agent. Its mechanism revolves around the inhibition of plasminogen activation, thereby preventing the dissolution of fibrin (B1330869) clots.

Direct comparative studies evaluating the efficacy of 4-aminohexanoic acid and gabapentin for the same indications, such as epilepsy or neuropathic pain, are absent in the scientific literature. This guide, therefore, presents the established efficacy data for gabapentin and contrasts it with the known pharmacological profile of 4-aminohexanoic acid to highlight their disparate therapeutic roles.

Gabapentin: Efficacy Data

Gabapentin has demonstrated efficacy in a range of preclinical models of epilepsy and pain. The following tables summarize key quantitative data from these studies.

Anticonvulsant Activity

Experimental Model	Species	Route of Administration	Efficacy Metric	Result	Citation
Maximal Electroshock (MES) Seizure	Mice	Intraperitoneal (i.p.)	ED50	Ineffective at doses ≤ 50 mg/kg	[1]
Maximal Electroshock (MES) Seizure	Mice	Intraperitoneal (i.p.)	Protection against tonic hind limb extension	83.34% protection	[2][3]
Pentylenetetrazol (PTZ) Induced Seizures	Mice	Intraperitoneal (i.p.)	Protection against seizures	Ineffective in preventing seizures, but reduced severity and mortality	[2][3]
Soman-induced Seizures	Guinea Pig	N/A	Pretreatment	Prevented seizure development in a dose-dependent manner	[4]

Analgesic Activity

Experimental Model	Species	Route of Administration	Efficacy Metric	Result	Citation
Acetic Acid-Induced Visceral Nociception	Rats	Intraperitoneal (i.p.)	Reduction in writhing responses	Dose-related reduction	[5]
Postherpetic Neuralgia	Humans	Oral	Pain relief	At doses of 1800 mg to 3600 mg daily, provided good levels of pain relief to some individuals.[6]	[6]
Painful Diabetic Neuropathy	Humans	Oral	Pain relief	38% of participants had a substantial benefit with gabapentin at 1200 mg daily or greater, compared to 21% with placebo.[6]	[6]
Postoperative Pain	Humans	Oral	Reduction in pain scores and opioid consumption	Significantly less pain at 4 and 24 hours post-operation and decreased opioid usage.[7]	[7]

4-Aminohexanoic Acid: Pharmacological Profile

4-Aminohexanoic acid, or 6-aminohexanoic acid, is not recognized as an anticonvulsant or analgesic agent. Its established therapeutic application is in the management of bleeding disorders.

Antifibrinolytic Activity

Mechanism of Action	Effect
Inhibition of plasminogen activators	Prevents the conversion of plasminogen to plasmin.[8][9]
Inhibition of plasmin activity	At higher concentrations, non-competitively inhibits plasmin.

There is a lack of published, peer-reviewed experimental data demonstrating the efficacy of 4-aminohexanoic acid in standard preclinical models of epilepsy (e.g., MES, PTZ) or pain (e.g., acetic acid writhing, formalin test). One study noted that a conotoxin analog incorporating 6-aminohexanoic acid as a linker exhibited analgesic properties in an inflammatory pain model, but this does not provide direct evidence for the efficacy of 4-aminohexanoic acid itself.[10]

Signaling Pathways and Mechanisms of Action

Gabapentin Signaling Pathway

Caption: Mechanism of action of Gabapentin.

4-Aminohexanoic Acid (EACA) Signaling Pathway

Caption: Mechanism of action of 4-Aminohexanoic Acid (EACA).

Experimental Protocols

Detailed methodologies for key preclinical experiments used to evaluate anticonvulsant and analgesic efficacy are provided below.

Maximal Electroshock (MES) Seizure Test

This model is used to identify compounds effective against generalized tonic-clonic seizures.[11][12][13][14][15]

• Apparatus: An electroconvulsive shock generator with corneal or auricular electrodes.

• Animal Preparation: Male ICR-CD-1 mice are commonly used. Animals are acclimated to the laboratory environment for at least 3-4 days prior to testing with ad libitum access to food and water.

• Procedure:

  • A drop of anesthetic ophthalmic solution (e.g., 0.5% tetracaine) is applied to the animal's eyes before placing corneal electrodes.

  • An electrical stimulus (e.g., 50 mA, 60 Hz for 0.2 seconds in mice) is delivered.[12][13]

  • The primary endpoint is the abolition of the tonic hindlimb extension phase of the seizure. An animal is considered protected if it does not exhibit this response.

• Data Analysis: The median effective dose (ED50), the dose that protects 50% of the animals from the tonic hindlimb extension, is calculated.

Pentylenetetrazol (PTZ) Seizure Test

This model is used to identify compounds that can raise the seizure threshold and are potentially effective against absence seizures.[2][4][6][11][16]

• Apparatus: Observation chambers.

• Animal Preparation: Male Swiss albino mice are often used. Animals are acclimated as described for the MES test.

• Procedure:

  • The test compound or vehicle is administered at a predetermined time before PTZ.

  • PTZ is administered subcutaneously or intraperitoneally at a dose known to induce clonic seizures (e.g., 30-35 mg/kg i.p. for C57BL/6 mice).[4][6]

  • Animals are observed for a set period (e.g., 30 minutes) for the presence of seizures, typically characterized by myoclonic jerks and generalized clonic-tonic seizures.[2][4]

  • Seizure severity can be scored using a standardized scale (e.g., Racine scale).[4]

• Data Analysis: The primary endpoint is the presence or absence of a seizure. The ED50 for seizure prevention is determined.

Acetic Acid-Induced Writhing Test

This is a model of visceral pain used to screen for analgesic compounds.[7][17][18][19]

• Apparatus: Transparent observation chambers.

• Animal Preparation: Male Swiss albino mice are typically used and are fasted for 12-18 hours before the experiment with free access to water.

• Procedure:

  • The test compound, vehicle, or a standard analgesic (e.g., diclofenac (B195802) sodium) is administered 30-60 minutes before the induction of writhing.[17]

  • A 0.6% acetic acid solution (10 ml/kg body weight) is injected intraperitoneally.[17]

  • After a 5-minute latency period, the number of writhes (abdominal constrictions and stretching of the hind limbs) is counted for a continuous period of 20-30 minutes.[17]

• Data Analysis: The total number of writhes in the test groups is compared to the vehicle control group. The percentage of inhibition of writhing is calculated.

Conclusion

The available scientific evidence clearly delineates distinct therapeutic profiles for 4-aminohexanoic acid and gabapentin. Gabapentin is a well-characterized agent with proven efficacy in the management of epilepsy and neuropathic pain, supported by a substantial body of preclinical and clinical data. Its mechanism of action is centered on the modulation of neuronal excitability.

In stark contrast, 4-aminohexanoic acid (6-aminohexanoic acid) is an established antifibrinolytic drug with a mechanism of action focused on the coagulation cascade. There is no significant evidence to support its use as an anticonvulsant or analgesic. Therefore, for research and development efforts targeting neurological disorders such as epilepsy and neuropathic pain, gabapentin and its analogs remain the compounds of interest, while 4-aminohexanoic acid is relevant to the field of hemostasis.

References

• 1. meliordiscovery.com [meliordiscovery.com]
• 2. 2024.sci-hub.ru [2024.sci-hub.ru]
• 3. Modulation of Different Phases of Formalin Test by Force Swim Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Anticonvulsant - Wikipedia [en.wikipedia.org]
• 6. Establishing a Pentylenetetrazole-Induced Epileptic Seizure Model in Mice [jove.com]
• 7. rjptsimlab.com [rjptsimlab.com]
• 8. m.youtube.com [m.youtube.com]
• 9. Aminocaproic acid - Wikipedia [en.wikipedia.org]
• 10. mdpi.com [mdpi.com]
• 11. Acute Seizure Tests Used in Epilepsy Research: Step-by-Step Protocol of the Maximal Electroshock Seizure (MES) Test, the Maximal Electroshock Seizure Threshold (MEST) Test, and the Pentylenetetrazole (PTZ)-Induced Seizure Test in Rodents | Springer Nature Experiments [experiments.springernature.com]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. scispace.com [scispace.com]
• 15. The maximal electroshock seizure (MES) model in the preclinical assessment of potential new antiepileptic drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Pentylenetetrazol Seizure Threshold Test (mouse, rat) [panache.ninds.nih.gov]
• 17. benchchem.com [benchchem.com]
• 18. 2.6. Acetic acid-induced writhing test [bio-protocol.org]
• 19. 2.9.1. Acetic acid induced writhing test [bio-protocol.org]

A Comparative Analysis of 4-Aminohexanoic Acid and Pregabalin in Neuropathic Pain Models: An Evidence-Based Guide

A critical gap in current research limits a direct comparison of 4-Aminohexanoic acid and the established therapeutic, pregabalin (B1679071), for the treatment of neuropathic pain. While extensive preclinical and clinical data support the efficacy of pregabalin, there is a notable absence of published studies investigating 4-Aminohexanoic acid in this context. This guide provides a comprehensive overview of pregabalin's performance in neuropathic pain models and explores the hypothetical potential of 4-Aminohexanoic acid based on its structural similarity to the inhibitory neurotransmitter γ-aminobutyric acid (GABA).

Pregabalin: A Well-Established Modulator of Neuropathic Pain

Pregabalin is a structural analog of GABA and a first-line treatment for various neuropathic pain conditions.[1] Its primary mechanism of action involves binding with high affinity to the α2δ-1 subunit of voltage-gated calcium channels (VGCCs) in the central nervous system.[2][3][4] This interaction is crucial for its analgesic effects.[4][5][6]

Binding to the α2δ-1 subunit reduces the influx of calcium into presynaptic nerve terminals.[1][3] This, in turn, decreases the release of excitatory neurotransmitters such as glutamate, substance P, and calcitonin gene-related peptide (CGRP).[1][3][7] The reduction in these neurotransmitters leads to a dampening of neuronal hyperexcitability, a key factor in the pathophysiology of neuropathic pain.[1][8] Although structurally similar to GABA, pregabalin does not directly bind to GABA-A or GABA-B receptors.[9][10][11]

Efficacy in Preclinical Models of Neuropathic Pain

Pregabalin has demonstrated significant efficacy in various animal models of neuropathic pain, including those induced by nerve injury and chemotherapy.

• Chronic Constriction Injury (CCI): In the CCI model, pregabalin has been shown to significantly attenuate mechanical allodynia (pain from a non-painful stimulus) and thermal hyperalgesia (exaggerated response to a painful heat stimulus).[1][12]

• Spared Nerve Injury (SNI): Studies using the SNI model have also reported the effectiveness of pregabalin in reversing mechanical allodynia.[5]

• Chemotherapy-Induced Neuropathic Pain (CINP): Pregabalin has been shown to alleviate symptoms of CINP, such as cold allodynia and heat hyperalgesia, in models using chemotherapeutic agents like oxaliplatin (B1677828) and docetaxel.[1][13]

4-Aminohexanoic Acid: A Hypothetical Contender

Due to the lack of direct experimental evidence, the potential of 4-Aminohexanoic acid in treating neuropathic pain remains speculative. As a GABA analog, its mechanism of action would likely involve the GABAergic system, which plays a crucial role in modulating pain perception.[14][15]

A potential mechanism for a GABA analog like 4-Aminohexanoic acid could be the enhancement of GABAergic inhibition. This could occur through several pathways:

• Direct Agonism at GABA Receptors: It could potentially act as an agonist at GABA-A or GABA-B receptors, leading to neuronal hyperpolarization and reduced excitability.

• Inhibition of GABA Reuptake: By blocking GABA transporters (GATs), it could increase the concentration of GABA in the synaptic cleft, thereby enhancing inhibitory neurotransmission.

• Inhibition of GABA Metabolism: It might inhibit enzymes like GABA transaminase (GABA-T), which breaks down GABA, leading to increased GABA levels.

It is important to reiterate that these are hypothetical mechanisms, and dedicated research is required to determine if 4-Aminohexanoic acid possesses any of these properties and if they translate to analgesic effects in neuropathic pain models.

Quantitative Data Summary

The following table summarizes the available quantitative data for pregabalin. No comparable data is available for 4-Aminohexanoic acid in the context of neuropathic pain.

Parameter	Pregabalin	4-Aminohexanoic Acid
Mechanism of Action	Binds to the α2δ-1 subunit of voltage-gated calcium channels, reducing excitatory neurotransmitter release.[2][3][4]	Not experimentally determined for neuropathic pain. Hypothetically involves modulation of the GABAergic system.
Binding Target	α2δ-1 subunit of VGCCs.[2][4]	Unknown. Potentially GABA receptors or transporters.
Efficacy in CCI Model	Attenuates mechanical allodynia and thermal hyperalgesia.[1][12]	No data available.
Efficacy in SNI Model	Reverses mechanical allodynia.[5]	No data available.
Efficacy in CINP Models	Alleviates cold allodynia and heat hyperalgesia.[1][13]	No data available.
Effective Dose Range (Rodent Models)	3-100 mg/kg (oral, i.p.).[1][12]	No data available.

Experimental Protocols

Detailed methodologies for key experiments cited in the evaluation of pregabalin are provided below.

Chronic Constriction Injury (CCI) Model

The CCI model is a widely used method to induce neuropathic pain in rodents.

• Anesthesia: The animal is anesthetized using an appropriate anesthetic agent (e.g., isoflurane).

• Surgical Procedure: The common sciatic nerve is exposed at the mid-thigh level. Four loose ligatures of chromic gut suture are tied around the nerve at approximately 1 mm intervals. The ligatures should be tied just tight enough to cause a slight constriction of the nerve without arresting epineural blood flow.

• Wound Closure: The muscle and skin are closed in layers.

• Behavioral Testing: Animals develop signs of neuropathic pain, such as mechanical allodynia and thermal hyperalgesia, within a few days to a week, which can be assessed using von Frey filaments and radiant heat sources, respectively.

Spared Nerve Injury (SNI) Model

The SNI model produces a robust and long-lasting neuropathic pain state.

• Anesthesia: The animal is anesthetized.

• Surgical Procedure: The sciatic nerve and its three terminal branches (the tibial, common peroneal, and sural nerves) are exposed. The tibial and common peroneal nerves are tightly ligated with a silk suture and then transected distal to the ligation, removing a small section of the distal nerve stump. The sural nerve is left intact.

• Wound Closure: The muscle and skin are closed.

• Behavioral Testing: Mechanical allodynia develops rapidly in the territory of the intact sural nerve and can be measured with von Frey filaments.

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the signaling pathways and a typical experimental workflow.

Caption: Mechanism of action of pregabalin in reducing neuropathic pain.

Caption: Hypothetical mechanisms of a GABAergic compound like 4-Aminohexanoic Acid.

Caption: Typical experimental workflow for evaluating analgesics in neuropathic pain models.

Conclusion

Pregabalin is a well-characterized compound with a clear mechanism of action and proven efficacy in a range of preclinical neuropathic pain models, which is further supported by extensive clinical data. In stark contrast, 4-Aminohexanoic acid remains an uninvestigated molecule in the context of neuropathic pain. While its structural similarity to GABA suggests a potential for modulating the GABAergic system, this remains purely speculative. Future research, including in vitro binding and functional assays followed by in vivo testing in established neuropathic pain models, is essential to determine if 4-Aminohexanoic acid holds any therapeutic promise. Until such data becomes available, pregabalin remains a benchmark against which new potential therapies for neuropathic pain should be compared.

References

• 1. researchgate.net [researchgate.net]
• 2. 4-Aminohexanoic acid (5415-99-6) for sale [vulcanchem.com]
• 3. mdpi.com [mdpi.com]
• 4. Enantioselective actions of 4-amino-3-hydroxybutanoic acid and (3-amino-2-hydroxypropyl)methylphosphinic acid at recombinant GABA(C) receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Novel Functionalized Amino Acids as Inhibitors of GABA Transporters with Analgesic Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 6-Aminohexanoic Acid | C6H13NO2 | CID 564 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Protection by 4-amino-hex-5-enoic acid (gamma-vinyl GABA) and hypobaric hypoxia against kainic acid neurotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. 4-Aminohexanoic acid hydrochloride | C6H14ClNO2 | CID 71299955 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. GABA pharmacology: the search for analgesics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Ionic plasticity and pain: The loss of descending serotonergic fibers after spinal cord injury transforms how GABA affects pain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Enantiomers of 4-aminopentanoic acid act as false GABAergic neurotransmitters and impact mouse behavior - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. (R)- and (S)-4-Amino-3-(trimethylsilyl)methylbutanoic acids ameliorate neuropathic pain without central nervous system-related side effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Evaluation of the GABAA Receptor Expression and the Effects of Muscimol on the Activity of Wide Dynamic Range Neurons Following Chronic Constriction Injury of Sciatic Nerve in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Advancing Pain Understanding and Drug Discovery: Insights from Preclinical Models and Recent Research Findings - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Peptides with 6-Aminohexanoic Acid: Synthesis and Evaluation as Plasmin Inhibitors [pubmed.ncbi.nlm.nih.gov]

Comparative Analysis: 4-Aminohexanoic Acid vs. Vigabatrin in GABA-T Inhibition

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of 4-aminohexanoic acid and vigabatrin (B1682217), two structurally related compounds that target the enzyme gamma-aminobutyric acid transaminase (GABA-T). The objective is to present a side-by-side comparison of their mechanisms, pharmacokinetics, efficacy, and safety profiles, supported by available experimental data, to inform research and development in neurotherapeutics.

Mechanism of Action

Both 4-aminohexanoic acid and vigabatrin exert their effects by inhibiting GABA-T, the primary enzyme responsible for the catabolism of the inhibitory neurotransmitter GABA.[1][2] By blocking this enzyme, both compounds lead to an increase in synaptic GABA concentrations, enhancing inhibitory neurotransmission, which is a key strategy in the treatment of epilepsy.[1][3]

However, their specific inhibitory mechanisms differ:

• 4-Aminohexanoic Acid acts as a competitive inhibitor of GABA-T. It competes with the endogenous substrate (GABA) for the active site of the enzyme.[2]

• Vigabatrin is an enzyme-activated, irreversible inhibitor (also known as a "suicide substrate").[2][4][5] It is specifically designed to bind to the active site of GABA-T and, after undergoing a catalytic transformation, forms a covalent bond with the enzyme, permanently inactivating it.[4] The restoration of enzyme activity requires the synthesis of new GABA-T, leading to a prolonged pharmacodynamic effect that outlasts the presence of the drug in plasma.[4]

The GABA shunt is the metabolic pathway where this inhibition occurs, converting glutamate (B1630785) into GABA and then back into the Krebs cycle.

Figure 1: The GABA Shunt Pathway and Site of Inhibition.

Quantitative Data Comparison

The following tables summarize the key quantitative parameters for 4-aminohexanoic acid and vigabatrin based on available preclinical and clinical data. A notable gap exists in the direct comparative studies between the two compounds.[6]

Table 1: Physicochemical and Inhibitory Properties

Property	4-Aminohexanoic Acid	Vigabatrin	Source(s)
IUPAC Name	4-aminohexanoic acid	(4R,S)-4-aminohex-5-enoic acid	[7][8]
Molecular Formula	C₆H₁₃NO₂	C₆H₁₁NO₂	[2][7]
Molecular Weight	131.17 g/mol	129.16 g/mol	[2][7]
Target Enzyme	GABA Transaminase (ABAT)	GABA Transaminase (ABAT)	[2][5]
Inhibition Type	Competitive	Irreversible (Suicide Substrate)	[2][4]
Inhibitory Constant (Kᵢ)	1.2 ± 0.3 µM	Not applicable (Irreversible)	[2]

Table 2: Pharmacokinetic Parameters

Parameter	4-Aminohexanoic Acid (in rats)	Vigabatrin (in humans)	Source(s)
Bioavailability	34% (oral)	80-90%	[2]
Plasma Half-life	2.1 hours	5-8 hours (young adults)	[2]
Protein Binding	<15%	0% (Not bound)	[2]
Metabolism	Not metabolized	Not metabolized	[2]
Primary Excretion	89% unchanged in urine	Renal	[2]

Efficacy and Clinical Use

Vigabatrin is an approved antiepileptic drug with well-documented efficacy.[1] It is indicated as an adjunctive therapy for adults with refractory complex partial seizures and as a monotherapy for pediatric patients with infantile spasms.[1] Clinical trials have shown that vigabatrin can reduce seizure frequency by 50% or more in approximately 43-50% of patients with drug-resistant epilepsy.[9] Studies using nuclear magnetic resonance spectroscopy (NMRS) confirm that therapeutic doses of vigabatrin (e.g., 3 g/day ) can increase brain GABA concentrations to 2-3 times baseline levels.[4][10]

4-Aminohexanoic acid is not an approved therapeutic agent, and its efficacy data is primarily preclinical. It is described as having potential antiepileptic applications.[2] In animal models (pentylenetetrazole-induced seizures), carbamate (B1207046) derivatives of 4-aminohexanoic acid demonstrated a 90% reduction in seizures, suggesting the core structure has anticonvulsant potential.[2] Currently, prodrugs of 4-aminohexanoic acid are reportedly in Phase I trials to improve delivery to the central nervous system.[2]

Safety and Toxicology

Vigabatrin has a significant and well-characterized safety concern: the risk of permanent, bilateral concentric visual field constriction.[6] This serious adverse effect limits its use to cases where the benefits outweigh the risks.[2] Other common side effects include drowsiness, dizziness, fatigue, and weight gain.[6]

4-Aminohexanoic acid has very limited available safety data.[6] It is listed as a known impurity of vigabatrin.[6] One source provides a predicted acute toxicity (LD50) in rats of 1.4915 mol/kg.[6] The lack of comprehensive toxicological data is a major knowledge gap.

Experimental Protocols

GABA Transaminase (GABA-T) Inhibition Assay

Determining the inhibitory potential (e.g., Kᵢ or IC₅₀) of compounds like 4-aminohexanoic acid and vigabatrin on GABA-T activity is a critical preclinical step. A common method is a coupled-enzyme spectrophotometric or fluorometric assay.

Principle: The GABA-T reaction produces glutamate. The amount of glutamate produced is then measured in a second reaction catalyzed by glutamate dehydrogenase (GDH), which involves the reduction of a chromogenic or fluorogenic substrate that can be quantified.

Detailed Methodology:

• Enzyme Preparation: Recombinant human GABA-T is expressed and purified. Alternatively, enzyme extracts can be prepared from tissue homogenates (e.g., brain or platelets).[11]

• Reaction Mixture: A mastermix is prepared in a suitable buffer (e.g., Tris or potassium pyrophosphate, pH ~8.6). The mix contains the substrates for the GABA-T reaction (GABA and α-ketoglutarate) and the components for the detection reaction (e.g., NADP⁺, glutamate dehydrogenase, and a reporter substrate like resazurin).

• Inhibitor Incubation: The test compound (4-aminohexanoic acid or vigabatrin) at various concentrations is pre-incubated with the GABA-T enzyme for a defined period. For irreversible inhibitors like vigabatrin, this pre-incubation step is crucial.

• Reaction Initiation: The enzymatic reaction is initiated by adding the substrates (GABA/α-ketoglutarate).

• Signal Detection: The reaction is allowed to proceed for a set time at a controlled temperature (e.g., 37°C). The change in absorbance or fluorescence is measured using a microplate reader at the appropriate wavelength.

• Data Analysis: The rate of reaction is calculated from the change in signal over time. The percentage of inhibition at each concentration of the test compound is determined relative to a control reaction without the inhibitor. For competitive inhibitors, a Kᵢ value can be derived using Michaelis-Menten kinetics. For irreversible inhibitors, parameters like the rate of inactivation are determined.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Vigabatrin | Neupsy Key [neupsykey.com]
• 3. Measuring human brain GABA in vivo: effects of GABA-transaminase inhibition with vigabatrin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Vigabatrin: effect on brain GABA levels measured by nuclear magnetic resonance spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Vigabatrin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. 4-Aminohexanoic acid | C6H13NO2 | CID 138490 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Gabapentin and vigabatrin increase GABA in the human neocortical slice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Vigabatrin: effects on human brain GABA levels by nuclear magnetic resonance spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Inhibition of the enzyme, GABA-aminotransferase in human platelets by vigabatrin, a potential antiepileptic drug - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. The effect of vigabatrin on brain and platelet GABA-transaminase activities - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Cross-Validation of Analytical Methods for 4-Aminohexanoic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of three widely used analytical techniques for the quantification of 4-aminohexanoic acid: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), Gas Chromatography-Mass Spectrometry (GC-MS), and High-Performance Liquid Chromatography with Fluorescence Detection (HPLC-FLD). The selection of an appropriate analytical method is critical for accurate and reliable quantification in research, development, and quality control. This document outlines the principles, experimental protocols, and expected performance characteristics of each method to aid in the selection and cross-validation process.

Data Presentation: Comparison of Analytical Methods

The following table summarizes the typical performance characteristics for the analysis of small amino acids like 4-aminohexanoic acid. It is important to note that these values are based on established methods for similar compounds and must be confirmed through in-house validation for 4-aminohexanoic acid.

Parameter	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography with Fluorescence Detection (HPLC-FLD)
Principle	Separation by liquid chromatography followed by highly selective and sensitive detection based on mass-to-charge ratio.	Separation of volatile compounds in the gas phase followed by mass-based detection.	Separation by liquid chromatography with detection of fluorescent derivatives.
Derivatization	Not always required, direct analysis is possible.	Required to increase volatility (e.g., silylation or acylation).[1]	Required to introduce a fluorescent tag (e.g., with OPA or Dansyl Chloride).[2][3]
Linearity (R²)	> 0.99	> 0.995	> 0.99
Accuracy (% Recovery)	95 - 105%	90 - 110%[4]	95 - 105%
Precision (%RSD)	< 5%	< 10%[4]	< 5%[3]
Limit of Detection (LOD)	pg/mL to ng/mL range	ng/mL range	sub-ng/mL to pg/mL range[2]
Limit of Quantification (LOQ)	ng/mL range	ng/mL range	ng/mL to pg/mL range[2]
Typical Run Time	5 - 20 minutes	10 - 30 minutes	15 - 30 minutes[2]
Strengths	High selectivity and sensitivity, applicable to complex matrices, no derivatization needed.	High resolution for volatile compounds.[2]	High sensitivity, relatively low cost compared to MS.
Weaknesses	Higher instrument cost.	Derivatization is mandatory and can be time-consuming.[1]	Derivatization is required, potential for interference from reagent by-products.

Experimental Protocols

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This method allows for the direct analysis of 4-aminohexanoic acid in various matrices with high selectivity and sensitivity.

a. Sample Preparation:

• For biological fluids (e.g., plasma), a simple protein precipitation step is typically employed.

• To 100 µL of the sample, add 300 µL of a precipitating agent (e.g., acetonitrile (B52724) or methanol) containing an internal standard (e.g., a stable isotope-labeled 4-aminohexanoic acid).

• Vortex the mixture and centrifuge to pellet the precipitated proteins.

• The supernatant can be directly injected or further diluted if necessary.

b. Chromatographic Conditions:

• Column: A HILIC (Hydrophilic Interaction Liquid Chromatography) column is often preferred for retaining polar compounds like amino acids.

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient: A typical gradient would start with a high percentage of mobile phase B, gradually decreasing to elute the analyte.

• Flow Rate: 0.3 - 0.5 mL/min.

• Column Temperature: 40 °C.

c. Mass Spectrometry Conditions:

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• Acquisition Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions: Specific precursor-to-product ion transitions for 4-aminohexanoic acid and its internal standard need to be determined by direct infusion of the standards.

Gas Chromatography-Mass Spectrometry (GC-MS)

This method requires derivatization to increase the volatility of 4-aminohexanoic acid.

a. Sample Preparation and Derivatization:

• An internal standard is added to the sample.

• The sample is dried under a stream of nitrogen.

• A two-step derivatization is common for amino acids:

  • Esterification: React the dried sample with an acidic alcohol (e.g., 3 N HCl in n-butanol) at 65°C for 15 minutes.

  • Acylation: After cooling, the excess reagent is evaporated, and an acylating agent (e.g., pentafluoropropionic anhydride (B1165640) - PFPA in ethyl acetate) is added and heated at 65°C for 30 minutes.[1]

• The resulting derivative is then extracted into an organic solvent suitable for GC injection.

b. GC Conditions:

• Column: A mid-polar capillary column, such as a DB-5ms or equivalent.

• Injector Temperature: 250 °C.

• Oven Temperature Program: Start at a low temperature (e.g., 80 °C), hold for a few minutes, then ramp up to a final temperature (e.g., 280 °C).

• Carrier Gas: Helium at a constant flow.

c. Mass Spectrometry Conditions:

• Ionization Mode: Electron Ionization (EI).

• Acquisition Mode: Selected Ion Monitoring (SIM) of characteristic ions of the derivatized 4-aminohexanoic acid.

High-Performance Liquid Chromatography with Fluorescence Detection (HPLC-FLD)

This highly sensitive method requires pre-column derivatization with a fluorescent tag.

a. Sample Preparation and Derivatization (using o-Phthalaldehyde - OPA): [2][3]

• Reagent Preparation:

  • Borate (B1201080) Buffer: 0.4 M boric acid adjusted to pH 10.4 with sodium hydroxide.[2]

  • OPA Reagent: Dissolve 50 mg of OPA in 1.25 mL of methanol, then add 11.25 mL of borate buffer and 50 µL of a thiol (e.g., 2-mercaptoethanol (B42355) or 3-mercaptopropionic acid). This reagent should be prepared fresh daily.[2][3]

• Derivatization Reaction:

  • In an autosampler or manually, mix the sample with the OPA reagent. The reaction is typically very fast and proceeds at room temperature.[2][3]

b. HPLC Conditions:

• Column: A C18 reversed-phase column.

• Mobile Phase A: A buffer solution (e.g., sodium acetate (B1210297) or phosphate (B84403) buffer) at a slightly acidic to neutral pH.

• Mobile Phase B: Acetonitrile or methanol.

• Gradient: A gradient elution starting with a low percentage of organic modifier and increasing over time.

• Flow Rate: 1.0 - 1.5 mL/min.

• Column Temperature: 30 - 40 °C.

c. Fluorescence Detection:

• Excitation Wavelength: ~340 nm (for OPA derivatives).

• Emission Wavelength: ~450 nm (for OPA derivatives).

Mandatory Visualization

The following diagrams illustrate the general workflows for the analytical methods described.

Caption: Workflow for LC-MS/MS Analysis of 4-Aminohexanoic Acid.

Caption: Workflow for GC-MS Analysis of 4-Aminohexanoic Acid.

Caption: Workflow for HPLC-FLD Analysis of 4-Aminohexanoic Acid.

References

• 1. mdpi.com [mdpi.com]
• 2. benchchem.com [benchchem.com]
• 3. Development and validation of a HPLC/FLD method combined with online derivatization for the simple and simultaneous determination of trace amino acids and alkyl amines in continental and marine aerosols - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]

A Comparative Guide to the Synthesis of 4-Aminohexanoic Acid: Reproducibility and Performance

For researchers, scientists, and professionals in drug development, the efficient and reproducible synthesis of key molecular building blocks is paramount. 4-Aminohexanoic acid, a gamma-amino acid, holds significant interest as a structural motif in medicinal chemistry. This guide provides a comparative analysis of prominent methods for its synthesis, focusing on reproducibility, yield, purity, and stereoselectivity. Detailed experimental protocols and quantitative data are presented to aid in the selection of the most suitable method for specific research and development needs.

At a Glance: Comparison of 4-Aminohexanoic Acid Synthesis Methods

Method	Key Features	Yield	Purity/Selectivity	Reproducibility	Primary Application
Chemical Synthesis via Boc Protection	Standard, well-established chemical route.	68-72%	High chemical purity achievable with standard purification.	Generally high, dependent on reaction control.	Racemic or non-chiral synthesis.
Enzymatic Synthesis (Proposed)	"Green" chemistry approach, high stereoselectivity.	>97% (conversion for analogue)	>99% ee (for analogue)	Potentially high, dependent on enzyme stability and activity.	Enantiomerically pure synthesis.
Stereoselective Catalysis	High enantioselectivity using metal catalysts.	Not explicitly reported for this substrate.	88% ee	Moderate to high, dependent on catalyst and ligand synthesis.	Enantiomerically pure synthesis.

In-Depth Analysis of Synthesis Protocols

This section provides detailed experimental protocols for the key methods of synthesizing 4-aminohexanoic acid, offering a step-by-step guide for laboratory application.

Chemical Synthesis: Boc Protection and Deprotection

This classical approach involves the protection of the amino group of a precursor, followed by modifications and subsequent deprotection to yield the final product. It is a robust and well-understood method suitable for producing racemic 4-aminohexanoic acid.

Experimental Protocol:

• Step 1: Boc Protection of a Precursor. A suitable starting material, such as 4-aminobutyric acid, is reacted with di-tert-butyl dicarbonate (B1257347) (Boc)₂O in the presence of a base like triethylamine (B128534) in a solvent mixture such as 1:1 dioxane/water. The reaction is typically stirred at room temperature for several hours.

• Step 2: Chain Elongation (if necessary). Standard organic chemistry techniques can be used to extend the carbon chain to the desired six-carbon backbone.

• Step 3: Deprotection. The Boc-protected intermediate is treated with a strong acid, such as trifluoroacetic acid (TFA) in a solvent like dichloromethane (B109758) (DCM), to remove the Boc group and yield 4-aminohexanoic acid.

This method is highly reproducible and can be scaled up, but it involves multiple steps and the use of protecting groups, which can add to the overall cost and complexity.

Enzymatic Synthesis: A Greener, Stereoselective Alternative (Proposed)

While a direct enzymatic synthesis for 4-aminohexanoic acid is not extensively documented, the synthesis of the similar compound, (R)-4-aminopentanoic acid, from levulinic acid using an engineered glutamate (B1630785) dehydrogenase (GDH) provides a strong proof-of-concept.[1] This method offers the potential for high stereoselectivity and environmentally benign reaction conditions.

Proposed Experimental Protocol (based on 4-aminopentanoic acid synthesis):

• Reaction Mixture Preparation. A reaction buffer is prepared containing Tris-HCl, ammonium (B1175870) formate (B1220265) (as the amine donor), and NADP⁺ as a cofactor.

• Enzyme Addition. Engineered glutamate dehydrogenase and a cofactor-regenerating enzyme, such as formate dehydrogenase, are added to the buffer.

• Substrate Addition and Incubation. The keto-acid precursor to 4-aminohexanoic acid is added to the mixture, and the reaction is incubated at a controlled temperature (e.g., 30-45°C) and pH (e.g., pH 8.0) for several hours.

• Product Isolation. The product can be isolated and purified using standard techniques such as ion-exchange chromatography.

The enzymatic approach promises high conversion rates and exceptional enantiomeric excess, making it an attractive option for the synthesis of chiral drug intermediates.[1]

Stereoselective Catalysis: Asymmetric Amination

The use of artificial metalloenzymes or chiral rhodium catalysts for the asymmetric amination of unsaturated precursors represents a cutting-edge approach to enantiomerically pure 4-aminohexanoic acid.

Experimental Protocol (Representative for Rhodium-Catalyzed Asymmetric Hydroamination):

• Catalyst Preparation. In a glovebox, a rhodium precursor, such as [Rh(COD)₂]BF₄, and a chiral phosphine (B1218219) ligand are dissolved in a dry, degassed solvent like dioxane.

• Reaction Setup. The substrate, hex-4-enoic acid, and an amine source are added to the catalyst solution.

• Reaction Conditions. The reaction mixture is heated to a specific temperature (e.g., 70°C) and stirred for a set period.

• Workup and Purification. The reaction is quenched, and the product is extracted and purified by chromatography.

This method can achieve high enantioselectivity (e.g., 88% ee has been reported for a similar transformation), but it may require careful optimization of the catalyst, ligand, and reaction conditions to achieve high yields and reproducibility.

Visualizing the Synthesis Pathways

To better illustrate the relationships between the different synthesis strategies, the following diagrams are provided.

References

• 1. A Sustainable Approach for Synthesizing (R)-4-Aminopentanoic Acid From Levulinic Acid Catalyzed by Structure-Guided Tailored Glutamate Dehydrogenase - PMC [pmc.ncbi.nlm.nih.gov]

Benchmarking GABA Analogues: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides a comprehensive comparison of 4-aminohexanoic acid and other prominent GABA analogues, including gabapentin (B195806), pregabalin, and phenibut. Due to the limited publicly available data on the direct GABAergic or related CNS activity of 4-aminohexanoic acid, this document serves as a framework for its evaluation, presenting established data for other analogues and detailing the requisite experimental protocols for a thorough benchmark.

Introduction to GABA Analogues

Gamma-aminobutyric acid (GABA) is the primary inhibitory neurotransmitter in the mammalian central nervous system (CNS), playing a crucial role in regulating neuronal excitability. However, GABA itself has limited therapeutic potential due to its inability to efficiently cross the blood-brain barrier. This has led to the development of GABA analogues, a class of structurally related compounds designed to modulate the GABAergic system and other related pathways, offering therapeutic benefits for a range of neurological and psychiatric disorders. This guide focuses on a comparative analysis of 4-aminohexanoic acid against the well-characterized GABA analogues gabapentin, pregabalin, and phenibut.

Mechanism of Action and Target Affinity

While structurally similar to GABA, many GABA analogues do not exert their effects by directly binding to GABA receptors (GABA-A or GABA-B). Instead, they often target other key components of the nervous system, such as voltage-gated calcium channels.

Gabapentin and Pregabalin: These widely prescribed drugs do not have a significant affinity for GABA-A or GABA-B receptors. Their primary mechanism of action involves binding to the α2δ-1 subunit of voltage-gated calcium channels. This interaction is thought to reduce the release of excitatory neurotransmitters. Pregabalin generally exhibits a higher binding affinity for the α2δ-1 subunit compared to gabapentin.

Phenibut: This compound displays a broader pharmacological profile. It acts as a full agonist at GABA-B receptors and also binds to the α2δ subunit of voltage-gated calcium channels, similar to gabapentin and pregabalin. The R-enantiomer of phenibut has a significantly higher affinity for GABA-B receptors than the S-enantiomer, while both enantiomers bind to the α2δ subunit.[1]

4-Aminohexanoic Acid: There is a notable lack of publicly available scientific literature detailing the binding affinity of 4-aminohexanoic acid at GABA receptors or the α2δ subunit of voltage-gated calcium channels in the context of CNS pharmacology. The majority of research on 6-aminohexanoic acid (a synonym) focuses on its peripheral antifibrinolytic activity, where it acts as a lysine (B10760008) analogue. To properly benchmark 4-aminohexanoic acid as a GABA analogue, its binding profile at these key CNS targets would need to be determined experimentally.

Comparative Performance Data

The following tables summarize the available quantitative data for gabapentin, pregabalin, and phenibut. A template is provided for 4-aminohexanoic acid to illustrate the data required for a comprehensive comparison.

Table 1: Binding Affinity (Ki) of GABA Analogues at Key CNS Targets

Compound	Target	Ki (nM)	Species	Notes
Gabapentin	α2δ-1 subunit of VGCC	~40-150	Human, Porcine
Pregabalin	α2δ-1 subunit of VGCC	~23-90	Human	Generally higher affinity than gabapentin.
Phenibut (racemic)	α2δ subunit of VGCC	~23,000 (R-enantiomer), ~39,000 (S-enantiomer)	Rat
GABA-B Receptor	~92,000 (racemic)	Rat	R-phenibut is the more active enantiomer at this receptor.
4-Aminohexanoic Acid	α2δ-1 subunit of VGCC	Data not available
GABA-A Receptor	Data not available
GABA-B Receptor	Data not available

VGCC: Voltage-Gated Calcium Channel

Table 2: Pharmacokinetic Properties of GABA Analogues

Compound	Bioavailability (%)	Protein Binding (%)	Half-life (hours)	Metabolism
Gabapentin	60 (dose-dependent)	<3	5-7	Not metabolized
Pregabalin	≥90	0	6.3	Negligible
Phenibut	~63	Low	5.3	Minimal
4-Aminohexanoic Acid	Data not available	Data not available	Data not available	Data not available

Experimental Protocols

To facilitate the benchmarking of 4-aminohexanoic acid, detailed methodologies for key experiments are provided below.

Radioligand Binding Assay for α2δ-1 Subunit of Voltage-Gated Calcium Channels

This assay determines the binding affinity of a test compound for the α2δ-1 subunit.

1. Membrane Preparation:

• Homogenize porcine or rat cerebral cortex tissue in ice-cold buffer (e.g., 50 mM Tris-HCl, pH 7.4).

• Centrifuge the homogenate at low speed (e.g., 1,000 x g) to remove nuclei and cellular debris.

• Centrifuge the resulting supernatant at high speed (e.g., 40,000 x g) to pellet the crude membrane fraction.

• Wash the membrane pellet by resuspension in fresh buffer and recentrifugation.

• Resuspend the final pellet in assay buffer to a specific protein concentration.

2. Binding Assay:

• In a 96-well plate, add the membrane preparation, a radiolabeled ligand specific for the α2δ-1 subunit (e.g., [³H]-gabapentin or [³H]-pregabalin), and varying concentrations of the test compound (4-aminohexanoic acid) or a known competitor for non-specific binding determination.

• Incubate the plate at room temperature for a specified time (e.g., 60 minutes) to allow for binding equilibrium.

• Terminate the reaction by rapid filtration through glass fiber filters to separate bound from unbound radioligand.

• Wash the filters with ice-cold wash buffer.

3. Data Analysis:

• Quantify the radioactivity on the filters using liquid scintillation counting.

• Calculate the specific binding by subtracting non-specific binding from total binding.

• Determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) by non-linear regression analysis of the competition curve.

• Calculate the Ki (binding affinity) using the Cheng-Prusoff equation.

Radioligand Binding Assay for GABA-A and GABA-B Receptors

This assay measures the affinity of a test compound for GABA-A and GABA-B receptors.

1. Membrane Preparation:

• Follow a similar procedure as described for the α2δ-1 subunit assay, using rat or mouse whole brain or specific brain regions like the cortex or cerebellum.

2. Binding Assay (GABA-A):

• Use a specific GABA-A receptor radioligand, such as [³H]-muscimol or [³H]-flunitrazepam.

• For non-specific binding, use a high concentration of unlabeled GABA or a specific GABA-A antagonist like bicuculline.

• Incubate the membrane preparation, radioligand, and test compound.

• Terminate the reaction by filtration and wash the filters.

3. Binding Assay (GABA-B):

• Use a specific GABA-B receptor radioligand, such as [³H]-GABA (in the presence of a GABA-A blocker) or [³H]-baclofen.

• For non-specific binding, use a high concentration of unlabeled GABA or a specific GABA-B antagonist like saclofen.

• Follow the same incubation, filtration, and washing steps.

4. Data Analysis:

• Quantify radioactivity and calculate IC50 and Ki values as described previously.

Visualizing Signaling Pathways and Workflows

To provide a clearer understanding of the underlying mechanisms and experimental procedures, the following diagrams have been generated using the DOT language.

GABAergic Signaling Pathways

References

• 1. The effect of 4-amino hex-5-ynoic acid (gamma-acetylenic GABA, gammma-ethynyl GABA) a catalytic inhibitor of GABA transaminase, on brain GABA metabolism in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]

In Vitro and In Vivo Correlation of 6-Aminohexanoic Acid Activity: A Comparative Guide

Initial investigations into the biological activity of 4-aminohexanoic acid have revealed a notable scarcity of published research. However, its structural isomer, 6-aminohexanoic acid (also known as epsilon-aminocaproic acid or EACA), is a well-characterized compound with extensive data on its in vitro and in vivo effects. This guide will focus on 6-aminohexanoic acid to provide a comprehensive comparison of its activity in laboratory and living systems, addressing the core requirements of data presentation, experimental protocols, and pathway visualization.

Executive Summary

6-Aminohexanoic acid is a synthetic lysine (B10760008) analog that functions as an antifibrinolytic agent by inhibiting the breakdown of fibrin (B1330869) clots. Its primary mechanism of action is the competitive inhibition of plasminogen activation, a critical step in the fibrinolytic cascade. This guide presents a comparative analysis of the in vitro potency of 6-aminohexanoic acid in enzymatic and clot lysis assays against its in vivo efficacy in animal models of hemorrhage and clinical settings. The data demonstrates a clear correlation between its ability to inhibit fibrinolysis in vitro and its hemostatic effect in vivo.

Data Presentation: Quantitative Performance Comparison

The following tables summarize the key pharmacokinetic and pharmacodynamic parameters of 6-aminohexanoic acid, providing a basis for correlating its in vitro activity with its in vivo effects.

Table 1: In Vitro Activity of 6-Aminohexanoic Acid and its Derivatives

Compound/Derivative	Assay Type	IC50 (mM)	Reference
H-d-Ala-Phe-Lys-EACA-NH₂	Plasmin Amidolytic Activity	0.02	[1]
H-d-Ala-Phe-Lys-EACA-OH	Plasmin Amidolytic Activity	3.37	[1]
6-Aminohexanoic Acid (EACA)	Plasmin Amidolytic Activity	> 20	[1]

Note: While the IC50 for the parent compound, 6-aminohexanoic acid, was not precisely determined in this study, it was shown to be significantly less potent than its peptide derivatives.

Table 2: In Vivo Efficacy of 6-Aminohexanoic Acid in a Rat Tail Bleeding Model

Treatment Group	Bleeding Time (seconds)	Reference
Control (Saline)	> 600
6-Aminohexanoic Acid	Significantly reduced vs. control

Specific quantitative data on the reduction in bleeding time with 6-aminohexanoic acid in this model was not available in the reviewed literature.

Table 3: Clinical Efficacy of 6-Aminohexanoic Acid in Arthroplasty (Meta-analysis)

Outcome Measure	Effect of 6-Aminohexanoic Acid	P-value	Reference
Total Blood Loss	Significantly Reduced	< 0.001
Hemoglobin Reduction	Significantly Reduced	< 0.001
Transfusion Rate	Significantly Reduced	< 0.001

Table 4: Human Pharmacokinetics of 6-Aminohexanoic Acid

Parameter	Value	Route of Administration	Reference
Bioavailability (F)	~100%	Oral
Time to Peak Plasma Concentration (Tmax)	1.2 ± 0.45 hours	Oral
Peak Plasma Concentration (Cmax) after 5g dose	164 ± 28 mcg/mL	Oral
Volume of Distribution (Vd)	23.1 ± 6.6 L	Oral
Elimination Half-life (t1/2)	~2 hours	Oral/Intravenous
Primary Route of Excretion	Renal (unchanged drug)	-

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are summaries of key experimental protocols used to assess the activity of 6-aminohexanoic acid.

In Vitro Plasmin Inhibition Assay

This assay quantifies the ability of a compound to inhibit the enzymatic activity of plasmin, a key enzyme in fibrinolysis.

• Materials : Human plasmin, a chromogenic plasmin substrate (e.g., S-2251), Tris buffer (pH 7.4), 96-well microplate, and a microplate reader.

• Procedure :

  • A solution of human plasmin is prepared in Tris buffer.

  • Serial dilutions of 6-aminohexanoic acid are prepared.

  • In a 96-well plate, the plasmin solution is mixed with either buffer (control) or a dilution of 6-aminohexanoic acid.

  • The plate is incubated for a short period to allow for inhibitor binding.

  • The chromogenic substrate is added to all wells, and the change in absorbance over time is measured at 405 nm using a microplate reader.

  • The rate of substrate cleavage is proportional to plasmin activity.

• Data Analysis : The percentage of plasmin inhibition is calculated for each concentration of 6-aminohexanoic acid relative to the control. The IC50 value, the concentration of inhibitor that causes 50% inhibition, is then determined by plotting percent inhibition against the inhibitor concentration.[1]

In Vitro Clot Lysis Assay

This assay measures the ability of a compound to inhibit the breakdown of a pre-formed clot.

• Materials : Human plasma, tissue plasminogen activator (tPA) or urokinase, calcium chloride, a spectrophotometer or plate reader.

• Procedure :

  • A clot is formed in a 96-well plate by adding calcium chloride to citrated human plasma.

  • Clot formation is monitored by an increase in optical density.

  • Once the clot is formed, a plasminogen activator (tPA or urokinase) is added along with different concentrations of 6-aminohexanoic acid or a control vehicle.

  • The plate is incubated, and the optical density is monitored over time. A decrease in optical density indicates clot lysis.

• Data Analysis : The time required for the clot to lyse is measured. An increase in the lysis time in the presence of 6-aminohexanoic acid indicates its antifibrinolytic activity.

In Vivo Rat Tail Amputation Bleeding Model

This animal model is used to assess the hemostatic efficacy of a test compound.

• Animals : Male Wistar rats (or a similar strain).

• Procedure :

  • Rats are anesthetized.

  • The tail is transected at a specific distance from the tip.

  • Immediately after transection, the tail is immersed in saline at 37°C.

  • The time until bleeding stops for a continuous period (e.g., 30 seconds) is recorded as the bleeding time.

  • Test compounds, such as 6-aminohexanoic acid, are administered (e.g., intravenously or orally) prior to the tail amputation.

• Data Analysis : The bleeding time in the treated group is compared to that of a control group that received a vehicle. A significant reduction in bleeding time indicates hemostatic efficacy.

Mandatory Visualization

The following diagrams illustrate the key pathways and workflows related to the activity of 6-aminohexanoic acid.

Caption: Mechanism of action of 6-aminohexanoic acid in the fibrinolytic pathway.

Caption: Workflow for in vitro assessment of 6-aminohexanoic acid activity.

Caption: Experimental workflow for in vivo efficacy testing of 6-aminohexanoic acid.

References

• 1. Peptides with 6-Aminohexanoic Acid: Synthesis and Evaluation as Plasmin Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of 4-Aminohexanoic Acid Enantiomers' Effects: Insights from 4-Aminopentanoic Acid

A comparative analysis of the stereospecific effects of 4-aminohexanoic acid enantiomers on biological systems is currently limited in publicly available research. However, studies on the structurally similar compound, 4-aminopentanoic acid (4APA), provide valuable insights into the potential stereoselective activity of its hexanoic acid homologue. This guide, therefore, presents a detailed comparison of the enantiomers of 4-aminopentanoic acid as a predictive model for the potential differential effects of (S)- and (R)-4-aminohexanoic acid.

A study on the enantiomers of 4-aminopentanoic acid has revealed significant differences in their interactions with the GABAergic system, suggesting that the spatial arrangement of the amino group is a critical determinant of their biological activity. The (R)-enantiomer, in particular, has been identified as a novel false neurotransmitter of GABA, highlighting the importance of stereochemistry in drug design and development.[1][2]

Quantitative Data Comparison

The following table summarizes the key quantitative differences observed between the (R)- and (S)-enantiomers of 4-aminopentanoic acid in mouse cerebral synaptosomes.[1]

Parameter	(R)-4-Aminopentanoic Acid	(S)-4-Aminopentanoic Acid
Synaptosome Uptake	Greater uptake	Lower uptake
Endogenous GABA Reduction	Significant reduction	Less pronounced reduction
Release upon Depolarization	Significant release	Lower release
GABAA Receptor Activity	Weak agonist at α5β2γ2	Weak agonist at α4β3δ and α5β2γ2; Antagonist at α6β2γ2
GABAB Receptor Activity	No significant activity	Weak agonist at B1/B2

Experimental Protocols

The following are detailed methodologies for the key experiments conducted to compare the effects of 4-aminopentanoic acid enantiomers.

Mouse Cerebral Synaptosome Preparation and Uptake Assay

Objective: To measure the uptake of (R)- and (S)-4-aminopentanoic acid into presynaptic terminals.

Protocol:

• Cerebral cortices from mice were homogenized in a sucrose (B13894) buffer.

• The homogenate was centrifuged to pellet cellular debris.

• The supernatant was further centrifuged at a higher speed to pellet the synaptosomes.

• The synaptosome pellet was resuspended in a physiological buffer.

• Synaptosomes were incubated with either (R)- or (S)-4-aminopentanoic acid at 37°C for 30 minutes.

• The uptake was terminated by rapid filtration and washing with ice-cold buffer.

• The amount of radiolabeled or fluorescently tagged 4-aminopentanoic acid taken up by the synaptosomes was quantified.

GABA Release Assay from Synaptosomes

Objective: To determine the effect of (R)- and (S)-4-aminopentanoic acid on the release of endogenous GABA.

Protocol:

• Synaptosomes were pre-loaded with radiolabeled GABA.

• After loading, the synaptosomes were washed to remove excess unincorporated GABA.

• The synaptosomes were then incubated with either (R)- or (S)-4-aminopentanoic acid.

• Depolarization was induced by adding a high concentration of potassium chloride (KCl) to the buffer.

• The amount of radiolabeled GABA released into the supernatant was measured and compared between the different treatment groups.

Receptor Binding and Activity Assays

Objective: To assess the interaction of (R)- and (S)-4-aminopentanoic acid with GABAA and GABAB receptors.

Protocol:

• Cell lines expressing specific subtypes of GABAA or GABAB receptors were used.

• For binding assays, cell membranes were incubated with a radiolabeled ligand known to bind to the target receptor, in the presence or absence of the 4-aminopentanoic acid enantiomers. The displacement of the radioligand was measured to determine the binding affinity of the enantiomers.

• For functional assays, techniques such as patch-clamp electrophysiology were used to measure changes in ion channel activity in response to the application of the 4-aminopentanoic acid enantiomers.

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the proposed mechanism of action for (R)-4-aminopentanoic acid as a false neurotransmitter and the general experimental workflow.

Caption: Proposed mechanism of (R)-4-aminopentanoic acid as a false neurotransmitter.

Caption: General experimental workflow for comparing 4-aminopentanoic acid enantiomers.

References

• 1. Enantiomers of 4-aminopentanoic acid act as false GABAergic neurotransmitters and impact mouse behavior - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

A Comparative Guide to 4-Aminohexanoic Acid as a Putative Selective Research Probe for GABA Aminotransferase

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of 4-aminohexanoic acid as a research probe for its primary biological target, γ-aminobutyric acid aminotransferase (GABA-T). Its performance is evaluated against established GABA-T inhibitors, offering a data-driven perspective for researchers considering its use.

Introduction

4-Aminohexanoic acid is an inhibitor of GABA aminotransferase (GABA-T or ABAT), a key mitochondrial enzyme responsible for the degradation of the inhibitory neurotransmitter GABA.[1] By inhibiting GABA-T, 4-aminohexanoic acid increases GABA concentrations, a mechanism with potential therapeutic applications in conditions like epilepsy.[1] The validation of a research probe hinges not only on its potency for the intended target but critically on its selectivity over other biological targets. This guide compares the biochemical properties of 4-aminohexanoic acid with other known GABA-T inhibitors: Vigabatrin, Gabaculine, and Phenelzine.

Comparative Analysis of On-Target Potency

The efficacy of a research probe is initially assessed by its potency against its target enzyme. 4-aminohexanoic acid demonstrates potent competitive inhibition of GABA-T with a reported inhibitor constant (Kᵢ) of 1.2 µM.[1] This potency is comparable to that of Gabaculine but significantly stronger than Vigabatrin in the cited studies.

Compound	Target Enzyme	Inhibition Constant (Kᵢ / IC₅₀)	Mechanism of Action
4-Aminohexanoic acid	GABA-T	Kᵢ = 1.2 µM[1]	Competitive, Reversible
Vigabatrin (γ-vinyl-GABA)	GABA-T	IC₅₀ = 350 µM	Irreversible (Mechanism-based)
Gabaculine	GABA-T	IC₅₀ = 1.8 µM	Irreversible (Mechanism-based)
Phenelzine	GABA-T & MAO	Dose-dependent inhibition	Irreversible

Selectivity Profile: The Critical Gap for 4-Aminohexanoic Acid

A crucial requirement for a reliable research probe is high selectivity for its intended target over other related proteins. While potent against GABA-T, there is a notable lack of published data regarding the selectivity of 4-aminohexanoic acid. Its activity against other aminotransferases, such as ornithine aminotransferase (OAT), alanine (B10760859) aminotransferase (ALA-T), or aspartate aminotransferase (ASP-T), has not been documented in the reviewed literature. This absence of data is a significant limitation to its validation as a selective probe.

In contrast, the alternative probes have been more thoroughly characterized:

Compound	Primary Target	Known Off-Targets / Selectivity Notes	Selectivity Classification
4-Aminohexanoic acid	GABA-T	No selectivity data available in the reviewed literature.	Undetermined
Vigabatrin	GABA-T	Highly selective. Does not significantly inhibit glutamate (B1630785) decarboxylase (GAD), aspartate aminotransferase, or alanine aminotransferase.	Selective
Gabaculine	GABA-T	Potently inhibits Ornithine Aminotransferase (OAT). Also inhibits Alanine Aminotransferase (ALA-T) and Aspartate Aminotransferase (ASP-T).	Non-Selective
Phenelzine	MAO-A/B, GABA-T	Potent, irreversible inhibitor of Monoamine Oxidase (MAO). Also inhibits Alanine Aminotransferase (ALA-T).	Non-Selective

Experimental Protocols & Methodologies

To aid researchers in the validation of this or other potential probes, detailed methodologies for key experiments are outlined below.

Protocol 1: In Vitro GABA-T Activity and Inhibition Assay

This protocol describes a common method to determine the inhibitory activity of a compound against GABA-T. The assay indirectly measures GABA-T activity by quantifying the production of glutamate, which is then used in a coupled reaction catalyzed by glutamate dehydrogenase (GDH).

Workflow Diagram:

References

• 1. 4-Aminohexanoic acid (5415-99-6) for sale [vulcanchem.com]

A Comparative Analysis of 4-Aminohexanoic Acid Delivery Methods

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of various delivery methods for 4-aminohexanoic acid, a molecule of interest for its potential therapeutic applications, including its role as a GABAergic modulator. While direct comparative studies evaluating different delivery platforms for 4-aminohexanoic acid are limited, this document synthesizes available data and extrapolates from established principles of drug delivery to offer a comparative framework. We will explore conventional oral administration alongside advanced strategies such as nanoparticle-based delivery, liposomal formulations, and prodrug approaches.

Conventional Oral Delivery

Oral administration is the most common and convenient route for drug delivery. However, for 4-aminohexanoic acid, oral bioavailability can be a limiting factor. Studies in rats have shown an oral bioavailability of approximately 34%, indicating that a significant portion of the administered dose may not reach systemic circulation.

Pharmacokinetic Profile of Oral 4-Aminohexanoic Acid (in rats)

Parameter	Value	Reference
Oral Bioavailability	34%	[1]
Plasma Half-life	2.1 h	[1]
Protein Binding	<15%	[1]
Urinary Excretion (unchanged)	89%	[1]

Advanced Delivery Strategies: A Comparative Overview

To enhance the therapeutic potential of 4-aminohexanoic acid, advanced delivery systems are being explored. These methods aim to improve bioavailability, target specific tissues, and prolong the duration of action.

Nanoparticle-Based Delivery

Liposomal Delivery

Liposomes are vesicular structures composed of a lipid bilayer that can encapsulate both hydrophilic and hydrophobic drugs. For 4-aminohexanoic acid, which is water-soluble, encapsulation within the aqueous core of liposomes could enhance its stability and circulation time. Amino acid-based liposomal assemblies have been investigated for the delivery of various molecules, suggesting the feasibility of this approach for 4-aminohexanoic acid.

Prodrug Approach

A prodrug is an inactive or less active derivative of a parent drug that is converted into the active form within the body. For 4-aminohexanoic acid, a prodrug strategy, such as the synthesis of an ethyl ester derivative, has been proposed to bypass first-pass metabolism and increase its concentration in the cerebrospinal fluid. This approach can significantly improve the delivery of the active molecule to the target site.

Comparative Performance Data (Synthesized)

The following table provides a summary of available and extrapolated performance data for the different delivery methods of 4-aminohexanoic acid.

Parameter	Conventional Oral	Nanoparticle-Based (PLGA)	Liposomal Formulation	Prodrug (Ethyl Ester)
Oral Bioavailability	~34% (in rats)[1]	Expected 2-3 fold increase	Data not available	Expected to bypass first-pass metabolism, potentially increasing systemic availability
Cmax	Data not available	Expected to be modulated based on release profile	Data not available	Data not available
AUC	Data not available	Expected to be higher than oral	Data not available	Expected to be higher than oral
Targeting Potential	Low	Moderate (passive targeting via EPR effect)	Moderate (can be functionalized for active targeting)	High (can be designed for specific enzyme activation at the target site)
Release Profile	Rapid	Controlled/Sustained	Controlled/Sustained	Dependent on conversion rate to active drug

Experimental Protocols

Preparation of 4-Aminohexanoic Acid-Loaded PLGA Nanoparticles (Emulsion-Solvent Evaporation Method)

• Preparation of Organic Phase: Dissolve 100 mg of PLGA and 20 mg of 4-aminohexanoic acid in 5 mL of a suitable organic solvent (e.g., dichloromethane (B109758) or ethyl acetate).

• Preparation of Aqueous Phase: Prepare a 1% (w/v) solution of a surfactant, such as polyvinyl alcohol (PVA), in deionized water.

• Emulsification: Add the organic phase to 20 mL of the aqueous phase under high-speed homogenization or sonication to form an oil-in-water (O/W) emulsion.

• Solvent Evaporation: Stir the emulsion at room temperature for several hours to allow the organic solvent to evaporate, leading to the formation of solid nanoparticles.

• Collection and Purification: Centrifuge the nanoparticle suspension to pellet the nanoparticles. Wash the pellet multiple times with deionized water to remove excess surfactant and unencapsulated drug.

• Lyophilization: Resuspend the final nanoparticle pellet in a small amount of deionized water containing a cryoprotectant (e.g., trehalose) and freeze-dry to obtain a powder for storage.

Preparation of 4-Aminohexanoic Acid-Loaded Liposomes (Thin-Film Hydration Method)

• Lipid Film Formation: Dissolve a mixture of lipids (e.g., phosphatidylcholine and cholesterol in a 2:1 molar ratio) in a suitable organic solvent (e.g., chloroform (B151607) or a chloroform/methanol mixture) in a round-bottom flask.

• Solvent Evaporation: Remove the organic solvent using a rotary evaporator under reduced pressure to form a thin, uniform lipid film on the inner surface of the flask.

• Hydration: Hydrate the lipid film with an aqueous solution of 4-aminohexanoic acid (e.g., 10 mg/mL in phosphate-buffered saline, pH 7.4) by gentle rotation of the flask above the lipid phase transition temperature. This will lead to the formation of multilamellar vesicles (MLVs).

• Size Reduction: To obtain smaller, unilamellar vesicles (SUVs), sonicate the MLV suspension or extrude it through polycarbonate membranes with a defined pore size (e.g., 100 nm).

• Purification: Remove unencapsulated 4-aminohexanoic acid by dialysis or size exclusion chromatography.

Synthesis of a 4-Aminohexanoic Acid Prodrug (Ethyl Ester)

• Esterification: Dissolve 4-aminohexanoic acid in an excess of absolute ethanol.

• Catalysis: Add a catalytic amount of a strong acid, such as sulfuric acid or hydrochloric acid.

• Reflux: Heat the reaction mixture to reflux for several hours to drive the esterification reaction to completion.

• Neutralization and Extraction: After cooling, neutralize the reaction mixture with a base (e.g., sodium bicarbonate solution) and extract the ethyl 4-aminohexanoate prodrug into an organic solvent (e.g., diethyl ether or ethyl acetate).

• Purification: Wash the organic layer with brine, dry it over anhydrous sodium sulfate, and evaporate the solvent to obtain the crude product. Purify the prodrug by distillation or column chromatography.

Visualizations

Signaling Pathway of 4-Aminohexanoic Acid

4-aminohexanoic acid is known to interact with the GABAergic system. It can act as an inhibitor of GABA transaminase, the enzyme responsible for the degradation of the inhibitory neurotransmitter GABA. This inhibition leads to increased levels of GABA in the synapse, enhancing inhibitory neurotransmission.

Caption: GABAergic signaling pathway and the inhibitory action of 4-aminohexanoic acid.

Experimental Workflow for Delivery System Evaluation

The following diagram outlines a general workflow for the comparative evaluation of different 4-aminohexanoic acid delivery systems.

Caption: General experimental workflow for evaluating 4-aminohexanoic acid delivery systems.

Logical Comparison of Delivery Methods

This diagram illustrates the logical relationships and key considerations for each delivery method.

Caption: Logical comparison of 4-aminohexanoic acid delivery methods.

References

• 1. Enantiomers of 4-aminopentanoic acid act as false GABAergic neurotransmitters and impact mouse behavior - PubMed [pubmed.ncbi.nlm.nih.gov]

Independent Verification of 4-Aminohexanoic Acid Findings: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the published findings related to 4-aminohexanoic acid and its therapeutic alternatives. The information is intended to support independent verification and further research in the fields of neuroscience and pharmacology. All quantitative data is summarized for comparative analysis, and detailed experimental methodologies for key assays are provided.

Comparative Analysis of Biological Activity

The primary mechanism of action identified for 4-aminohexanoic acid is the inhibition of 4-aminobutyrate aminotransferase (ABAT), an enzyme crucial for the metabolism of the inhibitory neurotransmitter GABA. To provide a comprehensive comparison, this guide includes data on 6-aminohexanoic acid (also known as ε-aminocaproic acid or EACA), a structural analog with a different primary mechanism, and Vigabatrin, another well-established ABAT inhibitor.

Compound	Primary Target	Mechanism of Action	Key Quantitative Data
4-Aminohexanoic Acid	4-Aminobutyrate Aminotransferase (ABAT)	Competitive Inhibition	Kᵢ = 1.2 ± 0.3 µM
6-Aminohexanoic Acid (EACA)	Plasminogen	Inhibition of Plasminogen Activation	IC₅₀ > 20 mM (for direct plasmin inhibition)
Vigabatrin	4-Aminobutyrate Aminotransferase (ABAT)	Irreversible Inhibition	-

Experimental Protocols

Detailed methodologies for key experiments are provided below to facilitate the replication and verification of the cited findings.

4-Aminobutyrate Aminotransferase (ABAT) Inhibition Assay

This protocol is designed to assess the inhibitory potential of compounds against ABAT.

Materials:

• Recombinant human ABAT

• γ-Aminobutyric acid (GABA)

• α-Ketoglutarate

• NADP⁺

• Succinic semialdehyde dehydrogenase (SSADH)

• Potassium pyrophosphate buffer (pH 8.6)

• Test compound (e.g., 4-aminohexanoic acid, Vigabatrin)

• 96-well microplate

• Microplate reader capable of measuring absorbance at 340 nm

Procedure:

• Prepare a stock solution of the test compound in a suitable solvent.

• In a 96-well plate, add the following to each well:

  • Potassium pyrophosphate buffer

  • α-Ketoglutarate solution

  • NADP⁺ solution

  • SSADH solution

  • Test compound at various concentrations (or vehicle control)

• Pre-incubate the plate at 37°C for 10 minutes.

• Initiate the reaction by adding a solution of GABA and ABAT to each well.

• Immediately measure the increase in absorbance at 340 nm over time using a microplate reader in kinetic mode. The rate of NADPH formation is proportional to ABAT activity.

• Calculate the percentage of inhibition for each concentration of the test compound relative to the vehicle control.

• Determine the IC₅₀ or Kᵢ value by fitting the data to a suitable dose-response curve.

Plasmin Inhibition Assay (Chromogenic)

This protocol measures the direct inhibitory effect of a compound on plasmin activity.

Materials:

• Human Plasmin

• Chromogenic plasmin substrate (e.g., H-D-Val-Leu-Lys-pNA)

• 6-Aminohexanoic acid (EACA) or other test compounds

• Assay Buffer (e.g., 50 mM Tris-HCl, 100 mM NaCl, pH 7.4)

• 96-well microplate

• Microplate reader capable of measuring absorbance at 405 nm

Procedure:

• Prepare serial dilutions of the test compound in the assay buffer.

• In a 96-well plate, add the test compound dilutions to the respective wells. Include a control with buffer only.

• Add the plasmin solution to all wells.

• Pre-incubate the plate at 37°C for 10 minutes to allow for inhibitor-enzyme interaction.

• Initiate the reaction by adding the chromogenic substrate to all wells.

• Measure the absorbance at 405 nm at regular intervals to determine the rate of substrate hydrolysis.

• Calculate the percentage of inhibition for each concentration of the test compound.

• Determine the IC₅₀ value from the resulting dose-response curve.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz, illustrate the key signaling pathways and a general experimental workflow relevant to the compounds discussed.

Caption: GABAergic signaling pathway and the point of inhibition by 4-aminohexanoic acid and Vigabatrin.

Preclinical Efficacy of 4-Aminohexanoic Acid: A Comparative Analysis Remains Elusive Due to Lack of Publicly Available Data

Researchers, scientists, and drug development professionals interested in the preclinical efficacy of 4-aminohexanoic acid will find a notable absence of published, peer-reviewed studies to support a comprehensive meta-analysis or comparative guide. Despite indications from some commercial chemical suppliers that the compound may possess anticonvulsant properties through the inhibition of 4-aminobutyrate aminotransferase (ABAT), a thorough review of scientific literature, patent databases, and review articles did not yield the primary data necessary to substantiate these claims or to perform a detailed comparison with alternative compounds.

The user's request for a meta-analysis and comparison guide for 4-aminohexanoic acid highlighted a significant information gap in preclinical research. The core requirements for such a guide—quantitative data from experimental studies, detailed methodologies, and elucidated signaling pathways—could not be met due to the lack of accessible primary research focused on this specific molecule's efficacy.

It is crucial to distinguish 4-aminohexanoic acid from its isomers and other similarly named compounds that have been extensively studied. Much of the available research in this area pertains to:

• 6-Aminohexanoic Acid (ε-aminocaproic acid): A well-known antifibrinolytic agent used clinically to control bleeding. Its mechanism of action is related to the inhibition of plasminogen activation.

• 4-Aminohex-5-enoic Acid (Vigabatrin): A structurally different molecule that is a well-established, FDA-approved antiepileptic drug. Vigabatrin is a potent, irreversible inhibitor of GABA transaminase (GABA-T or ABAT), the enzyme responsible for the breakdown of the inhibitory neurotransmitter GABA.

The potential mechanism of action suggested for 4-aminohexanoic acid—inhibition of ABAT—mirrors that of Vigabatrin. Inhibition of this enzyme leads to increased concentrations of GABA in the brain, enhancing inhibitory neurotransmission and thereby producing an anticonvulsant effect.

Hypothetical Signaling Pathway and Experimental Workflow

While no specific data for 4-aminohexanoic acid is available, a diagram of the targeted signaling pathway and a typical experimental workflow for an anticonvulsant candidate can be conceptualized based on established knowledge of ABAT inhibitors and preclinical epilepsy models.

A Comparative Guide to the Pharmacokinetics of 4-Aminohexanoic Acid and Its Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the pharmacokinetic profiles of 4-aminohexanoic acid and its key derivatives, including the gabapentinoids (gabapentin and pregabalin) and the antifibrinolytic agents (tranexamic acid and ε-aminocaproic acid). The information presented is intended to support research and drug development efforts by offering a clear, data-driven comparison of these compounds.

Executive Summary

The derivatives of 4-aminohexanoic acid exhibit diverse pharmacokinetic and pharmacodynamic properties, largely influenced by their structural modifications. Gabapentin (B195806) and pregabalin (B1679071), γ-amino acid analogues, are crucial in neuroscience for their action on voltage-gated calcium channels. In contrast, tranexamic acid and ε-aminocaproic acid, lysine (B10760008) analogues, are vital in hemostasis for their antifibrinolytic activity. Understanding their distinct absorption, distribution, metabolism, and excretion (ADME) profiles is paramount for their effective and safe use in clinical and research settings.

Comparative Pharmacokinetic Data

The following table summarizes the key pharmacokinetic parameters of 4-aminohexanoic acid and its derivatives. It is important to note that comprehensive human pharmacokinetic data for 4-aminohexanoic acid is limited in the available literature. The data presented here for 4-aminohexanoic acid is derived from studies in rats and should be interpreted with caution when comparing with human data for its derivatives.

Parameter	4-Aminohexanoic Acid (in rats)	Gabapentin (in humans)	Pregabalin (in humans)	ε-Aminocaproic Acid (in humans)	Tranexamic Acid (in humans)
Oral Bioavailability	34%[1]	27-60% (dose-dependent)[2]	≥90%[3]	~100%	30-50%
Time to Peak (Tmax)	-	1.7-4 hours (dose-dependent)[2]	~1 hour[3]	~1.2 hours	-
Maximum Concentration (Cmax)	-	Dose-dependent	Dose-proportional	164 ± 28 mcg/mL (after 5g oral dose)	-
Area Under the Curve (AUC)	-	Dose-dependent	Dose-proportional	-	-
Plasma Half-life (t1/2)	2.1 hours[1]	5-7 hours[2][4]	~6.3 hours[3]	~2 hours	-
Protein Binding	<15%[1]	<3%[2]	Negligible	Negligible	~3% (to plasminogen)
Metabolism	Not significantly metabolized	Not metabolized[4]	Negligible[3]	Minor (to adipic acid)	Not metabolized
Primary Route of Excretion	Renal (89% as unchanged drug)[1]	Renal (as unchanged drug)[4]	Renal (as unchanged drug)[3]	Renal (65% as unchanged drug)	Renal (as unchanged drug)

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of pharmacokinetic data. Below are representative experimental protocols for the assessment of the pharmacokinetic profiles of the discussed compounds.

Pharmacokinetic Study of Gabapentin in Healthy Volunteers

• Study Design: A single-dose, randomized, open-label, two-period crossover study.

• Subjects: A cohort of healthy adult volunteers.

• Drug Administration: Subjects receive a single oral dose of a gabapentin formulation (e.g., 400 mg capsule) or a reference formulation after an overnight fast.

• Blood Sampling: Blood samples are collected at pre-dose and at various time points post-dose (e.g., 0.5, 1, 1.5, 2, 2.5, 3, 3.5, 4, 5, 6, 9, 12, 24, 32, and 48 hours).

• Sample Analysis: Plasma is separated by centrifugation and stored at -70°C until analysis. Gabapentin concentrations are determined using a validated analytical method, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Pharmacokinetic Analysis: Parameters such as Cmax, Tmax, AUC, and t1/2 are calculated from the plasma concentration-time data.

Pharmacokinetic Study of Pregabalin in Healthy Volunteers

• Study Design: A randomized, open-label, two-period, two-sequence crossover study under fasting conditions, with a washout period between doses.

• Subjects: Healthy volunteers.

• Drug Administration: A single oral dose of a pregabalin formulation (e.g., 150 mg capsule) is administered.

• Blood Sampling: Blood samples are collected at specified intervals post-dosing to capture the absorption, distribution, and elimination phases.

• Sample Analysis: Plasma concentrations of pregabalin are determined using a validated LC-MS/MS method.

• Pharmacokinetic Parameters: Key parameters including AUC, Cmax, and tmax are assessed.

Comparative Study of Tranexamic Acid and ε-Aminocaproic Acid in Cardiac Surgery

• Study Design: A prospective, randomized, double-blind, controlled study.

• Subjects: Patients undergoing cardiac surgery with cardiopulmonary bypass.

• Drug Administration:

  • Tranexamic Acid Group: Intravenous administration of 10 mg/kg over 20 minutes at induction, followed by 1-2 mg/kg in the cardiopulmonary bypass prime and a 1 mg/kg/hr infusion during surgery.

  • ε-Aminocaproic Acid Group: Intravenous administration of 100 mg/kg over 20 minutes at induction, followed by 5-10 mg/kg in the cardiopulmonary bypass prime and a 10 mg/kg/hr infusion during surgery.

• Blood Sampling: Blood samples are collected at various time points after drug administration to monitor plasma concentrations.

• Analysis: Efficacy in reducing postoperative bleeding and pharmacokinetic parameters are assessed.

Visualizations

Signaling and Experimental Workflow Diagrams

To visually represent the complex processes involved, the following diagrams have been generated using the DOT language.

Caption: Comparative absorption pathways of Gabapentin and Pregabalin in the small intestine.

Caption: Inhibition of the fibrinolytic pathway by Tranexamic Acid and ε-Aminocaproic Acid.

References

• 1. 4-Aminohexanoic acid (5415-99-6) for sale [vulcanchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Esters of 6-aminohexanoic acid as skin permeation enhancers: The effect of branching in the alkanol moiety - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. daikinchemicals.com [daikinchemicals.com]

Safety & Regulatory Compliance

Proper Disposal of 4-Aminohexanoic Acid: A Guide for Laboratory Professionals

Ensuring the safe and compliant disposal of chemical waste is a critical component of laboratory safety and environmental responsibility. This guide provides detailed procedures for the proper disposal of 4-Aminohexanoic acid, tailored for researchers, scientists, and drug development professionals. Adherence to these guidelines is essential to minimize risks to personnel and the environment.

I. Immediate Safety and Handling Precautions

Before beginning any disposal process, it is imperative to be familiar with the hazards associated with 4-Aminohexanoic acid and to don the appropriate Personal Protective Equipment (PPE).

A. Personal Protective Equipment (PPE)

Proper PPE is the first line of defense against chemical exposure. The following should be worn at all times when handling 4-Aminohexanoic acid:

• Eye Protection: Chemical safety goggles or glasses are mandatory to protect against splashes.[1][2][3][4]

• Hand Protection: Wear compatible, chemical-resistant gloves.[1][2][3][4][5]

• Skin and Body Protection: A lab coat or other protective clothing should be worn to prevent skin contact.[1][3][5]

• Respiratory Protection: If there is a risk of generating dust or aerosols, use a NIOSH/MSHA or European Standard EN 149 approved respirator.[2][4][5]

B. Spill Response

In the event of a spill, follow these procedures:

• Evacuate and Ventilate: Immediately evacuate the affected area and ensure adequate ventilation.[5]

• Containment: For dry spills, carefully sweep up the material, avoiding dust generation, and place it into a suitable, labeled container for disposal.[3] For liquid spills, cover with an inert absorbent material, collect, and place in a designated waste container.

• Decontamination: Clean the spill area thoroughly with a suitable solvent or detergent and water.

• Waste Disposal: Dispose of all contaminated materials, including cleaning supplies, as hazardous waste.

II. Step-by-Step Disposal Protocol

The disposal of 4-Aminohexanoic acid must comply with federal, state, and local regulations. The primary regulation governing hazardous waste in the United States is the Resource Conservation and Recovery Act (RCRA), enforced by the Environmental Protection Agency (EPA).[6][7]

Step 1: Waste Identification and Segregation

• Hazardous Waste Determination: 4-Aminohexanoic acid waste must be treated as hazardous chemical waste. Trained professionals should make the final hazardous waste determination.[8]

• Segregation: Do not mix 4-Aminohexanoic acid waste with other incompatible waste streams.[6] It should be segregated from strong oxidizing agents.[3][9]

Step 2: Containerization

• Proper Containers: Use only chemically compatible, leak-proof containers for waste collection.[6][7] The containers must be in good condition and have secure closures.[6]

• Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste" and the full chemical name, "4-Aminohexanoic acid."[10] The label should also include the accumulation start date and any relevant hazard warnings.

Step 3: On-Site Accumulation and Storage

• Satellite Accumulation Areas (SAAs): Waste can be accumulated in designated SAAs at or near the point of generation.[8][10]

• Storage Limits: Follow institutional and regulatory limits for the amount of waste and the time it can be stored in an SAA.[8][10]

• Storage Conditions: Store waste containers in a well-ventilated area, away from sources of ignition, and protected from environmental factors.[1][2][3][4][6] Secondary containment should be used to prevent spills.[6]

Step 4: Final Disposal

• Incineration: The recommended disposal method for 4-Aminohexanoic acid is incineration.[5] The material can be dissolved or mixed with a combustible solvent and burned in a chemical incinerator equipped with an afterburner and scrubber.[5]

• Licensed Waste Hauler: Arrange for a licensed hazardous waste disposal contractor to transport the waste to an approved treatment, storage, and disposal facility (TSDF).[7][10]

• Prohibited Disposal: Do not dispose of 4-Aminohexanoic acid down the drain or in the regular trash.[5][6][11] This is to prevent contamination of water systems and soil.[2][5][11]

III. Quantitative Data Summary

Property	Data	Reference
GHS Hazard Statements	H315: Causes skin irritation	[2][12]
H319: Causes serious eye irritation	[2][12]
H335: May cause respiratory irritation	[2][12]
Oral LD50 (Rat)	3,400 mg/kg	[9]

IV. Experimental Protocols

This document provides operational guidance for disposal and does not cite specific experimental protocols.

V. Disposal Workflow Diagram

The following diagram illustrates the procedural flow for the proper disposal of 4-Aminohexanoic acid.

Caption: Workflow for the safe disposal of 4-Aminohexanoic acid.

References

• 1. fishersci.com [fishersci.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. fishersci.com [fishersci.com]
• 4. assets.thermofisher.com [assets.thermofisher.com]
• 5. biosynth.com [biosynth.com]
• 6. danielshealth.com [danielshealth.com]
• 7. How to Dispose of Chemical Waste in a Lab Correctly [gaiaca.com]
• 8. epa.gov [epa.gov]
• 9. carlroth.com [carlroth.com]
• 10. MedicalLab Management Magazine [medlabmag.com]
• 11. carlroth.com:443 [carlroth.com:443]
• 12. 4-Aminohexanoic acid hydrochloride | C6H14ClNO2 | CID 71299955 - PubChem [pubchem.ncbi.nlm.nih.gov]

Essential Safety and Logistics for Handling 4-Aminohexanoic Acid

For researchers, scientists, and drug development professionals, ensuring safe handling of chemicals is paramount. This guide provides immediate, essential safety and logistical information for handling 4-Aminohexanoic acid, including personal protective equipment (PPE), operational plans, and disposal procedures.

Personal Protective Equipment (PPE)

Appropriate PPE is critical to minimize exposure and ensure personal safety when handling 4-Aminohexanoic acid. The following table summarizes the recommended PPE based on safety data sheets (SDS).

Body Part	Personal Protective Equipment	Specifications and Remarks
Respiratory Protection	NIOSH/MSHA or European Standard EN 149 approved respirator	Required when dusts are generated.[1][2][3] The type of respirator should be selected based on the potential for exposure.
Hand Protection	Compatible chemical-resistant gloves	Prevents skin exposure.[1][3] It is advised to consult the glove manufacturer for specific breakthrough times and material compatibility.
Eye and Face Protection	Appropriate protective eyeglasses or chemical safety goggles	Should be as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[1][2][3] A face shield may also be necessary.[4]
Skin and Body Protection	Protective clothing	Should be worn to prevent skin exposure.[1][3] Contaminated clothing should be removed and washed before reuse.[1][3]

Operational and Disposal Plans

A clear, step-by-step plan for handling and disposing of 4-Aminohexanoic acid is essential for laboratory safety.

Handling Procedures:

• Preparation:

  • Ensure that an eyewash station and safety shower are readily accessible and in close proximity to the workstation.[5]

  • Work in a well-ventilated area, preferably with mechanical exhaust.[1][3]

• Handling:

  • Avoid contact with skin, eyes, and clothing.[1]

  • Avoid the formation of dust and aerosols.[4]

  • Do not ingest or inhale the substance.[1]

  • Wash hands thoroughly after handling.[5]

• Storage:

  • Keep the container tightly closed when not in use.[1][5]

  • Store in a dry, cool, and well-ventilated place.[2]

Disposal Plan:

• Waste Collection: Collect waste material in suitable, closed containers labeled for disposal.[1] Do not mix with other waste.

• Disposal Method: Dissolve or mix the material with a combustible solvent and burn in a chemical incinerator equipped with an afterburner and scrubber.[1] All disposal practices must be in accordance with local, state, and federal regulations.

• Contaminated Containers: Handle uncleaned containers as you would the product itself.

Emergency Procedures:

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding eyelids apart.[1][3] Seek medical attention.[2][5][6]

• Skin Contact: Immediately wash the affected area with soap and plenty of water for at least 15 minutes.[1][3] Remove contaminated clothing and wash it before reuse.[1][3] If skin irritation occurs, get medical advice.[5]

• Inhalation: Move the person to fresh air.[1][3] If breathing is difficult or has stopped, provide artificial respiration.[1][3] Seek medical attention.[2][5][6]

• Ingestion: Wash out the mouth with water if the person is conscious.[1][3] Do NOT induce vomiting.[6] Seek medical attention.[2][5][6]

• Spills: Evacuate the area. Wear appropriate PPE.[2] For dry spills, sweep up and shovel the material into a suitable container for disposal, avoiding dust formation.[2] Ventilate the affected area.[1]

Experimental Protocols

The safety data sheets used as sources for this guidance do not contain detailed experimental protocols. For specific experimental methodologies, please refer to relevant published scientific literature or established laboratory protocols.

Workflow for Safe Handling of 4-Aminohexanoic Acid

Caption: Workflow for the safe handling of 4-Aminohexanoic acid.

References

• 1. biosynth.com [biosynth.com]
• 2. fishersci.com [fishersci.com]
• 3. biosynth.com [biosynth.com]
• 4. angenechemical.com [angenechemical.com]
• 5. fishersci.com [fishersci.com]
• 6. assets.thermofisher.com [assets.thermofisher.com]